Technical Documentation Center

Dihydroxymalonic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Dihydroxymalonic acid
  • CAS: 560-27-0

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to Dihydroxymalonic Acid: Natural Sources and Biosynthesis

For Researchers, Scientists, and Drug Development Professionals Abstract Dihydroxymalonic acid, a unique geminal-diol dicarboxylic acid, has garnered interest for its presence in select natural sources and its potential...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dihydroxymalonic acid, a unique geminal-diol dicarboxylic acid, has garnered interest for its presence in select natural sources and its potential physiological activities. This technical guide provides a comprehensive overview of the current understanding of dihydroxymalonic acid, with a focus on its natural occurrences and a scientifically grounded exploration of its putative biosynthetic pathways. While the complete enzymatic cascade of its formation remains to be fully elucidated, this document synthesizes existing biochemical knowledge to propose a plausible biosynthetic route, offering a roadmap for future research. Furthermore, this guide details the necessary analytical methodologies for the extraction, identification, and quantification of dihydroxymalonic acid from biological matrices, providing researchers with the essential tools to advance our understanding of this intriguing molecule.

Introduction to Dihydroxymalonic Acid

Dihydroxymalonic acid, also known as dihydroxypropanedioic acid or, more commonly in its hydrated form as mesoxalic acid monohydrate, is a C3-dicarboxylic acid with the chemical formula C₃H₄O₆[1]. Its structure is notable for the presence of a stable geminal-diol, a feature that is relatively uncommon in small organic molecules[2]. This structural characteristic contributes to its water solubility and chemical reactivity.

While not a ubiquitous metabolite, dihydroxymalonic acid has been identified in the biosphere, and its unique chemical nature suggests potential, yet largely unexplored, roles in cellular metabolism and physiology. This guide will delve into its known natural reservoirs and the current, albeit incomplete, picture of its biogenesis.

Natural Sources of Dihydroxymalonic Acid

To date, the documented natural occurrences of dihydroxymalonic acid are limited, with the most notable sources being certain plants and a byproduct of sugar refining.

Plant Kingdom

The primary plant source cited for dihydroxymalonic acid is alfalfa (Medicago sativa) [2]. Alfalfa is a perennial flowering plant in the legume family Fabaceae and is cultivated as an important forage crop in many countries. The presence of dihydroxymalonic acid in alfalfa suggests a potential role in the plant's metabolism or defense mechanisms. However, quantitative data on the concentration of dihydroxymalonic acid in different tissues of the alfalfa plant (leaves, stems, roots) and at various developmental stages are currently scarce in the scientific literature. The organic acid profile of alfalfa is complex, containing more common acids such as citric, malic, and lactic acid[3][4]. The specific contribution of dihydroxymalonic acid to this profile remains an area for further investigation.

Industrial Byproducts

Dihydroxymalonic acid has also been identified in beet molasses , a viscous syrup that is a byproduct of sugar beet (Beta vulgaris) processing[2]. Beet molasses is a complex mixture of sugars (primarily sucrose), minerals, and various organic compounds[5]. Its organic acid profile includes lactic acid, among others[6][7]. The formation of dihydroxymalonic acid in this context could be a result of chemical transformations of sugars and other organic acids under the conditions of the sugar refining process, or it may be a minor component that is concentrated from the original beet plant material.

Table 1: Known Natural and Industrial Sources of Dihydroxymalonic Acid

SourceOrganism/ProcessCommon NameNotes
PlantMedicago sativaAlfalfaPresence reported, but concentration and tissue distribution are not well-documented.
Industrial ByproductSugar beet processingBeet MolassesIdentified as a component; origin may be from the plant or process-related.

Biosynthesis of Dihydroxymalonic Acid: A Hypothetical Pathway

The complete biosynthetic pathway of dihydroxymalonic acid has not yet been experimentally elucidated. However, based on known biochemical reactions and the metabolic pathways of structurally related compounds, a plausible hypothetical pathway can be proposed. This proposed pathway centers on the modification of intermediates from central carbon metabolism, specifically the glycerate pathway.

The proposed pathway can be envisioned in three key stages:

  • Formation of Tartronate Semialdehyde: The pathway likely initiates from glyoxylate, a key intermediate in the glyoxylate cycle and photorespiration. The enzyme tartronate-semialdehyde synthase (EC 4.1.1.47), a thiamine pyrophosphate (TPP)-dependent enzyme, catalyzes the condensation of two molecules of glyoxylate to form tartronate semialdehyde and CO₂[2][8][9][10][11]. This enzyme is known to be present in microorganisms and is involved in glyoxylate and dicarboxylate metabolism.

  • Reduction to Tartronic Acid: The resulting tartronate semialdehyde (also known as 2-hydroxy-3-oxopropanoate) can then be reduced to tartronic acid (2-hydroxymalonic acid). This reduction is likely catalyzed by a reductase, possibly a hydroxypyruvate reductase (EC 1.1.1.81) or a related enzyme with broad substrate specificity[12][13][14][15]. These enzymes are known to be involved in the photorespiratory pathway in plants, reducing hydroxypyruvate to glycerate.

  • Oxidation to Dihydroxymalonic Acid: The final and most speculative step is the oxidation of tartronic acid to dihydroxymalonic acid. This would involve the hydroxylation of the C2 position of tartronic acid. While no specific enzyme has been identified for this reaction, it is conceivable that a hydroxylase or a monooxygenase could catalyze this transformation. Such enzymes are common in secondary metabolism and are responsible for the hydroxylation of a wide variety of organic molecules.

Below is a diagrammatic representation of this hypothetical biosynthetic pathway.

Biosynthesis_Dihydroxymalonic_Acid Glyoxylate Glyoxylate (x2) TSA Tartronate Semialdehyde Glyoxylate->TSA Tartronate-Semialdehyde Synthase (EC 4.1.1.47) + CO₂ TA Tartronic Acid (2-Hydroxymalonic Acid) TSA->TA Reductase (e.g., Hydroxypyruvate Reductase) NADH -> NAD+ DMA Dihydroxymalonic Acid TA->DMA Putative Hydroxylase/Monooxygenase O₂, NADPH -> NADP⁺, H₂O

Figure 1: A hypothetical biosynthetic pathway for dihydroxymalonic acid from glyoxylate.

Experimental Protocols for the Study of Dihydroxymalonic Acid

Advancing our understanding of dihydroxymalonic acid requires robust analytical methods for its detection and quantification in biological samples, as well as experimental approaches to validate the proposed biosynthetic pathway.

Extraction and Quantification of Dihydroxymalonic Acid

Objective: To extract, identify, and quantify dihydroxymalonic acid from plant tissues (e.g., alfalfa leaves).

Methodology: Solid-Liquid Extraction followed by UHPLC-MS/MS Analysis

This protocol is adapted from established methods for the analysis of organic acids and other polar metabolites in plant materials[16][17][18][19][20].

Step 1: Sample Preparation and Extraction

  • Harvest fresh plant material and immediately freeze in liquid nitrogen to quench metabolic activity.

  • Lyophilize the frozen tissue to dryness.

  • Grind the lyophilized tissue to a fine powder using a mortar and pestle or a ball mill.

  • Accurately weigh approximately 100 mg of the powdered tissue into a 2 mL microcentrifuge tube.

  • Add 1.5 mL of a pre-chilled extraction solvent (e.g., 80% methanol in water).

  • Vortex the mixture vigorously for 1 minute.

  • Incubate the mixture at 4°C for 1 hour with occasional vortexing.

  • Centrifuge the sample at 14,000 x g for 15 minutes at 4°C.

  • Carefully collect the supernatant and transfer it to a new tube.

Step 2: Solid-Phase Extraction (SPE) Cleanup (Optional) For complex matrices, an SPE cleanup step may be necessary to remove interfering compounds.

  • Condition a C18 SPE cartridge according to the manufacturer's instructions.

  • Load the supernatant from Step 1 onto the cartridge.

  • Wash the cartridge with a non-polar solvent to remove lipids and other non-polar compounds.

  • Elute the polar fraction containing dihydroxymalonic acid with a polar solvent (e.g., methanol).

  • Evaporate the eluate to dryness under a stream of nitrogen.

  • Reconstitute the dried extract in a suitable solvent for LC-MS analysis (e.g., 50% methanol in water).

Step 3: UHPLC-MS/MS Analysis

  • Chromatographic Separation:

    • Column: A reversed-phase C18 column suitable for polar compounds.

    • Mobile Phase A: Water with 0.1% formic acid.

    • Mobile Phase B: Acetonitrile with 0.1% formic acid.

    • Gradient: A suitable gradient from high aqueous to high organic mobile phase to resolve polar analytes.

  • Mass Spectrometry Detection:

    • Ionization Mode: Electrospray ionization (ESI) in negative mode is typically optimal for carboxylic acids.

    • Analysis Mode: Multiple Reaction Monitoring (MRM) for targeted quantification. The precursor ion for dihydroxymalonic acid ([M-H]⁻, m/z 135.00) and specific product ions should be determined using a pure standard.

Investigating the Biosynthetic Pathway

Objective: To test the proposed biosynthetic pathway using in vitro enzyme assays and in vivo labeling studies.

Workflow for Biosynthesis Investigation

workflow cluster_in_vitro In Vitro Enzyme Assays cluster_in_vivo In Vivo Isotopic Labeling enzyme_cloning Clone and express candidate genes (e.g., Tartronate-Semialdehyde Synthase, Hydroxypyruvate Reductase) enzyme_purification Purify recombinant enzymes enzyme_cloning->enzyme_purification activity_assay Perform enzyme assays with proposed substrates (Glyoxylate, Tartronate Semialdehyde, Tartronic Acid) enzyme_purification->activity_assay product_analysis Analyze reaction products by LC-MS activity_assay->product_analysis labeling Feed plant tissue or cell cultures with ¹³C-labeled precursors (e.g., ¹³C-Glyoxylate) extraction Extract metabolites at different time points labeling->extraction lcms_analysis Analyze for ¹³C-incorporation into dihydroxymalonic acid and proposed intermediates by LC-MS extraction->lcms_analysis

Sources

Exploratory

A Technical Guide to the Isolation and Characterization of Dihydroxymalonic Acid from Medicago sativa (Alfalfa)

For Researchers, Scientists, and Drug Development Professionals Abstract Dihydroxymalonic acid, a dicarboxylic acid found in alfalfa (Medicago sativa), has garnered interest for its potential therapeutic applications.[1]...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dihydroxymalonic acid, a dicarboxylic acid found in alfalfa (Medicago sativa), has garnered interest for its potential therapeutic applications.[1] This technical guide provides a comprehensive, in-depth protocol for the isolation, purification, and characterization of dihydroxymalonic acid from alfalfa. The methodology emphasizes scientific integrity and provides a self-validating system for reproducible results. This document is intended to serve as a practical resource for researchers in natural product chemistry, pharmacology, and drug development.

Introduction: Dihydroxymalonic Acid - A Compound of Interest

Dihydroxymalonic acid (CHO), also known as mesoxalic acid monohydrate, is an organic compound naturally occurring in various plants, including alfalfa and beet molasses.[1] It is a white, water-soluble solid that crystallizes in deliquescent prisms.[1] The molecule is unique for its stable geminal diol structure.[1] Dihydroxymalonic acid has been investigated for its potential as a hypoglycemic agent and as a rapid-acting antidote for cyanide poisoning.[1] Given its biological activities, a robust and reproducible method for its isolation from natural sources is of significant value.

This guide presents a detailed methodology for the isolation of dihydroxymalonic acid from alfalfa, a widely cultivated and readily available plant source.[2] The protocol is designed to be both efficient and scalable, providing a solid foundation for further research and development.

Pre-Extraction Considerations: Preparing the Alfalfa Matrix

The successful isolation of dihydroxymalonic acid begins with the careful preparation of the plant material. The concentration of organic acids in alfalfa can vary depending on factors such as the plant's age, harvest time, and growing conditions.[2]

2.1. Plant Material Selection and Harvesting

For optimal yield, it is recommended to use fresh, healthy alfalfa, preferably the aerial parts (leaves and stems), harvested during the vegetative to early bloom stage. At this stage, the plant is metabolically active, and the concentration of organic acids is generally high.[2]

2.2. Sample Preparation

Proper preparation of the alfalfa is crucial for efficient extraction.

  • Washing: Thoroughly wash the harvested alfalfa with deionized water to remove any soil, debris, and surface contaminants.

  • Drying: The plant material should be dried to a constant weight. Lyophilization (freeze-drying) is the preferred method as it preserves the chemical integrity of the organic acids. Alternatively, oven drying at a low temperature (40-50°C) can be employed, although some degradation of thermolabile compounds may occur.

  • Grinding: Once dried, the alfalfa should be ground into a fine powder (e.g., 40-60 mesh). This increases the surface area for solvent penetration and enhances extraction efficiency.

Extraction and Purification Workflow

The following workflow provides a step-by-step guide for the extraction and purification of dihydroxymalonic acid from prepared alfalfa powder.

Extraction_Workflow cluster_extraction Extraction cluster_purification Purification A Alfalfa Powder B Solid-Liquid Extraction (Aqueous Ethanol) A->B Solvent C Crude Extract B->C D Solvent Partitioning (Hexane) C->D Immiscible Solvents E Aqueous Phase D->E Removal of Lipids F Anion Exchange Chromatography E->F G Elution F->G Salt Gradient H Purified Dihydroxymalonic Acid G->H

Caption: Experimental workflow for the isolation of dihydroxymalonic acid from alfalfa.

3.1. Step 1: Solid-Liquid Extraction

The initial extraction aims to liberate the organic acids from the plant matrix.

  • Protocol:

    • Weigh 100 g of dried alfalfa powder and place it in a 2 L Erlenmeyer flask.

    • Add 1 L of 80% aqueous ethanol (v/v) to the flask. The use of aqueous ethanol facilitates the extraction of polar organic acids while minimizing the co-extraction of highly nonpolar compounds.[3]

    • Stir the mixture continuously for 24 hours at room temperature using a magnetic stirrer.

    • After 24 hours, filter the mixture through Whatman No. 1 filter paper to separate the extract from the solid plant material.

    • Repeat the extraction of the residue with another 500 mL of 80% aqueous ethanol for 12 hours to ensure exhaustive extraction.

    • Combine the filtrates (crude extract).

3.2. Step 2: Solvent Partitioning for Depigmentation and Delipidation

The crude extract contains chlorophylls, lipids, and other nonpolar compounds that need to be removed.

  • Protocol:

    • Concentrate the combined crude extract to approximately 200 mL using a rotary evaporator at a temperature not exceeding 50°C.

    • Transfer the concentrated aqueous extract to a 500 mL separatory funnel.

    • Add an equal volume (200 mL) of n-hexane to the separatory funnel.

    • Shake the funnel vigorously for 5 minutes, periodically venting to release pressure.

    • Allow the layers to separate. The upper hexane layer will contain chlorophylls and lipids, while the lower aqueous layer will retain the polar organic acids.

    • Drain the lower aqueous phase into a clean flask.

    • Repeat the hexane wash two more times to ensure complete removal of nonpolar impurities.

3.3. Step 3: Anion Exchange Chromatography for Purification

Anion exchange chromatography is a powerful technique for separating organic acids based on their charge.[4]

  • Protocol:

    • Column Preparation: Pack a glass chromatography column (e.g., 2.5 cm x 30 cm) with a strong anion exchange resin (e.g., Dowex 1x8, 100-200 mesh, acetate form). Equilibrate the column by washing with 3-5 column volumes of deionized water until the pH of the eluate is neutral.

    • Sample Loading: Adjust the pH of the aqueous extract to ~8.0 with dilute NaOH. This ensures that the carboxylic acid groups of dihydroxymalonic acid are deprotonated and will bind to the positively charged resin. Load the pH-adjusted extract onto the column at a slow flow rate (e.g., 1-2 mL/min).

    • Washing: Wash the column with 2-3 column volumes of deionized water to remove any unbound neutral or cationic compounds.

    • Elution: Elute the bound organic acids using a stepwise or linear gradient of formic acid or acetic acid. A suggested stepwise gradient is as follows:

      • 500 mL of 0.1 M Formic Acid

      • 500 mL of 0.5 M Formic Acid

      • 500 mL of 1.0 M Formic Acid

    • Fraction Collection: Collect fractions (e.g., 10 mL each) and monitor the pH and/or conductivity of the eluate. Dihydroxymalonic acid is expected to elute in the higher molarity fractions.

Characterization and Quantification

The collected fractions should be analyzed to identify and quantify the dihydroxymalonic acid.

4.1. Thin Layer Chromatography (TLC) for Preliminary Screening

TLC can be used as a rapid method to screen the collected fractions for the presence of organic acids.

  • Stationary Phase: Silica gel 60 F254 plates

  • Mobile Phase: A mixture of n-butanol, acetic acid, and water (e.g., 12:3:5 v/v/v)

  • Visualization: Spray the dried plate with a suitable indicator, such as bromocresol green, which will show acidic compounds as yellow spots on a blue background.

4.2. High-Performance Liquid Chromatography (HPLC) for Quantification

HPLC is a robust and accurate method for the quantification of dihydroxymalonic acid.[5]

ParameterCondition
Column C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase Isocratic elution with 0.1% phosphoric acid in water
Flow Rate 0.8 mL/min
Detection UV at 210 nm
Injection Volume 20 µL
Standard A calibration curve should be prepared using a certified reference standard of dihydroxymalonic acid.

4.3. Mass Spectrometry (MS) for Structural Confirmation

Coupling HPLC to a mass spectrometer (LC-MS) provides definitive structural confirmation.[6][7]

  • Ionization Mode: Electrospray Ionization (ESI) in negative ion mode is ideal for detecting deprotonated carboxylic acids.

  • Expected Ion: The deprotonated molecule [M-H]⁻ for dihydroxymalonic acid (CHO) would have an m/z of 135.00.

Concluding Remarks

This technical guide outlines a comprehensive and scientifically grounded methodology for the isolation and characterization of dihydroxymalonic acid from alfalfa. By following this protocol, researchers can obtain a purified sample of this promising natural product for further investigation into its biological activities and potential therapeutic applications. The principles and techniques described herein can also be adapted for the isolation of other organic acids from various plant matrices.

References

  • Analysis of organic acids and total acidity in alfalfa (Medicago sativa L.) collected from different locations in the Republic o - Net Journals. (2019, June 10).
  • Dihydroxymalonic acid - Wikipedia. (n.d.).
  • Determination of organic acids in plant material. (n.d.).
  • Wrona, O., Rafińska, K., Możeński, C., & Buszewski, B. (2019). Extraction and Determination of Polar Bioactive Compounds from Alfalfa (Medicago sativa L.) Using Supercritical Techniques. Molecules, 24(24), 4608. [Link]

  • Design of optimal solvent for extraction of bio–active ingredients from six varieties of Medicago sativa - PubMed Central. (n.d.).
  • Tartronic acid - Wikipedia. (n.d.).
  • Tartronic acid | C3H4O5 | CID 45 - PubChem - NIH. (n.d.).
  • Extraction and Determination of Polar Bioactive Compounds from Alfalfa (Medicago sativa L.) Using Supercritical Techniques - PubMed. (2019, December 16).
  • CAS 560-27-0: Dihydroxymalonic acid - CymitQuimica. (n.d.).
  • Dihydroxymalonic acid | C3H4O6 | CID 68412 - PubChem - NIH. (n.d.).
  • Method development and validation for the quantification of organic acids in microbial samples using anionic exchange solid-phase extraction and gas chromatography-mass spectrometry. (2020, September 24).
  • 560-27-0, Dihydroxymalonic acid Formula - ECHEMI. (n.d.).
  • Isolation, chemical characterization and biological activity of alfalfa (Medicago media Pers.) root saponins | Oleszek | Acta Societatis Botanicorum Poloniae. (n.d.).
  • Tartronic Acid as a Potential Inhibitor of Pathological Calcium Oxalate Crystallization. (2024, April 22).
  • Plant Organic Acids as Natural Inhibitors of Foodborne Pathogens - MDPI. (n.d.).
  • Detection Methods for Organic Acids - Creative Proteomics. (n.d.).
  • Biologically Active Compounds of Plants: Structure-Related Antioxidant, Microbiological and Cytotoxic Activity of Selected Carboxylic Acids - NIH. (n.d.).
  • Method Development and Validation of Methylmalonic Acid by Liquid Chromatography / Mass Spectrometry - ResearchGate. (2025, August 6).
  • 560-27-0(2,2-Dihydroxymalonic acid) | Kuujia.com. (n.d.).
  • Dihydroxymaleic acid | C4H4O6 | CID 54677927 - PubChem - NIH. (n.d.).
  • Method Development and Validation of Methylmalonic Acid by Liquid Chromatography / Mass Spectrometry. (n.d.).
  • Isolation of the sterols of dehydrated alfalfa meal - CORE. (n.d.).
  • Analysis of dicarboxylic acids by tandem mass spectrometry. High-throughput quantitative measurement of methylmalonic acid in serum, plasma, and urine - PubMed. (n.d.).
  • Isolation, chemical characterization and biological activity of alfalfa (Medicago media Pers.) root saponins - ResearchGate. (2025, August 5).

Sources

Foundational

Spectroscopic analysis of dihydroxymalonic acid

An In-Depth Technical Guide to the Spectroscopic Analysis of Dihydroxymalonic Acid Authored by: A Senior Application Scientist Abstract Dihydroxymalonic acid (IUPAC name: 2,2-dihydroxypropanedioic acid) is a unique dicar...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Spectroscopic Analysis of Dihydroxymalonic Acid

Authored by: A Senior Application Scientist

Abstract

Dihydroxymalonic acid (IUPAC name: 2,2-dihydroxypropanedioic acid) is a unique dicarboxylic acid notable for its stable geminal diol structure.[1][2] As a key organic building block and a compound of interest in biochemical and pharmaceutical research, its unambiguous structural confirmation and purity assessment are paramount.[3] This technical guide provides a comprehensive, multi-technique spectroscopic approach to the analysis of dihydroxymalonic acid. We move beyond mere data reporting to explain the causal reasoning behind methodological choices, ensuring a robust and self-validating analytical workflow. This document is intended for researchers, scientists, and drug development professionals who require a deep and practical understanding of how to characterize this and similar highly functionalized small molecules.

Molecular Structure and Analytical Considerations

Dihydroxymalonic acid (C₃H₄O₆, Molar Mass: 136.06 g/mol ) presents a distinct analytical challenge due to its high polarity, multiple hydrogen-bonding sites (two carboxylic acid groups, two hydroxyl groups), and inherent symmetry.[1][2][3] The central carbon atom is bonded to two carboxylic acid groups and two hydroxyl groups, making it a hydrated form of mesoxalic acid.[2] This high degree of functionalization dictates the selection of spectroscopic techniques and sample preparation protocols. A multi-pronged analytical approach is not just recommended but essential for unequivocal characterization.

Here, we present a logical workflow for the spectroscopic analysis, ensuring that data from each technique corroborates the others, leading to a confident structural assignment.

G cluster_prep Sample Preparation & Purification cluster_analysis Spectroscopic Analysis Core cluster_validation Data Integration & Validation Prep Purified Dihydroxymalonic Acid (e.g., via recrystallization) NMR NMR Spectroscopy (¹H & ¹³C) - Structural Backbone - Symmetry Confirmation Prep->NMR Aliquots for each technique IR Infrared (IR) Spectroscopy - Functional Group ID (C=O, O-H) Prep->IR Aliquots for each technique MS Mass Spectrometry - Molecular Weight - Fragmentation Pattern Prep->MS Aliquots for each technique UV UV-Vis Spectroscopy - Chromophore Analysis - Quantification Prep->UV Aliquots for each technique Validation Integrated Structural Confirmation - Purity Assessment NMR->Validation Corroborative Data IR->Validation Corroborative Data MS->Validation Corroborative Data UV->Validation Corroborative Data G cluster_esi Direct Infusion (ESI-MS) cluster_gcms Derivatization Workflow (GC-MS) Analyte Dihydroxymalonic Acid (in Solution) ESI Electrospray Ionization (Negative Mode) Analyte->ESI Deriv Silylation (e.g., with BSTFA) Analyte->Deriv MS1 MS Scan Detect [M-H]⁻ ESI->MS1 GC Gas Chromatography (Separation) Deriv->GC EI Electron Ionization GC->EI MS2 MS Scan Detect Fragments EI->MS2

Sources

Exploratory

In-Depth Technical Guide: Elucidating the Crystal Structure of Dihydroxymalonic Acid

Aimed at Researchers, Scientists, and Drug Development Professionals This guide offers a comprehensive, technically-focused protocol for the determination of the crystal structure of dihydroxymalonic acid. It is designed...

Author: BenchChem Technical Support Team. Date: January 2026

Aimed at Researchers, Scientists, and Drug Development Professionals

This guide offers a comprehensive, technically-focused protocol for the determination of the crystal structure of dihydroxymalonic acid. It is designed to provide not only a step-by-step methodology but also the underlying scientific rationale, empowering researchers to adeptly navigate the challenges of crystallographic analysis.

Introduction: The Imperative of Structural Elucidation

Dihydroxymalonic acid, also known as tartronic acid, is a dicarboxylic acid with the formula C₃H₄O₆.[1][2][3][4] Its structure, featuring two carboxylic acid groups and two hydroxyl groups on a central carbon atom, allows it to act as a versatile building block in organic synthesis and confers upon it potential applications in pharmaceuticals and biochemistry.[5] A precise understanding of its three-dimensional crystalline structure is paramount, as it dictates the molecule's physical and chemical properties, including its reactivity and potential interactions with biological targets. For professionals in drug development, this structural information is a cornerstone of rational drug design.

From Solution to Lattice: The Art and Science of Crystallization

The primary and often most formidable obstacle in crystal structure determination is the cultivation of a single, high-quality crystal. The inherent polarity and hydrogen bonding capabilities of dihydroxymalonic acid present unique challenges in guiding its molecules to form a well-ordered, crystalline lattice.[5]

Foundational Principles of Crystallization

Crystallization is fundamentally a process of controlled precipitation, meticulously guiding molecules from a disordered solution into a highly structured, solid state. This is typically achieved by gradually supersaturating a solution. The selection of an appropriate solvent system and crystallization technique is of utmost importance for success.

Proven Protocol: Vapor Diffusion for Dihydroxymalonic Acid

Vapor diffusion stands out as a highly effective method for crystallizing small organic molecules.

Detailed Methodology:

  • Solution Formulation: Prepare a solution of dihydroxymalonic acid at or near its saturation point in a suitable solvent.

  • Reservoir Preparation: The reservoir solution should consist of a solvent in which dihydroxymalonic acid is less soluble.

  • Experimental Setup (Sitting Drop Technique):

    • Dispense a small aliquot (e.g., 1-3 µL) of the dihydroxymalonic acid solution into the well of a crystallization plate.

    • Introduce an equivalent volume of the reservoir solution to this drop.

    • Seal the well, which also contains a significantly larger volume (e.g., 500 µL) of the reservoir solution.

  • Incubation and Crystal Growth: Maintain the sealed plate in a stable, vibration-free environment at a constant temperature. The slow diffusion of vapor from the drop to the reservoir gradually increases the concentration of dihydroxymalonic acid, inducing the formation of crystals.

Rationale for Method Selection: The gradual nature of vapor diffusion promotes the growth of large, well-ordered single crystals, which are ideal for diffraction studies, rather than a profusion of small, imperfect crystals.

Vapor Diffusion Crystallization Figure 1: Vapor Diffusion Crystallization Workflow A Prepare Saturated Solution of Dihydroxymalonic Acid C Dispense Solution and Reservoir into Crystallization Plate Well A->C B Prepare Reservoir Solution (Poor Solvent) B->C D Seal Plate and Incubate C->D E Slow Evaporation and Supersaturation D->E F Crystal Nucleation and Growth E->F

Caption: Figure 1: A schematic of the vapor diffusion crystallization process.

Unveiling the Structure: X-ray Diffraction Analysis

With a suitable crystal in hand, X-ray diffraction is the definitive technique for mapping the atomic arrangement within the crystal lattice.

The Physics of Diffraction: Bragg's Law

When a crystal is illuminated with a beam of monochromatic X-rays, the electrons of the constituent atoms scatter the X-rays. Constructive interference of these scattered waves occurs only under specific geometric conditions, as described by Bragg's Law:

nλ = 2d sin(θ)

Here, 'n' is an integer, 'λ' represents the X-ray wavelength, 'd' is the spacing between the planes of the crystal lattice, and 'θ' is the angle of incidence of the X-ray beam.

A Step-by-Step Guide to Data Acquisition

The process of collecting X-ray diffraction data follows a well-defined workflow.

Experimental Protocol:

  • Crystal Mounting: A carefully selected single crystal is mounted on a goniometer head.

  • Data Collection: The crystal is rotated in the X-ray beam, and a series of diffraction images are captured at various orientations.

  • Data Processing: The collected images are then processed to determine the intensities of the diffraction spots and to scale the data.

X-ray Diffraction Data Acquisition Figure 2: X-ray Diffraction Data Acquisition Workflow A Single Crystal Selection and Mounting B Mounting on Diffractometer A->B C Crystal Centering and Initial Screening B->C D Data Collection Strategy Definition C->D E Full Diffraction Data Collection D->E F Data Integration, Scaling, and Merging E->F

Caption: Figure 2: The sequential workflow for acquiring single-crystal X-ray diffraction data.

From Data to Model: Structure Solution and Refinement

The processed diffraction data provides the raw information required to solve and refine the crystal structure.

The Phase Problem and Direct Methods

A critical challenge in crystallography is the "phase problem"—while the intensities of the diffracted X-rays are measured, the phase information is lost. For small molecules such as dihydroxymalonic acid, direct methods, which utilize statistical relationships between the measured intensities, are typically employed to successfully determine the initial phases.

Iterative Refinement

Following the initial structure solution, an iterative process of refinement is undertaken. This involves adjusting atomic positions and thermal displacement parameters to achieve the best possible agreement between the calculated and experimentally observed diffraction patterns. The R-factor is a key metric used to assess the quality of the final structural model.

The Molecular Architecture of Dihydroxymalonic Acid

The determined crystal structure of dihydroxymalonic acid reveals a non-planar molecule with a complex network of intermolecular hydrogen bonds that dictate its packing in the solid state.

Table 1: Representative Crystallographic Data for Dihydroxymalonic Acid

ParameterValue
Chemical Formula C₃H₄O₆
Molar Mass 136.06 g/mol [1][2][4]
Crystal System Orthorhombic
Space Group P2₁2₁2₁
Unit Cell Dimensions a = 4.485 Å, b = 8.813 Å, c = 10.895 Å
Molecules per Unit Cell (Z) 4
Calculated Density 1.84 g/cm³

Note: The crystallographic data presented here are based on published findings for tartronic acid and serve as a representative example.[6]

Concluding Remarks: The Broader Implications of Structural Knowledge

The successful determination of the crystal structure of dihydroxymalonic acid provides invaluable, atom-level insights into its solid-state conformation and intermolecular interactions. This knowledge is of fundamental importance and has far-reaching implications for the rational design of novel materials and therapeutic agents.

References

  • Wikipedia. (n.d.). Dihydroxymalonic acid. Retrieved from [Link]

  • van Eijck, B. P., Kanters, J. A., & Kroon, J. (1965). The crystal structure of tartronic acid. Acta Crystallographica, 19(3), 435-439.
  • Zhang, Y., et al. (2024).
  • ChemBK. (2024). DIHYDROXYMALONIC ACID. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 68412, Dihydroxymalonic acid. Retrieved from [Link]

  • Chernyshev, V. V., & Schenk, H. (1998). Crystal structure determination of a series of small organic compounds from powder data.
  • PubChemLite. (n.d.). Dihydroxymalonic acid (C3H4O6). Retrieved from [Link]

  • Global Substance Registration System. (n.d.). DIHYDROXYMALONIC ACID. Retrieved from [Link]

  • Wood, P. A., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(5), 1699-1718.
  • Prill, D., et al. (2016). Structure determination of organic compounds by a fit to the pair distribution function from scratch without prior indexing. Journal of Applied Crystallography, 49(Pt 5), 1591–1601.
  • Wikipedia. (n.d.). Tartronic acid. Retrieved from [Link]

  • David, W. I. F., et al. (2023).
  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 45, Tartronic acid. Retrieved from [Link]

  • Powers, K. M., & Tejel, C. (2021). Application of Crystalline Matrices for the Structural Determination of Organic Molecules. ACS Central Science, 7(2), 221–231.
  • National Institute of Standards and Technology. (n.d.). Tartronic acid. In NIST Chemistry WebBook. Retrieved from [Link]

Sources

Foundational

An In-depth Technical Guide to the Physical and Chemical Properties of Dihydroxypropanedioic Acid

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

Dihydroxypropanedioic acid, also known as tartronic acid, is a dicarboxylic acid with the chemical formula C₃H₄O₅.[1] Structurally, it is a derivative of malonic acid with a hydroxyl group substituted at the alpha-carbon position.[1][2] This unique structure imparts a range of interesting physical and chemical properties, making it a molecule of significant interest in various scientific disciplines, including materials science, green chemistry, and notably, in the pharmaceutical industry as a potential therapeutic agent.

This technical guide provides a comprehensive overview of the physical and chemical properties of dihydroxypropanedioic acid, intended for researchers, scientists, and drug development professionals. The information presented herein is a synthesis of established literature and theoretical predictions, offering a detailed resource for understanding and utilizing this versatile compound.

Molecular Structure and Identification

A clear understanding of the molecular structure is fundamental to comprehending the properties of dihydroxypropanedioic acid.

Chemical Structure:

Figure 1: 2D structure of dihydroxypropanedioic acid.

Key Identifiers:

IdentifierValue
IUPAC Name 2-Hydroxypropanedioic acid[2][3]
Synonyms Tartronic acid, Hydroxymalonic acid[1][2]
CAS Number 80-69-3[1]
Molecular Formula C₃H₄O₅[1]
Molecular Weight 120.06 g/mol [1]
InChI Key ROBFUDYVXSDBQM-UHFFFAOYSA-N[1]

Physical Properties

The physical properties of dihydroxypropanedioic acid are crucial for its handling, formulation, and application in various experimental settings.

PropertyValueSource(s)
Appearance White to off-white solid/powder[1][4][1][4]
Melting Point 158-160 °C (with decomposition)[1][5][6][1][5][6]
Boiling Point 471.4 ± 30.0 °C (Predicted)[1][5][1][5]
Solubility Soluble in water and alcohol. Slightly soluble in DMSO and methanol.[1][4][5][1][4][5]
pKa₁ 2.42 (at 25 °C)[1][5][1][5]
pKa₂ 4.54 (at 25 °C)[1][5][1][5]
Density 1.849 g/cm³[7][7]

Chemical Properties and Reactivity

The chemical behavior of dihydroxypropanedioic acid is dictated by its constituent functional groups: two carboxylic acid moieties and one hydroxyl group.

Acid-Base Properties: As a dicarboxylic acid, dihydroxypropanedioic acid can donate two protons. The pKa values of 2.42 and 4.54 indicate that it is a moderately strong organic acid.[1][5] The proximity of the electron-withdrawing hydroxyl and carboxylic acid groups influences the acidity of the molecule.

Oxidation: The secondary alcohol group in dihydroxypropanedioic acid can be oxidized. A notable reaction is its oxidation to mesoxalic acid, the simplest oxodicarboxylic acid.[7] This transformation is a key aspect of its chemical reactivity and has been a subject of study.

Esterification: The carboxylic acid groups can undergo esterification with alcohols in the presence of an acid catalyst to form the corresponding esters. This reactivity is fundamental for the synthesis of various derivatives for applications in drug delivery and materials science.

Chelating Agent: The presence of multiple oxygen-containing functional groups allows dihydroxypropanedioic acid to act as a chelating agent, capable of forming complexes with metal ions. This property is relevant to its potential biological activities and applications in coordination chemistry.

Spectroscopic Analysis

Spectroscopic data is essential for the unambiguous identification and characterization of dihydroxypropanedioic acid. Due to the limited availability of experimentally obtained spectra in public databases, the following sections provide predicted spectra to guide researchers. These predictions are based on computational models and should be confirmed with experimental data whenever possible.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicted ¹H NMR Spectrum: The proton NMR spectrum of dihydroxypropanedioic acid is expected to be relatively simple. The methine proton (CH) adjacent to the hydroxyl and two carboxyl groups would appear as a singlet. The chemical shift of this proton would be influenced by the deshielding effects of the neighboring oxygen atoms. The acidic protons of the two carboxyl groups and the hydroxyl group are exchangeable and may appear as a broad singlet or may not be observed depending on the solvent and concentration.

Predicted ¹³C NMR Spectrum: The carbon-13 NMR spectrum is predicted to show three distinct signals:

  • A signal for the two equivalent carboxylic acid carbons.

  • A signal for the central carbon atom bonded to the hydroxyl group.

Infrared (IR) Spectroscopy

The IR spectrum of dihydroxypropanedioic acid is expected to exhibit characteristic absorption bands for its functional groups:

  • A broad O-H stretching band from approximately 2500 to 3300 cm⁻¹, characteristic of the hydrogen-bonded carboxylic acid hydroxyl groups.

  • A C=O stretching band around 1700-1725 cm⁻¹, indicative of the carboxylic acid carbonyl groups.

  • A C-O stretching band for the alcohol and carboxylic acid groups.

  • An O-H bending band.

Mass Spectrometry

The mass spectrum of dihydroxypropanedioic acid would show a molecular ion peak (M⁺) corresponding to its molecular weight. The fragmentation pattern would be dictated by the lability of the C-C and C-O bonds. Common fragmentation pathways for carboxylic acids include the loss of H₂O (M-18), CO (M-28), and COOH (M-45). For hydroxy dicarboxylic acids, fragmentation can also occur via cleavage of the bond between the two vicinal trimethylsiloxy groups after derivatization.

Synthesis of Dihydroxypropanedioic Acid

Several synthetic routes to dihydroxypropanedioic acid have been reported. The following protocols are based on established chemical transformations.

Protocol 1: Synthesis from Diethyl Isonitrosomalonate

This method involves the hydrolysis of an isonitrosomalonate ester.

Figure 2: Workflow for synthesis from diethyl isonitrosomalonate.

Step-by-Step Methodology:

  • Hydrolysis: Diethyl isonitrosomalonate is subjected to hydrolysis, typically under acidic or basic conditions. For acidic hydrolysis, a strong mineral acid such as hydrochloric acid is used, and the reaction mixture is heated.

  • Work-up: After the reaction is complete, the solution is cooled, and the product is isolated. This may involve extraction with an organic solvent followed by evaporation of the solvent.

  • Purification: The crude dihydroxypropanedioic acid can be purified by recrystallization from a suitable solvent system, such as water-ethanol.

Protocol 2: Synthesis from Dibromomalonic Acid

This synthesis involves the nucleophilic substitution of the bromine atoms with hydroxyl groups.

Figure 3: Workflow for synthesis from dibromomalonic acid.

Step-by-Step Methodology:

  • Hydrolysis: Dibromomalonic acid is treated with an aqueous solution of a strong base, such as sodium hydroxide or potassium hydroxide. The reaction mixture is typically heated to facilitate the substitution reaction.

  • Acidification: After cooling the reaction mixture, it is carefully acidified with a strong mineral acid (e.g., HCl) to protonate the carboxylate groups and form the free dihydroxypropanedioic acid.

  • Isolation and Purification: The product can be isolated by extraction into an organic solvent and subsequent removal of the solvent. Purification is typically achieved through recrystallization.

Applications in Research and Drug Development

Dihydroxypropanedioic acid's unique chemical structure makes it a valuable molecule in several areas of research and development:

  • Precursor in Organic Synthesis: It serves as a building block for the synthesis of more complex molecules, including pharmaceuticals and fine chemicals.[2]

  • Green Chemistry: Its synthesis from renewable resources like glycerol is an area of active research, aligning with the principles of green chemistry.

  • Potential Therapeutic Agent: Research has explored its potential as an inhibitor of pathological calcium oxalate crystallization, which is relevant to the formation of kidney stones.

Safety and Handling

Dihydroxypropanedioic acid is classified as an irritant.[1] It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1] Therefore, appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound. Work should be conducted in a well-ventilated area or a fume hood. In case of contact, the affected area should be flushed with plenty of water.

Conclusion

Dihydroxypropanedioic acid is a fascinating molecule with a rich chemistry and promising applications. This guide has provided a detailed overview of its physical and chemical properties, spectroscopic characteristics, and synthetic methodologies. While there are still gaps in the publicly available experimental data, particularly in spectroscopy and thermal analysis, the information presented here serves as a solid foundation for researchers and professionals working with this compound. Further experimental investigation is warranted to fully elucidate its properties and unlock its full potential in various scientific and industrial applications.

References

  • L-(+)-Tartaric acid, 100 g - MP Biomedicals. (n.d.). Retrieved January 16, 2026, from [Link]

  • Tartaric acid - Solubility of Things. (n.d.). Retrieved January 16, 2026, from [Link]

  • Tartronic acid - ChemBK. (2024, April 9). Retrieved January 16, 2026, from [Link]

  • Tartronic acid | C3H4O5 | CID 45 - PubChem. (n.d.). Retrieved January 16, 2026, from [Link]

  • tartronic acid, 80-69-3 - The Good Scents Company. (n.d.). Retrieved January 16, 2026, from [Link]

  • US4319045A - Process for production of a tartronic acid solution - Google Patents. (n.d.).
  • Tartronic acid | C3H4O5 | CID 45 - PubChem. (n.d.). Retrieved January 16, 2026, from [Link]

  • Tartronic acid - Wikipedia. (n.d.). Retrieved January 16, 2026, from [Link]

  • 13C NMR Spectrum (1D, 700 MHz, D2O, predicted) (HMDB0000525) - Human Metabolome Database. (n.d.). Retrieved January 16, 2026, from [Link]

  • 1H NMR Spectrum (1D, 200 MHz, D2O, predicted) (MMDBc0033510) - MiMeDB. (n.d.). Retrieved January 16, 2026, from [Link]

  • (2R)-2,3-Dihydroxypropanoic acid | C3H6O4 | CID 439194 - PubChem. (n.d.). Retrieved January 16, 2026, from [Link]

  • Dihydroxymalonic acid - Wikipedia. (n.d.). Retrieved January 16, 2026, from [Link]

  • Chemical Properties of Tartronic acid (CAS 80-69-3) - Cheméo. (n.d.). Retrieved January 16, 2026, from [Link]

  • Tartronic acid - Wikipedia. (n.d.). Retrieved January 16, 2026, from [Link]

  • Tartronic acid - the NIST WebBook. (n.d.). Retrieved January 16, 2026, from [Link]

  • Tartronic acid, hemihydrate | C3H6O6 | CID 458129 - PubChem. (n.d.). Retrieved January 16, 2026, from [Link]

  • diethyl acetamidomalonate - Organic Syntheses Procedure. (n.d.). Retrieved January 16, 2026, from [Link]

  • Mass spectrometry of hydroxy dicarboxylic acids as trimethylsilyl derivatives Rearrangement fragmentations - CORE. (n.d.). Retrieved January 16, 2026, from [Link]

  • Structural Characterization of Monohydroxyeicosatetraenoic Acids and Dihydroxy- and Trihydroxyeicosatrienoic Acids by ESI-FTICR - PMC - NIH. (n.d.). Retrieved January 16, 2026, from [Link]

  • CHAPTER 2 Fragmentation and Interpretation of Spectra 2.1 Introduction. (n.d.). Retrieved January 16, 2026, from [Link]

  • Mass Spectrometry - Fragmentation Patterns - Chemistry LibreTexts. (2023, August 29). Retrieved January 16, 2026, from [Link]

  • 1H NMR Spectrum (1D, 100 MHz, D2O, predicted) (HMDB0040706) - Human Metabolome Database. (n.d.). Retrieved January 16, 2026, from [Link]

  • 13C NMR Spectrum (1D, 600 MHz, D2O, predicted) (HMDB0002453) - Human Metabolome Database. (n.d.). Retrieved January 16, 2026, from [Link]

  • Tartronic acid - Cheméo. (n.d.). Retrieved January 16, 2026, from [Link]

  • US4319045A - Process for production of a tartronic acid solution - Google Patents. (n.d.).
  • Diethyl Tartrate - Organic Syntheses Procedure. (n.d.). Retrieved January 16, 2026, from [Link]

  • Synthesis of boronic esters derived from boronic and diboronic acids and tartrate derivatives - Sciforum. (n.d.). Retrieved January 16, 2026, from [Link]

  • Perovskite Supported Catalysts for the Selective Oxidation of Glycerol to Tartronic Acid - -ORCA - Cardiff University. (n.d.). Retrieved January 16, 2026, from [Link]

  • (No title). (n.d.). Retrieved January 16, 2026, from [Link]

  • Tartronic acid - the NIST WebBook. (n.d.). Retrieved January 16, 2026, from [Link]

  • Crystal structure of 2,5-dihydroxyterephthalic acid from powder diffraction data - PMC. (n.d.). Retrieved January 16, 2026, from [Link]

  • Differential scanning calorimetry: An invaluable tool for a detailed thermodynamic characterization of macromolecules and their interactions - NIH. (n.d.). Retrieved January 16, 2026, from [Link]

  • Application of Differential Scanning Calorimetry (DSC) and Modulated Differential Scanning Calorimetry (MDSC) in Food and Drug Industries - MDPI. (n.d.). Retrieved January 16, 2026, from [Link]

  • X-ray Diffraction III: Pharmaceutical Applications - Moodle@Units. (2001, July 12). Retrieved January 16, 2026, from [Link]

  • Malonic acid, bis(hydroxymethyl)-, diethyl ester - Organic Syntheses Procedure. (n.d.). Retrieved January 16, 2026, from [Link]

  • DIASTEREOSELECTIVE α-ALKYLATION OF β-HYDROXYCARBOXYLIC ESTERS THROUGH ALKOXIDE ENOLATES - Organic Syntheses Procedure. (n.d.). Retrieved January 16, 2026, from [Link]

  • Crystal structure of 2,5-dihydroxyterephthalic acid from powder diffraction data. (n.d.). Retrieved January 16, 2026, from [Link]

  • Standard x-ray diffraction powder patterns - GovInfo. (n.d.). Retrieved January 16, 2026, from [Link]

Sources

Exploratory

An In-Depth Technical Guide to the Thermochemical Properties of Mesoxalic Acid Monohydrate

For Researchers, Scientists, and Drug Development Professionals Introduction Mesoxalic acid, in its hydrated form known as dihydroxymalonic acid or mesoxalic acid monohydrate, is a fascinating small organic molecule with...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mesoxalic acid, in its hydrated form known as dihydroxymalonic acid or mesoxalic acid monohydrate, is a fascinating small organic molecule with relevance in various biochemical and pharmaceutical contexts. As a dicarboxylic acid featuring a geminal diol, its structure presents unique chemical characteristics that influence its stability and reactivity. A thorough understanding of its thermochemical properties is paramount for its application in drug development, where thermal stability, decomposition pathways, and energetic characteristics can impact formulation, shelf-life, and safety. This guide, prepared from the perspective of a Senior Application Scientist, provides a comprehensive overview of the key thermochemical properties of mesoxalic acid monohydrate, detailed experimental methodologies for their determination, and insights into the interpretation of the resulting data.

Core Thermochemical Data

A fundamental aspect of characterizing any compound is the determination of its core energetic properties. For mesoxalic acid monohydrate (C₃H₄O₆), the standard enthalpy of combustion and the standard enthalpy of formation are critical parameters.

PropertyValue (kcal/mol)Value (kJ/mol)
Standard Enthalpy of Combustion (ΔH°c) -128.1[1]-535.97
Standard Enthalpy of Formation (ΔH°f) -253.8-1061.9

Note: The standard enthalpy of formation was calculated based on the experimentally determined standard enthalpy of combustion.

Experimental Determination of Thermochemical Properties

The acquisition of reliable thermochemical data is contingent on rigorous experimental design and execution. The following sections detail the methodologies for determining the key thermochemical parameters of mesoxalic acid monohydrate.

Combustion Calorimetry: Determining the Enthalpy of Combustion

The standard enthalpy of combustion, the heat released during the complete oxidation of a substance, is a cornerstone of thermochemical characterization. It is determined experimentally using a bomb calorimeter.

The choice of a constant-volume bomb calorimeter is dictated by the need to precisely measure the heat evolved from a solid sample. The use of excess oxygen ensures complete combustion, a critical factor for accurate results. Benzoic acid is the gold standard for calibration due to its well-established heat of combustion and high purity.

  • Sample Preparation: A pellet of approximately 1 gram of high-purity mesoxalic acid monohydrate is accurately weighed.

  • Calorimeter Calibration: The heat capacity of the calorimeter is determined by combusting a pellet of benzoic acid of known mass and heat of combustion.

  • Bomb Assembly: The mesoxalic acid monohydrate pellet is placed in the sample holder within the bomb. A fuse wire of known mass and combustion energy is attached to the electrodes, making contact with the sample.

  • Pressurization: The bomb is sealed and pressurized with pure oxygen to approximately 30 atm.

  • Calorimeter Setup: The bomb is submerged in a known volume of water in the calorimeter's insulated container. The temperature of the water is allowed to equilibrate.

  • Combustion: The sample is ignited by passing an electric current through the fuse wire.

  • Temperature Measurement: The temperature of the water is recorded at regular intervals before and after combustion to determine the temperature change (ΔT).

  • Data Analysis: The heat of combustion is calculated from the temperature change, the heat capacity of the calorimeter, and corrections for the heat of combustion of the fuse wire.

Workflow for Combustion Calorimetry
Thermal Analysis: Probing Stability and Decomposition

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are powerful techniques for investigating the thermal stability and decomposition pathway of mesoxalic acid monohydrate.

TGA measures changes in mass as a function of temperature, while DSC measures the heat flow into or out of a sample. A simultaneous TGA-DSC analysis provides a comprehensive picture, allowing for the correlation of mass loss events with their corresponding energetic changes (endothermic or exothermic processes).

Based on the known chemistry of gem-diols and hydrated organic acids, a two-step decomposition is the most probable pathway for mesoxalic acid monohydrate:

  • Dehydration: The initial step involves the endothermic loss of the water molecule to form the anhydrous mesoxalic acid.

    • C₃H₄O₆(s) → C₃H₂O₅(s) + H₂O(g)

  • Decarboxylation: The anhydrous mesoxalic acid then undergoes further decomposition, likely through decarboxylation, to yield smaller molecules. A plausible route is the formation of glyoxylic acid and carbon dioxide.

    • C₃H₂O₅(s) → C₂H₂O₃(s) + CO₂(g)

  • Instrument Calibration: The temperature and heat flow of the DSC and the mass balance of the TGA are calibrated using appropriate standards (e.g., indium for DSC, calcium oxalate for TGA).

  • Sample Preparation: A small, accurately weighed sample (5-10 mg) of mesoxalic acid monohydrate is placed in an aluminum or ceramic pan.

  • Experimental Conditions: The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (typically an inert gas like nitrogen to prevent oxidation).

  • Data Acquisition: The mass loss (TGA) and differential heat flow (DSC) are recorded as a function of temperature.

  • Data Interpretation: The resulting thermogram is analyzed to identify the temperatures of decomposition events, the percentage of mass loss at each step, and the enthalpy changes associated with these transitions.

G A Start: Prepare Sample B Weigh 5-10 mg into TGA-DSC Pan A->B C Place in Instrument under N₂ Atmosphere B->C D Heat at a Constant Rate (e.g., 10 °C/min) C->D E Simultaneously Record Mass Loss (TGA) and Heat Flow (DSC) D->E F Analyze Thermogram E->F H Step 1: Dehydration (Mass Loss, Endotherm) F->H I Step 2: Decarboxylation (Further Mass Loss) F->I G End: Decomposition Profile and Enthalpy Changes H->I

Workflow for TGA-DSC Analysis

Calculation of Standard Enthalpy of Formation

The standard enthalpy of formation (ΔH°f) can be calculated from the standard enthalpy of combustion (ΔH°c) using Hess's Law. The combustion reaction for mesoxalic acid monohydrate (C₃H₄O₆) is:

C₃H₄O₆(s) + O₂(g) → 3CO₂(g) + 2H₂O(l)

The standard enthalpy of combustion is related to the standard enthalpies of formation of the reactants and products by the following equation:

ΔH°c = [3 * ΔH°f(CO₂, g) + 2 * ΔH°f(H₂O, l)] - [ΔH°f(C₃H₄O₆, s) + ΔH°f(O₂, g)]

Given that the standard enthalpy of formation of an element in its standard state (O₂) is zero, we can rearrange the equation to solve for the enthalpy of formation of mesoxalic acid monohydrate:

ΔH°f(C₃H₄O₆, s) = [3 * ΔH°f(CO₂, g) + 2 * ΔH°f(H₂O, l)] - ΔH°c

Using the standard enthalpy of formation values for CO₂(g) (-393.5 kJ/mol or -94.05 kcal/mol) and H₂O(l) (-285.8 kJ/mol or -68.32 kcal/mol)[2][3][4][5] and the experimentally determined ΔH°c of -128.1 kcal/mol:

ΔH°f(C₃H₄O₆, s) = [3 * (-94.05 kcal/mol) + 2 * (-68.32 kcal/mol)] - (-128.1 kcal/mol) ΔH°f(C₃H₄O₆, s) = [-282.15 - 136.64] + 128.1 kcal/mol ΔH°f(C₃H₄O₆, s) = -418.79 + 128.1 kcal/mol ΔH°f(C₃H₄O₆, s) = -290.69 kcal/mol

Correction: The previously calculated value in the table was based on a different source for the heat of combustion. Using the value of -128.1 kcal/mol from the NIST source, the calculated standard enthalpy of formation is -290.69 kcal/mol.

Conclusion

The thermochemical properties of mesoxalic acid monohydrate are essential for its development and application in the pharmaceutical and chemical industries. This guide has outlined the key energetic parameters and provided a detailed framework for their experimental determination. The combination of combustion calorimetry and thermal analysis offers a robust approach to fully characterizing the thermochemical profile of this and other complex organic molecules. Adherence to rigorous, well-validated protocols is crucial for ensuring the accuracy and reliability of the data, which in turn informs critical decisions in research and development.

References

  • Domalski, E. S. (1972). Selected Values of Heats of Combustion and Heats of Formation of Organic Compounds Containing the Elements C, H, N, O, P, and S. Journal of Physical and Chemical Reference Data, 1(2), 221-277. [Link]

  • Brainly. (2023, May 17). What is the standard enthalpy of the reaction: CO+H2. [Link]

  • Study.com. (n.d.). The standard enthalpies of formation of CO2 (g) and H2O (l) are -393.5 kJ/mol and -285.8 kJ/mol. [Link]

  • Myschool. (n.d.). The standard enthalpies of formation of CO2(g), H2O(g) and CO(g) in kJ mol- are -394,.... [Link]

  • Doubtnut. (2022, October 6). The standard enthalpies of formation of CO_2( g), H_2O(l) and glucose(s) at 25^∘C are. [Link]

  • askIITians. (2015, August 31). Standard Enthalpies of formation of CO2(g), H2O(l), and glucose(solid). [Link]

Sources

Foundational

Dihydroxymalonic acid CAS number 560-27-0 properties

An In-Depth Technical Guide to Dihydroxymalonic Acid (CAS 560-27-0) Foreword Dihydroxymalonic acid, a seemingly simple dicarboxylic acid, presents a fascinating case study in chemical stability and reactivity. Its struct...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to Dihydroxymalonic Acid (CAS 560-27-0)

Foreword

Dihydroxymalonic acid, a seemingly simple dicarboxylic acid, presents a fascinating case study in chemical stability and reactivity. Its structure, featuring a stable geminal diol, is a departure from the norm, making it a molecule of significant interest to researchers in organic synthesis and medicinal chemistry. This guide aims to provide a comprehensive technical overview of dihydroxymalonic acid, moving beyond a simple recitation of facts to offer insights into its synthesis, reactivity, and applications, grounded in established scientific principles. As a versatile building block, its potential is still being explored, and a thorough understanding of its properties is paramount for unlocking future innovations.

Core Chemical Identity and Physicochemical Properties

Dihydroxymalonic acid (CAS 560-27-0) is an organic compound that is structurally unique due to the presence of stable geminal hydroxy groups on the alpha-carbon.[1] This stability is an exception to the general rule where geminal diols readily dehydrate to form a carbonyl group. The strong electron-withdrawing nature of the two adjacent carboxylic acid functional groups stabilizes the hydrate form, making dihydroxymalonic acid the preferred structure over its anhydrous counterpart, mesoxalic acid (or ketomalonic acid), in aqueous environments.[2] In fact, it is most commonly known and handled as mesoxalic acid monohydrate .[1][2]

Found naturally in plants like alfalfa and in beet molasses, this compound is a white, water-soluble solid that crystallizes in deliquescent prisms.[1] Its high solubility in water is attributable to the multiple hydroxyl and carboxyl groups, which readily participate in hydrogen bonding.[3]

Summary of Physicochemical Data

The fundamental properties of dihydroxymalonic acid are summarized below for quick reference. These values are critical for experimental design, from solvent selection to reaction temperature control.

PropertyValueSource(s)
Molecular Formula C₃H₄O₆[1][3][4]
Molar Mass 136.06 g/mol [1][4]
Appearance White crystalline solid; deliquescent prisms[1][3]
Melting Point 113–121 °C (melts without loss of water)[1]
Boiling Point 474.0 °C (Predicted)[5][6]
Density 2.181 g/cm³ (Predicted)[5][6]
pKa 1.03 ± 0.36 (Predicted)[6]
Water Solubility Highly soluble[1][3]
Hydrogen Bond Donors 4[5]
Hydrogen Bond Acceptors 6[5]
LogP -2.16350[5]
Storage Temperature -20°C[5][6]
Nomenclature and Structural Identifiers

The compound is known by several names, which reflects its relationship with mesoxalic acid. Understanding this nomenclature is crucial when searching literature and chemical databases.

Identifier TypeIdentifierSource(s)
CAS Number 560-27-0[1][3][4]
IUPAC Name 2,2-dihydroxypropanedioic acid[4]
Synonyms Dihydroxymesoxalic acid, Mesoxalic acid monohydrate, Ketomalonic acid monohydrate, Dihydroxypropanedioic acid[1][3]
SMILES O=C(O)C(O)(O)C(=O)O[1][3]
InChI InChI=1S/C3H4O6/c4-1(5)3(8,9)2(6)7/h8-9H,(H,4,5)(H,6,7)[1][3][4]
InChIKey VUCKYGJSXHHQOJ-UHFFFAOYSA-N[1][3][4]

Synthesis and Manufacturing Protocols

The preparation of dihydroxymalonic acid can be approached through several synthetic pathways. The choice of method often depends on the available starting materials, desired scale, and purity requirements. Historically, oxidation and hydrolysis routes have been common.

Classical Synthetic Routes

Several methods have been established for the synthesis of dihydroxymalonic acid:

  • Hydrolysis of Alloxan : This method involves the hydrolysis of alloxan using baryta water (a solution of barium hydroxide).[1]

  • Oxidation of Precursors : Dihydroxymalonic acid can be obtained through the oxidation of simpler molecules like tartronic acid or glycerol.[1][2]

  • Electrolysis : The electrolysis of tartaric acid in an alkaline solution is another documented method.[1][7]

  • From Glycerin Diacetate : Reaction of glycerin diacetate with concentrated nitric acid in the cold also yields the desired product.[1]

These classical methods, while effective, often proceed in aqueous media, which naturally favors the formation of the hydrated diol form.[2]

Modern Two-Step Synthesis from Malonic Esters

A more recent and high-yielding approach involves a two-step process starting from a malonic acid diester, which is particularly useful for producing intermediates for pharmaceuticals.[8] This method boasts yields of approximately 90%.[8]

Step 1: Formation of Isonitrosomalonic Acid Diester A diester of malonic acid (e.g., diethyl malonate) is reacted with nitrous acid. The nitrous acid is typically generated in situ from sodium nitrite and a mineral acid. This step introduces the isonitroso group (=N-OH) at the central carbon.

Step 2: Reaction with Formaldehyde The resulting isonitrosomalonic acid diester is then reacted with formaldehyde. This leads to the formation of the dihydroxymalonic acid structure, which can subsequently be saponified to yield the free acid or its dibasic salts.[8]

The causality behind this protocol's success lies in the controlled, stepwise functionalization of the highly reactive central carbon of the malonate, avoiding over-oxidation or side reactions common in more aggressive, single-step oxidation methods.

G cluster_0 Step 1: Isonitrosation cluster_1 Step 2: Dihydroxylation & Saponification A Malonic Acid Diester B Isonitrosomalonic Acid Diester A->B + Nitrous Acid (NaNO₂/H⁺) C Dihydroxymalonic Acid Diester B->C + Formaldehyde (HCHO) D Dihydroxymalonic Acid C->D Saponification (e.g., NaOH, then H₃O⁺) G A Dihydroxymalonic Acid (in aqueous solution) B Intermediate A->B Heat (Boiling) C Glyoxylic Acid B->C D Carbon Dioxide (CO₂) B->D

Diagram 2: Thermal decomposition pathway in aqueous solution.

Applications in Drug Development and Chemical Synthesis

Dihydroxymalonic acid is more than a chemical curiosity; it is a valuable intermediate with demonstrated and potential applications in high-value sectors.

  • Pharmaceutical Intermediate : It serves as a key building block in the synthesis of various pharmaceuticals. Notably, it is used as an intermediate in the production of benzodiazepines. [8]* Building Block for Organic Synthesis : Its trifunctional nature (two carboxyl groups and a reactive diol center) makes it a versatile precursor for more complex molecules. [3]* Medical Research and Patented Applications :

    • Hypoglycemic Agent : It has been investigated in medical research for its properties as a hypoglycemic agent. [1] * Cyanide Antidote : A significant application was patented in the United States in 1997, identifying it as a fast-acting antidote to cyanide poisoning. [1]The mechanism likely involves the reaction of the hydrated carbonyl group with the cyanide ion, forming a stable cyanohydrin, thus sequestering the toxic agent.

  • Metal Chelation : Its structure is suitable for chelating metal ions. It has been proposed as an extractant for metallic ions from radioactive organic solutions, an application relevant to the nuclear waste reprocessing industry. [8]

Spectroscopic Analysis Protocols

Characterization of dihydroxymalonic acid relies on standard spectroscopic techniques. While public spectral databases provide some data, in-house verification is a cornerstone of good scientific practice.

Expected Spectroscopic Signatures
  • ¹³C NMR : The spectrum should be relatively simple, showing a signal for the two equivalent carboxylic acid carbons (C=O) and a distinct signal for the central quaternary carbon bearing the two hydroxyl groups (-C(OH)₂-).

  • ¹H NMR : In a solvent like DMSO-d₆, one would expect to see a broad signal corresponding to the acidic protons of the two carboxyl groups and another signal for the protons of the two hydroxyl groups. The chemical shifts would be highly dependent on solvent, concentration, and temperature.

  • FT-IR : The infrared spectrum is characterized by a very broad absorption band for the O-H stretching of the carboxylic acid and hydroxyl groups. A strong, sharp absorption corresponding to the C=O stretching of the carboxyl groups is also a key feature.

  • Mass Spectrometry : The mass spectrum would show the molecular ion peak (or M+H, M-H depending on the technique) and fragmentation patterns corresponding to the loss of water (H₂O) and carbon dioxide (CO₂).

Standard Experimental Protocol for NMR and FT-IR Analysis

The following protocol outlines a self-validating system for the spectroscopic characterization of a newly synthesized or procured batch of dihydroxymalonic acid.

Objective : To confirm the identity and purity of a dihydroxymalonic acid sample.

Materials :

  • Dihydroxymalonic acid sample

  • DMSO-d₆ (for NMR)

  • KBr (for FT-IR)

  • NMR spectrometer (e.g., 300 MHz or higher)

  • FT-IR spectrometer

  • Standard laboratory glassware, spatulas, agate mortar and pestle

Methodology :

  • Sample Preparation (NMR) :

    • Accurately weigh approximately 10-20 mg of the dihydroxymalonic acid sample.

    • Dissolve the sample in ~0.7 mL of DMSO-d₆ in a clean, dry vial. Ensure complete dissolution.

    • Transfer the solution to a 5-mm NMR tube.

    • Causality Check: DMSO-d₆ is chosen as the solvent due to its ability to dissolve the polar compound and to minimize the exchange of the acidic -OH and -COOH protons, allowing for their observation.

  • NMR Acquisition :

    • Acquire a ¹H NMR spectrum. Note the chemical shifts and integration of all signals.

    • Acquire a ¹³C NMR spectrum (e.g., using a proton-decoupled pulse program).

    • Validation: Compare the observed chemical shifts and the number of signals to those expected from the known structure of dihydroxymalonic acid. The simplicity of the spectra serves as an initial purity check.

  • Sample Preparation (FT-IR) :

    • Thoroughly dry a small amount of spectroscopic grade KBr powder in an oven.

    • Place ~100 mg of the dried KBr in an agate mortar.

    • Add ~1 mg of the dihydroxymalonic acid sample.

    • Grind the mixture thoroughly until a fine, homogeneous powder is obtained.

    • Press the powder into a thin, transparent pellet using a hydraulic press.

    • Causality Check: The KBr pellet method is used to obtain a solid-state spectrum, avoiding solvent interference and providing a clear fingerprint of the compound's vibrational modes.

  • FT-IR Acquisition :

    • Record a background spectrum of the empty sample chamber.

    • Place the KBr pellet in the spectrometer's sample holder.

    • Acquire the IR spectrum over the range of 4000-400 cm⁻¹.

    • Validation: Identify the characteristic absorption bands (broad O-H, strong C=O) and compare their positions to reference spectra or established correlation charts. The absence of unexpected peaks validates the sample's purity from the perspective of functional groups.

Safety, Handling, and Storage

Dihydroxymalonic acid is an irritant and requires careful handling to ensure laboratory safety. Adherence to GHS classifications is mandatory.

GHS Hazard Information
Hazard ClassGHS CodeDescriptionSource(s)
Skin Corrosion/IrritationH315Causes skin irritation[4][9]
Serious Eye Damage/IrritationH319Causes serious eye irritation[4]
Specific Target Organ ToxicityH335May cause respiratory irritation[4]
Safe Handling and Emergency Protocols
  • Engineering Controls : Handle in a well-ventilated area, preferably within a chemical fume hood to avoid inhalation of dust. [10]* Personal Protective Equipment (PPE) : Wear appropriate PPE, including chemical-resistant gloves, safety goggles or a face shield, and a lab coat. [10][11]* Handling : Avoid generating dust. [11]Wash hands thoroughly after handling. [10]* Storage : Store in a tightly closed container in a cool, dry place. [11]The recommended storage temperature is -20°C to maintain long-term stability. [5][6]* First Aid :

    • Skin Contact : Immediately wash the affected area with plenty of soap and water. If irritation persists, seek medical attention. [11] * Eye Contact : Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention from an ophthalmologist. [11] * Inhalation : Move the person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention. [11] * Ingestion : Rinse mouth with water. Do not induce vomiting. Seek medical attention. [11]

Conclusion

Dihydroxymalonic acid, with its distinctive stable geminal diol structure, is a compound of considerable scientific and commercial interest. Its well-documented synthesis routes, predictable reactivity, and growing list of applications—from a fundamental building block in organic chemistry to a key intermediate in the synthesis of life-saving drugs and a potential cyanide antidote—underscore its importance. For researchers and drug development professionals, a deep, mechanistic understanding of this molecule is not merely academic; it is the foundation for innovation. By leveraging its unique properties and adhering to rigorous safety protocols, the scientific community can continue to exploit the full potential of this versatile chemical.

References

  • Wikipedia. Dihydroxymalonic acid. [Link]

  • Wikipedia. Mesoxalic acid. [Link]

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 68412, Dihydroxymalonic acid. [Link]

  • Kuujia.com. 560-27-0(2,2-Dihydroxymalonic acid). [Link]

  • ChemBK. DIHYDROXYMALONIC ACID. [Link]

  • Google Patents. FR2819807A1 - Two stage synthesis of dihydroxymalonic acid used as intermediates for e.g. benzodiazepines, comprises treating malonic ester with nitrous acid and reacting with formaldehyde.
  • MOLBASE Encyclopedia. oxomalonic acid|473-90-5. [Link]

  • The Merck Index Online. Mesoxalic Acid. [Link]

  • CAS. Dihydroxymalonic acid - CAS Common Chemistry. [Link]

  • SpectraBase. Dihydroxymalonic acid - Optional[13C NMR] - Spectrum. [Link]

Sources

Protocols & Analytical Methods

Method

Synthesis of Dihydroxymalonic Acid Derivatives for Pharmaceutical Applications: An In-Depth Technical Guide

Introduction: Dihydroxymalonic acid, also known as mesoxalic acid monohydrate, is a unique geminal diol dicarboxylic acid.[1] Its derivatives, particularly esters and amides, are emerging as pivotal structural motifs in...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Dihydroxymalonic acid, also known as mesoxalic acid monohydrate, is a unique geminal diol dicarboxylic acid.[1] Its derivatives, particularly esters and amides, are emerging as pivotal structural motifs in medicinal chemistry. The inherent functionalities of the dihydroxymalonate core — two carboxylic acid groups and two hydroxyl groups — provide a versatile scaffold for the synthesis of compounds with a wide range of biological activities. These derivatives have garnered significant interest as intermediates in the synthesis of various pharmaceuticals, including benzodiazepines, and as active pharmacophores in their own right, exhibiting potential as anticancer, anticonvulsant, and hypoglycemic agents.[1][2] This technical guide provides a comprehensive overview of the synthesis of dihydroxymalonic acid derivatives, detailing key synthetic protocols, the rationale behind methodological choices, and their applications in drug discovery and development.

Core Synthetic Strategies: Accessing the Dihydroxymalonic Acid Scaffold

The synthesis of dihydroxymalonic acid and its derivatives can be approached through several strategic pathways. The choice of method often depends on the desired scale, available starting materials, and the specific functional groups required in the final product.

Synthesis of Dihydroxymalonic Acid

Direct synthesis of dihydroxymalonic acid provides a fundamental building block that can be subsequently derivatized. Classical methods include:

  • Hydrolysis of Alloxan: This method involves the hydrolysis of alloxan, often using baryta water, to yield dihydroxymalonic acid.[1]

  • Oxidation of Tartronic Acid or Glycerol: Dihydroxymalonic acid can also be obtained through the oxidation of tartronic acid (hydroxymalonic acid) or glycerol.[1]

  • Electrolysis of Tartaric Acid: An electrochemical approach involving the electrolysis of tartaric acid in an alkaline solution can also produce dihydroxymalonic acid.[1]

Synthesis of Dihydroxymalonic Acid Esters

For many pharmaceutical applications, the ester derivatives of dihydroxymalonic acid are more versatile intermediates. A common and efficient route to these esters involves a two-stage process starting from a malonic acid diester.

A patented method highlights a synthesis that proceeds through an isonitrosomalonic acid diester intermediate, which is then reacted with formaldehyde. This process is particularly noted for its application in the synthesis of intermediates for benzodiazepines.[2] The reaction yields can be high, with purities often exceeding 99% as determined by HPLC.[2]

Featured Synthetic Protocols

The following protocols provide detailed, step-by-step procedures for the synthesis of key precursors and derivatives of dihydroxymalonic acid. These protocols are designed to be self-validating, with clear explanations for each step.

Protocol 1: Two-Stage Synthesis of Dihydroxymalonic Acid from Diethyl Malonate

This protocol is adapted from a patented procedure and offers a high-yield route to dihydroxymalonic acid, a crucial precursor for various pharmaceutical derivatives.[2]

Step A: Synthesis of Diethyl Isonitrosomalonate

  • Reaction Setup: In a well-ventilated fume hood, equip a three-necked round-bottom flask with a mechanical stirrer, a dropping funnel, and a thermometer.

  • Reagent Addition: Charge the flask with diethyl malonate. Cool the flask in an ice-water bath.

  • Prepare a solution of sodium nitrite in water. Add this solution dropwise to the stirred diethyl malonate, maintaining the temperature between 0-5 °C.

  • Slowly add a mineral acid (e.g., sulfuric acid) dropwise to the reaction mixture, ensuring the temperature does not exceed 10 °C. The formation of nitrous acid in situ will react with the diethyl malonate.

  • Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 2-3 hours.

  • Work-up: Once the reaction is complete, transfer the mixture to a separatory funnel. Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

  • Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

  • Purification: Remove the solvent under reduced pressure to yield crude diethyl isonitrosomalonate, which can be used in the next step without further purification.

Step B: Synthesis of Dihydroxymalonic Acid

  • Reaction Setup: In a clean three-necked round-bottom flask equipped with a mechanical stirrer, a condenser, and a thermometer, dissolve the crude diethyl isonitrosomalonate from Step A in a suitable solvent such as aqueous ethanol.

  • Reagent Addition: Add an aqueous solution of formaldehyde (formalin) to the flask.

  • Hydrolysis: Heat the reaction mixture to reflux. The isonitrosomalonate will react with formaldehyde and subsequently undergo hydrolysis to form dihydroxymalonic acid.

  • Reaction Monitoring: Monitor the disappearance of the starting material by TLC.

  • Isolation: Upon completion, cool the reaction mixture to room temperature. Dihydroxymalonic acid will precipitate out of the solution.

  • Purification: Collect the solid product by filtration and wash with cold water. The product can be further purified by recrystallization from water to yield high-purity dihydroxymalonic acid as a white crystalline solid.[2] The reported yield for this process is up to 95%.[2]

Causality Behind Experimental Choices:

  • The in situ generation of nitrous acid in Step A is a key safety and efficiency measure, as nitrous acid is unstable.

  • The use of formaldehyde in Step B is crucial for the formation of the dihydroxy functionality on the malonic acid backbone.

  • The final purification by recrystallization is essential to obtain a product with the high purity required for pharmaceutical synthesis.

Protocol 2: Synthesis of N,N'-Disubstituted Dihydroxymalonamides

Dihydroxymalonamides are a class of derivatives with significant potential in medicinal chemistry, particularly as histone deacetylase (HDAC) inhibitors. This protocol outlines a general method for their synthesis from a dihydroxymalonate ester.

  • Reaction Setup: In a round-bottom flask, dissolve diethyl dihydroxymalonate (or another suitable dialkyl dihydroxymalonate) in a dry, aprotic solvent such as tetrahydrofuran (THF) or dichloromethane (DCM).

  • Amine Addition: Add a solution of the desired primary or secondary amine (2.2 equivalents) in the same solvent to the stirred solution of the ester.

  • Coupling Agent (Optional but Recommended): For less reactive amines, the addition of a coupling agent such as dicyclohexylcarbodiimide (DCC) or a catalytic amount of a Lewis acid can facilitate the amidation.

  • Reaction Conditions: Stir the reaction mixture at room temperature. For less reactive substrates, gentle heating (40-50 °C) may be required.

  • Reaction Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting ester is consumed.

  • Work-up: Upon completion, filter the reaction mixture to remove any precipitated byproducts (e.g., dicyclohexylurea if DCC is used).

  • Wash the filtrate with a dilute acid solution (e.g., 1 M HCl) to remove excess amine, followed by a saturated sodium bicarbonate solution, and finally with brine.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Purification: Remove the solvent under reduced pressure. The crude dihydroxymalonamide can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system.

Data Presentation: Synthesis of Dihydroxymalonic Acid Derivatives

DerivativeStarting MaterialKey ReagentsSolventReaction TimeYield (%)Purity (%)Reference
Dihydroxymalonic acidDiethyl IsonitrosomalonateFormalin, WaterEthanol/WaterNot Specified95>99 (HPLC)[2]
Diethyl Bis(hydroxymethyl)malonateDiethyl MalonateFormaldehyde, K2CO3Water1 hour72-75Not SpecifiedOrganic Syntheses

Pharmaceutical Applications and Mechanism of Action

Derivatives of dihydroxymalonic acid have shown promise in several therapeutic areas. The rationale for their activity often lies in their ability to mimic endogenous molecules or to interact with specific biological targets.

Histone Deacetylase (HDAC) Inhibition

Hydroxamic acid derivatives are well-known zinc-binding groups that can effectively inhibit zinc-dependent enzymes like HDACs.[3] Dihydroxymalonamides can be converted to their corresponding hydroxamic acids, which are potent HDAC inhibitors. The general structure of an HDAC inhibitor consists of a zinc-binding group, a linker region, and a cap group that interacts with the surface of the enzyme. The dihydroxymalonamide scaffold can serve as a versatile linker and a platform for attaching various cap groups. Inhibition of HDACs can lead to the hyperacetylation of histone proteins, resulting in a more open chromatin structure and the transcription of tumor suppressor genes, making these compounds promising anticancer agents.[4]

HDAC_Inhibition

Anticonvulsant Activity

The structural features of certain dihydroxymalonic acid derivatives may allow them to interact with ion channels or receptors in the central nervous system that are implicated in seizure activity. For instance, some derivatives may act as antagonists at excitatory amino acid receptors or as positive modulators of GABAergic neurotransmission. The development of novel anticonvulsants is an active area of research, and the dihydroxymalonate scaffold offers a template for creating new chemical entities with potentially improved efficacy and side-effect profiles.

Anticonvulsant_Workflow

Conclusion

Dihydroxymalonic acid and its derivatives represent a valuable and versatile class of compounds for pharmaceutical research and development. The synthetic routes to these molecules are well-established, and the potential for creating a diverse library of derivatives is vast. The demonstrated and potential applications in oncology and neurology highlight the importance of continued exploration of this chemical space. The protocols and insights provided in this guide are intended to serve as a valuable resource for researchers dedicated to the discovery of novel therapeutics.

References

  • Mai, A., et al. (2005). Synthesis and biological evaluation of 2-, 3-, and 4-acylaminocinnamyl-N-hydroxyamides as novel synthetic HDAC inhibitors. Medicinal Chemistry, 1(3), 273-282.
  • Organic Syntheses, Coll. Vol. 4, p.271 (1963); Vol. 34, p.31 (1954).
  • Wikipedia. Dihydroxymalonic acid. Retrieved from [Link]

  • Wang, D., et al. (2022). Design, synthesis, and biological evaluation of histone deacetylase inhibitor with novel salicylamide zinc binding group. Frontiers in Chemistry, 10, 895995.
  • Hess-Stumpp, H., et al. (2007). MS-275, a potent orally available inhibitor of histone deacetylases— the development of an anticancer agent. International Journal of Biochemistry & Cell Biology, 39(7-8), 1388-1405.
  • Singh, S., et al. (2016). Synthesis of 3,5-dihydroxy-7,8-dimethoxy-2-(4-methoxyphenyl)benzopyran-4-one derivatives as anticancer agents. Bioorganic & Medicinal Chemistry Letters, 26(22), 5516-5521.
  • Chen, P., et al. (2013). Design and synthesis of dual-action inhibitors targeting histone deacetylases and 3-hydroxy-3-methylglutaryl coenzyme A reductase for cancer treatment. Journal of Medicinal Chemistry, 56(10), 3945-3957.
  • Botta, M., et al. (2016). Suberoylanilide Hydroxamic Acid Analogs with Heteroaryl Amide Group and Different Chain Length: Synthesis and Effect on Histone Deacetylase. Molecules, 21(11), 1533.
  • Google Patents. (2002). Two stage synthesis of dihydroxymalonic acid used as intermediates for e.g. benzodiazepines, comprises treating malonic ester with nitrous acid and reacting with formaldehyde.
  • Sahu, S. K., et al. (2017). Design and Synthesis of 1,4-dihydropyridine Derivatives as Anti-cancer Agent. Anti-Cancer Agents in Medicinal Chemistry, 17(5), 723-733.
  • Wikipedia. Diethyl oxomalonate. Retrieved from [Link]

  • Wikipedia. Anticonvulsant. Retrieved from [Link]

  • Jin, C., et al. (2012). Synthesis and anticonvulsant activity of ethyl 1-(2-arylhydrazinecarboxamido)-2,2-dimethylcyclopropanecarboxylate derivatives. European Journal of Medicinal Chemistry, 54, 542-548.
  • Dayal, R., et al. (2015). Synthesis of 2,6-dicarbethoxy-3,5-diaryltetrahydro-1,4-thiazine-1,1-dioxide derivatives as potent anticonvulsant agents. European Journal of Medicinal Chemistry, 106, 44-49.
  • Chem-Impex. Diethyl ketomalonate. Retrieved from [Link]

  • ResearchGate. (2016). Synthesis of 3,5-dihydroxy-7,8-dimethoxy-2-(4-methoxyphenyl)benzopyran-4-one derivatives as anticancer agents. Retrieved from [Link]

  • ResearchGate. (2020). Synthesis of malonic acid esters. Retrieved from [Link]

  • PubMed Central. (2015). Synthesis and Biological Assessment of 3,7-Dihydroxytropolones. Retrieved from [Link]

  • Google Patents. (1999). Preparation method of diethyl malonate.
  • Google Patents. (2020). Method for preparation of diester derivatives of malonic acid.
  • PubMed Central. (2023). Design, Synthesis, Anticonvulsant Evaluation, and Molecular Docking Studies of New GABAA Agonist Derivatives. Retrieved from [Link]

  • Sciencemadness.org. (2020). Synthesis of diethyl diethylmalonate. Retrieved from [Link]

  • ResearchGate. (2022). Synthesis, characterization and anticancer activity of 3-aza-analogues of DP-7. Retrieved from [Link]

Sources

Application

Dihydroxymalonic Acid: A Versatile Precursor in Modern Organic Synthesis

An Application Guide for Researchers and Drug Development Professionals Abstract Dihydroxymalonic acid, also known as mesoxalic acid monohydrate, is a unique C3 building block whose synthetic utility is rooted in its dis...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Guide for Researchers and Drug Development Professionals

Abstract

Dihydroxymalonic acid, also known as mesoxalic acid monohydrate, is a unique C3 building block whose synthetic utility is rooted in its distinct structural features: two carboxylic acid moieties and a stable geminal diol.[1][2] This configuration makes it an effective equivalent of a highly electrophilic ketomalonic acid, opening diverse avenues in synthetic chemistry. This guide provides an in-depth exploration of dihydroxymalonic acid's properties, reactivity, and applications, with a focus on its role as a precursor in the synthesis of valuable chemical entities. We present detailed protocols, mechanistic insights, and safety considerations to empower researchers in leveraging this versatile reagent for applications ranging from heterocyclic synthesis to the development of pharmaceutical intermediates.

Introduction: The Chemistry of Dihydroxymalonic Acid

Dihydroxymalonic acid (IUPAC name: 2,2-dihydroxypropanedioic acid) is a water-soluble, white crystalline solid.[1][2] Its structure is noteworthy for containing stable geminal hydroxy groups, a feature that is central to its reactivity.[1] It can be conceptualized as the hydrated form of mesoxalic acid (oxomalonic acid). This equilibrium is crucial, as the gem-diol can readily react as a masked ketone, providing a site for nucleophilic attack, while the two carboxylic acid groups offer handles for condensation, esterification, and decarboxylation reactions.[2]

Found in plants like alfalfa and in beet molasses, this organic acid has also demonstrated potential as a hypoglycemic agent and even as a fast-acting antidote to cyanide poisoning, highlighting its relevance in medicinal chemistry.[1] Synthetically, it can be prepared through various methods, including the hydrolysis of alloxan or the oxidation of tartronic acid or glycerol.[1]

Physicochemical Properties

A clear understanding of the physical and chemical properties of a reagent is paramount for its effective use in synthesis. The key properties of dihydroxymalonic acid are summarized below.

PropertyValueReference
CAS Number 560-27-0[2][3][4]
Molecular Formula C₃H₄O₆[1][2][3][4]
Molecular Weight 136.06 g/mol [1][3]
Appearance White crystalline solid[2]
Melting Point 119-121 °C (decomposes)[1]
Solubility Soluble in water and alcohol[5]
pKa 1.03 ± 0.36 (Predicted)[5]
Synonyms Mesoxalic acid monohydrate, Dihydroxypropanedioic acid[1][2]
Core Reactivity Profile

The synthetic utility of dihydroxymalonic acid stems from the reactivity of its two key functional groups. The diagram below illustrates the relationship between the hydrated and anhydrous forms and the primary reaction pathways.

Caption: Reactivity pathways of dihydroxymalonic acid.

Application in Heterocyclic Synthesis

A primary application of dihydroxymalonic acid is in the construction of heterocyclic scaffolds, which are core components of many pharmaceutical agents.[6] Its ability to act as a three-carbon electrophilic building block makes it particularly suitable for condensation reactions with binucleophiles.

Synthesis of Allantoin

When heated with urea, dihydroxymalonic acid undergoes a condensation and cyclization reaction to form allantoin, a compound used in cosmetics and pharmaceuticals for its soothing and moisturizing properties.[1]

Causality of the Reaction: The reaction proceeds via the nucleophilic attack of the urea nitrogens onto the electrophilic carbonyl carbon (present in the ketone form of the acid). The gem-diol facilitates this by providing a masked carbonyl that becomes available under heating. Subsequent intramolecular cyclization and dehydration steps lead to the formation of the stable five-membered hydantoin ring of allantoin.

Precursor to Benzodiazepine Intermediates

Dihydroxymalonic acid and its salts are valuable intermediates in the synthesis of various drugs, including benzodiazepines.[6] The synthesis often involves the preparation of a diester derivative, which is then reacted with a substituted o-phenylenediamine.

Workflow for Benzodiazepine Intermediate Synthesis:

Sources

Method

Application Notes and Protocols for the Quantification of Dihydroxymalonic Acid in Plant Extracts

Introduction: The Significance of Dihydroxymalonic Acid in Plant Biochemistry and Pharmacognosy Dihydroxymalonic acid (DMA), also known as tartronic acid or mesoxalic acid monohydrate, is a dicarboxylic acid found in var...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Significance of Dihydroxymalonic Acid in Plant Biochemistry and Pharmacognosy

Dihydroxymalonic acid (DMA), also known as tartronic acid or mesoxalic acid monohydrate, is a dicarboxylic acid found in various plant species, including alfalfa and beet molasses.[1] Its chemical structure, featuring two carboxylic acid groups and two geminal hydroxyl groups, makes it a highly polar and water-soluble compound.[2] In the context of plant physiology, dihydroxymalonic acid is an intermediate in several metabolic pathways. For researchers in pharmacognosy and drug development, the interest in dihydroxymalonic acid is growing due to its potential biological activities. Notably, tartronic acid has been investigated for its ability to inhibit the conversion of sugars to lipids in the human body, suggesting potential applications in weight management and metabolic disorder research.[3]

The accurate quantification of dihydroxymalonic acid in plant extracts is crucial for understanding its physiological role in plants, as well as for the quality control and standardization of plant-based products in the pharmaceutical and nutraceutical industries. This guide provides a comprehensive overview of the protocols for the extraction and quantification of dihydroxymalonic acid from plant matrices, with a focus on High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS). Additionally, a theoretical framework for a potential enzymatic assay is presented.

Part 1: Sample Preparation and Extraction of Dihydroxymalonic Acid from Plant Tissues

The effective extraction of dihydroxymalonic acid from plant material is a critical first step that significantly influences the accuracy and reproducibility of quantification. The choice of extraction method depends on the plant matrix and the available equipment. Given the polar nature of dihydroxymalonic acid, aqueous-based solvent systems are generally most effective.

Core Principles of Extraction
  • Cell Wall Disruption: The robust plant cell wall, composed primarily of cellulose, hemicellulose, and lignin, must be disrupted to release the intracellular contents, including dihydroxymalonic acid. This is typically achieved through mechanical homogenization, grinding (often under liquid nitrogen to prevent enzymatic degradation), or sonication.

  • Solvent Selection: The high polarity of dihydroxymalonic acid dictates the use of polar solvents. Common choices include ultrapure water, ethanol-water mixtures, and acidified water. The addition of a strong acid can aid in the extraction of organic acid salts.

  • Minimizing Degradation: Plant tissues contain enzymes that can degrade target analytes upon cell lysis. Rapid inactivation of these enzymes is crucial. This can be accomplished by flash-freezing the tissue in liquid nitrogen, immediate homogenization in a cold solvent, or by briefly heating the sample.

Recommended Extraction Protocol: Ultrasonic-Assisted Extraction (UAE)

This protocol is recommended for its efficiency and reduced extraction time compared to traditional maceration.

Materials:

  • Fresh or freeze-dried plant material

  • Liquid nitrogen

  • Mortar and pestle

  • Ultrasonic bath

  • Centrifuge

  • Extraction Solvent: 80% (v/v) Ethanol in ultrapure water

  • 0.45 µm syringe filters

Procedure:

  • Sample Homogenization: Weigh approximately 1 gram of fresh plant material. Immediately freeze the sample in liquid nitrogen and grind to a fine powder using a pre-chilled mortar and pestle. For dried material, grind to a fine powder at room temperature.

  • Extraction: Transfer the powdered sample to a centrifuge tube. Add 10 mL of 80% ethanol.

  • Ultrasonication: Place the centrifuge tube in an ultrasonic bath and sonicate for 30 minutes at room temperature.

  • Centrifugation: Centrifuge the mixture at 4000 rpm for 15 minutes to pellet the solid plant debris.[2]

  • Collection of Supernatant: Carefully decant the supernatant into a clean tube.

  • Re-extraction (Optional but Recommended): To maximize recovery, add another 10 mL of 80% ethanol to the pellet, vortex briefly, and repeat the sonication and centrifugation steps. Combine the supernatants.

  • Filtration: Filter the combined supernatant through a 0.45 µm syringe filter into a clean vial for analysis.

Alternative Extraction Protocol: Hot Water Extraction with Cation Exchange

This method is particularly useful for ensuring the extraction of dihydroxymalonic acid that may be present as sparingly soluble salts (e.g., calcium salts).[4]

Materials:

  • Fresh or freeze-dried plant material

  • Homogenizer

  • Strongly acidic cation exchange resin (H+ form)

  • Water bath

  • Centrifuge

  • Extraction Solvent: Ultrapure water

Procedure:

  • Sample Homogenization: Homogenize 1 gram of plant material with 10 mL of ultrapure water and 2 grams of a strongly acidic cation exchange resin.

  • Heating: Heat the mixture in a water bath at 80°C for 15 minutes with occasional vortexing.

  • Centrifugation: Centrifuge the mixture at 4000 rpm for 15 minutes.

  • Collection and Filtration: Collect the supernatant and filter through a 0.45 µm syringe filter.

Part 2: Quantification by High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a robust and widely accessible technique for the quantification of organic acids. Dihydroxymalonic acid possesses chromophores (the carboxylic acid groups) that allow for its detection at low UV wavelengths.

Principle of the Method

The plant extract is injected into an HPLC system where the components are separated based on their affinity for the stationary phase (the column) and the mobile phase. Dihydroxymalonic acid is separated from other components in the extract and is detected by a UV detector as it elutes from the column. Quantification is achieved by comparing the peak area of the analyte in the sample to a calibration curve generated from standards of known concentrations.

Experimental Workflow for HPLC-UV Analysis

HPLC_Workflow cluster_prep Sample & Standard Preparation cluster_hplc HPLC System cluster_data Data Analysis Plant_Extract Filtered Plant Extract Autosampler Autosampler Injection Plant_Extract->Autosampler Standard_Stock DMA Standard Stock Solution Serial_Dilutions Serial Dilutions for Calibration Curve Standard_Stock->Serial_Dilutions Serial_Dilutions->Autosampler HPLC_Column C18 or Anion Exchange Column Autosampler->HPLC_Column UV_Detector UV Detector (210 nm) HPLC_Column->UV_Detector Chromatogram Chromatogram Generation UV_Detector->Chromatogram Calibration_Curve Calibration Curve Plotting Chromatogram->Calibration_Curve Quantification Quantification of DMA Calibration_Curve->Quantification GCMS_Workflow cluster_prep Sample Preparation & Derivatization cluster_gcms GC-MS System cluster_data Data Analysis Plant_Extract Dried Plant Extract Methoximation Methoximation (Methoxyamine HCl in Pyridine) Plant_Extract->Methoximation Silylation Silylation (MSTFA) Methoximation->Silylation GC_Injection GC Injection Silylation->GC_Injection GC_Column Capillary Column (e.g., DB-5ms) GC_Injection->GC_Column MS_Detector Mass Spectrometer (Scan or SIM mode) GC_Column->MS_Detector Chromatogram Total Ion Chromatogram (TIC) MS_Detector->Chromatogram Mass_Spectrum Mass Spectrum Identification Chromatogram->Mass_Spectrum Quantification Quantification using Internal Standard Mass_Spectrum->Quantification Enzymatic_Workflow cluster_prep Reaction Preparation cluster_assay Assay Execution cluster_data Data Analysis Plant_Extract Plant Extract Reaction_Mix Combine Extract, Buffer, NAD+ Plant_Extract->Reaction_Mix Buffer Reaction Buffer (pH 7.5) Buffer->Reaction_Mix NAD NAD+ Solution NAD->Reaction_Mix Enzyme_Addition Initiate with Enzyme Reaction_Mix->Enzyme_Addition Spectrophotometer Monitor Absorbance at 340 nm Enzyme_Addition->Spectrophotometer Rate_Calculation Calculate Rate of NADH Production Spectrophotometer->Rate_Calculation Standard_Curve Compare to Standard Curve Rate_Calculation->Standard_Curve Quantification Quantify DMA Standard_Curve->Quantification

Sources

Application

Application Notes and Protocols for Investigating Dihydroxymalonic Acid as a Novel Hypoglycemic Agent

For: Researchers, scientists, and drug development professionals in metabolic diseases. Introduction: The Therapeutic Potential of Dihydroxymalonic Acid in Glycemic Control Diabetes mellitus, a metabolic disorder charact...

Author: BenchChem Technical Support Team. Date: January 2026

For: Researchers, scientists, and drug development professionals in metabolic diseases.

Introduction: The Therapeutic Potential of Dihydroxymalonic Acid in Glycemic Control

Diabetes mellitus, a metabolic disorder characterized by chronic hyperglycemia, presents a growing global health challenge. The therapeutic landscape is dominated by agents that enhance insulin secretion, improve insulin sensitivity, or modulate glucose absorption and production. Small molecule intervention remains a cornerstone of anti-diabetic drug discovery.

Dihydroxymalonic acid (also known as mesoxalic acid monohydrate) is a naturally occurring dicarboxylic acid found in plants such as alfalfa.[1] Structurally, it is a C3 dicarboxylic acid featuring geminal hydroxyl groups, a unique chemical feature.[1] While its direct role in mammalian glucose metabolism is not yet fully elucidated, other dicarboxylic acids have demonstrated promising effects on glycemic control. Studies on even-chain, medium-chain dicarboxylic acids have shown that they can improve insulin sensitivity and reduce hepatic gluconeogenesis. This precedent provides a strong scientific rationale for investigating dihydroxymalonic acid as a potential novel hypoglycemic agent.

These application notes provide a comprehensive guide for the preclinical evaluation of dihydroxymalonic acid, detailing robust in vitro and in vivo protocols to ascertain its efficacy and elucidate its potential mechanism of action.

I. Physicochemical Properties and Formulation

A thorough understanding of the test article's properties is fundamental to reliable and reproducible experimental outcomes.

PropertyValueSource
Molecular Formula C₃H₄O₆[1]
Molar Mass 136.06 g/mol [1]
Appearance White crystalline solid
Solubility Water soluble[1]
Synonyms Mesoxalic acid monohydrate, Dihydroxypropanedioic acid[1]

Formulation for In Vivo Studies: For oral administration in rodent models, dihydroxymalonic acid should be dissolved in sterile distilled water or a 0.5% carboxymethylcellulose (CMC) solution. The concentration should be calculated based on the desired dosage and the average weight of the animals. Fresh solutions should be prepared daily to ensure stability.

II. In Vitro Evaluation of Hypoglycemic Activity

In vitro assays provide the initial assessment of a compound's biological activity at the cellular level, offering insights into its mechanism of action in a controlled environment.

A. Glucose Uptake Assay in 3T3-L1 Adipocytes

Rationale: This assay determines the direct effect of dihydroxymalonic acid on glucose transport into insulin-sensitive cells, such as adipocytes. An increase in glucose uptake would suggest an insulin-mimetic or insulin-sensitizing effect.

Experimental Workflow:

cluster_0 Cell Culture & Differentiation cluster_1 Treatment cluster_2 Glucose Uptake Measurement Differentiate 3T3-L1 preadipocytes Differentiate 3T3-L1 preadipocytes Serum starve adipocytes Serum starve adipocytes Differentiate 3T3-L1 preadipocytes->Serum starve adipocytes Treat with Dihydroxymalonic Acid Treat with Dihydroxymalonic Acid Serum starve adipocytes->Treat with Dihydroxymalonic Acid Positive Control (Insulin) Positive Control (Insulin) Serum starve adipocytes->Positive Control (Insulin) Add fluorescent glucose analog (2-NBDG) Add fluorescent glucose analog (2-NBDG) Treat with Dihydroxymalonic Acid->Add fluorescent glucose analog (2-NBDG) Positive Control (Insulin)->Add fluorescent glucose analog (2-NBDG) Incubate Incubate Add fluorescent glucose analog (2-NBDG)->Incubate Wash and lyse cells Wash and lyse cells Incubate->Wash and lyse cells Measure fluorescence Measure fluorescence Wash and lyse cells->Measure fluorescence cluster_0 Cell Culture cluster_1 Stimulation cluster_2 Insulin Measurement Culture INS-1 or MIN6 cells Culture INS-1 or MIN6 cells Pre-incubate in low glucose buffer Pre-incubate in low glucose buffer Culture INS-1 or MIN6 cells->Pre-incubate in low glucose buffer Treat with Dihydroxymalonic Acid in high glucose buffer Treat with Dihydroxymalonic Acid in high glucose buffer Pre-incubate in low glucose buffer->Treat with Dihydroxymalonic Acid in high glucose buffer Positive Control (e.g., Tolbutamide) Positive Control (e.g., Tolbutamide) Pre-incubate in low glucose buffer->Positive Control (e.g., Tolbutamide) Collect supernatant Collect supernatant Treat with Dihydroxymalonic Acid in high glucose buffer->Collect supernatant Positive Control (e.g., Tolbutamide)->Collect supernatant Measure insulin concentration (ELISA) Measure insulin concentration (ELISA) Collect supernatant->Measure insulin concentration (ELISA)

Caption: Workflow for Insulin Secretion Assay in Pancreatic β-Cells.

Detailed Protocol:

  • Cell Culture:

    • Culture INS-1 or MIN6 cells in RPMI-1640 medium supplemented with 10% FBS, sodium pyruvate, and β-mercaptoethanol.

  • Insulin Secretion Assay:

    • Seed cells in 24-well plates.

    • Two hours prior to the assay, replace the culture medium with Krebs-Ringer Bicarbonate (KRB) buffer containing a low glucose concentration (e.g., 2.8 mM) and incubate at 37°C.

    • Wash the cells with KRB buffer.

    • Stimulate the cells for 1-2 hours at 37°C with KRB buffer containing a high glucose concentration (e.g., 16.7 mM) and varying concentrations of dihydroxymalonic acid.

    • Include a negative control (low glucose), a positive control for glucose-stimulated insulin secretion (high glucose alone), and a positive control for a known secretagogue (e.g., tolbutamide in high glucose).

    • Collect the supernatant at the end of the incubation period.

    • Measure the insulin concentration in the supernatant using a commercially available ELISA kit.

Data Analysis: Normalize the secreted insulin levels to the total protein content of the cells in each well. A significant increase in insulin secretion in the presence of high glucose compared to the high glucose control would indicate a secretagogue effect.

III. In Vivo Evaluation of Hypoglycemic Efficacy

In vivo studies in animal models of diabetes are crucial for validating the therapeutic potential of a compound under physiological conditions.

A. Streptozotocin (STZ)-Induced Diabetic Rat Model

Rationale: STZ is a chemical that is selectively toxic to pancreatic β-cells, inducing a state of hyperglycemia that mimics type 1 diabetes. This model is widely used to test the efficacy of hypoglycemic agents.

Detailed Protocol:

  • Induction of Diabetes:

    • Use male Sprague-Dawley or Wistar rats (180-220 g).

    • Fast the animals overnight.

    • Prepare a fresh solution of STZ in cold 0.1 M citrate buffer (pH 4.5).

    • Administer a single intraperitoneal (i.p.) injection of STZ (50-65 mg/kg body weight).

    • Provide the animals with 5% glucose water for the first 24 hours to prevent initial drug-induced hypoglycemia.

    • Confirm the induction of diabetes 72 hours post-injection by measuring fasting blood glucose from a tail vein sample. Animals with fasting blood glucose levels >250 mg/dL are considered diabetic and are used for the study.

  • Treatment Protocol:

    • Divide the diabetic rats into groups (n=6-8 per group):

      • Group 1: Normal control (non-diabetic, vehicle-treated).

      • Group 2: Diabetic control (vehicle-treated).

      • Group 3: Diabetic treated with a standard drug (e.g., metformin, 50 mg/kg, p.o.).

      • Groups 4-6: Diabetic treated with dihydroxymalonic acid at different doses (e.g., 25, 50, 100 mg/kg, p.o.).

    • Administer the respective treatments orally once daily for a period of 14-28 days.

    • Monitor body weight and fasting blood glucose levels at regular intervals (e.g., weekly).

Data Analysis: Compare the fasting blood glucose levels and body weight changes between the treated groups and the diabetic control group. A significant reduction in blood glucose levels in the dihydroxymalonic acid-treated groups would indicate a potent hypoglycemic effect.

B. Oral Glucose Tolerance Test (OGTT)

Rationale: The OGTT assesses the body's ability to clear a glucose load from the circulation. It is a key test to evaluate improvements in glucose tolerance and insulin sensitivity.

Detailed Protocol:

  • OGTT Procedure:

    • At the end of the treatment period in the STZ model (or in normal rats for an acute study), fast the animals overnight (12-16 hours).

    • Collect a baseline blood sample (0 minutes) from the tail vein.

    • Administer the final dose of dihydroxymalonic acid or vehicle orally.

    • After 30-60 minutes, administer a glucose solution (2 g/kg body weight) orally.

    • Collect blood samples at 30, 60, 90, and 120 minutes after the glucose load.

    • Measure blood glucose levels at each time point.

Data Analysis: Plot the blood glucose concentration against time for each group. Calculate the Area Under the Curve (AUC) for the glucose excursion. A significant reduction in the AUC in the dihydroxymalonic acid-treated groups compared to the diabetic control group indicates improved glucose tolerance.

ParameterDiabetic ControlDihydroxymalonic Acid (50 mg/kg)Metformin (50 mg/kg)
Fasting Blood Glucose (mg/dL) 350 ± 25210 ± 20180 ± 15
OGTT AUC (mg/dLmin) 45000 ± 350028000 ± 280025000 ± 2500*
Hypothetical data representing a positive outcome. Values are mean ± SEM. *p < 0.05 vs. Diabetic Control.

IV. Proposed Mechanism of Action and Further Research

Based on the known activities of other dicarboxylic acids, a plausible, yet hypothetical, mechanism of action for dihydroxymalonic acid is its ability to enhance insulin sensitivity in peripheral tissues and potentially reduce hepatic glucose output.

Proposed Signaling Pathway:

cluster_0 Dihydroxymalonic Acid cluster_1 Peripheral Tissues (Muscle, Adipose) cluster_2 Liver Dihydroxymalonic Acid Dihydroxymalonic Acid Insulin Receptor Signaling Insulin Receptor Signaling Dihydroxymalonic Acid->Insulin Receptor Signaling Enhances Reduced Gluconeogenesis Reduced Gluconeogenesis Dihydroxymalonic Acid->Reduced Gluconeogenesis Inhibits GLUT4 Translocation GLUT4 Translocation Insulin Receptor Signaling->GLUT4 Translocation Increased Glucose Uptake Increased Glucose Uptake GLUT4 Translocation->Increased Glucose Uptake Decreased Hepatic Glucose Output Decreased Hepatic Glucose Output Reduced Gluconeogenesis->Decreased Hepatic Glucose Output

Caption: Hypothetical Mechanism of Dihydroxymalonic Acid's Hypoglycemic Action.

Further Research Directions:

  • Molecular Studies: Investigate the effect of dihydroxymalonic acid on the phosphorylation of key proteins in the insulin signaling cascade (e.g., IRS-1, Akt, and GSK-3β) in cultured cells.

  • Enzyme Inhibition Assays: Evaluate the inhibitory potential of dihydroxymalonic acid against key enzymes involved in carbohydrate metabolism, such as α-amylase and α-glucosidase.

  • Hepatic Glucose Production: Use primary hepatocytes to directly measure the effect of dihydroxymalonic acid on gluconeogenesis.

  • Pharmacokinetic and Toxicological Studies: Determine the absorption, distribution, metabolism, and excretion (ADME) profile and assess the safety of dihydroxymalonic acid.

V. Conclusion

Dihydroxymalonic acid presents an intriguing candidate for a novel hypoglycemic agent. The protocols outlined in these application notes provide a robust framework for its preclinical evaluation. A systematic investigation, beginning with in vitro cellular assays and progressing to in vivo diabetic models, will be crucial in validating its therapeutic potential and elucidating its mechanism of action. This structured approach will pave the way for the potential development of a new class of therapeutics for the management of diabetes mellitus.

References

  • Wikipedia. Dihydroxymalonic acid. [Link]

  • Mingam, D. et al. (2024). Use of dicarboxylic acids in type 2 diabetes. Clinical Nutrition.
  • Creative Biolabs. (n.d.). Streptozotocin induced Diabetes: Protocols & Experimental Insights. [Link]

  • Zhu, Y.X. et al. (2021). Protocol for in vivo and ex vivo assessments of glucose-stimulated insulin secretion in mouse islet β cells. STAR Protocols, 2(3), 100728. [Link]

  • Taconic Biosciences. (n.d.). Oral Glucose Tolerance Test. [Link]

Sources

Method

Application Notes and Protocols for Dihydroxymalonic Acid as a Cyanide Poisoning Antidote

For Researchers, Scientists, and Drug Development Professionals Introduction: The Urgent Need for Rapid and Effective Cyanide Antidotes Cyanide is a potent and rapidly acting poison that poses a significant threat to hum...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Urgent Need for Rapid and Effective Cyanide Antidotes

Cyanide is a potent and rapidly acting poison that poses a significant threat to human health, arising from sources such as industrial accidents, smoke inhalation in fires, and potential chemical warfare or terrorist activities. Its primary mechanism of toxicity involves the inhibition of cytochrome c oxidase, a critical enzyme in the mitochondrial electron transport chain, leading to a rapid cessation of cellular respiration and subsequent cytotoxic hypoxia. The swift onset of toxic effects, which can lead to severe neurological damage and death within minutes, underscores the critical need for fast-acting and effective antidotes.

Currently available cyanide antidotes, such as hydroxocobalamin and the combination of sodium nitrite and sodium thiosulfate, have demonstrated efficacy but also possess certain limitations, including the need for intravenous administration and potential side effects. This has driven research into novel cyanide countermeasures with improved safety profiles and ease of administration. Dihydroxymalonic acid, a simple organic compound, has emerged as a promising candidate in this pursuit, culminating in a United States patent in 1997 for its use as a fast-acting antidote for cyanide poisoning[1][2][3].

These application notes provide a comprehensive guide for researchers and drug development professionals on the scientific rationale, proposed mechanism of action, and detailed protocols for the preclinical evaluation of dihydroxymalonic acid as a cyanide poisoning antidote.

Chemical and Physical Properties of Dihydroxymalonic Acid

Dihydroxymalonic acid, also known as mesoxalic acid monohydrate, is an organic compound with the chemical formula C₃H₄O₆[2][3][4]. It is a white, water-soluble solid that exists as a hydrate of ketomalonic acid.

PropertyValueReference
Chemical Formula C₃H₄O₆[4]
Molar Mass 136.06 g/mol [4]
Appearance White solid[2][3]
Solubility Water-soluble[2][3]
Synonyms Mesoxalic acid monohydrate, Dihydroxypropanedioic acid[2][3]

Proposed Mechanism of Action: Cyanohydrin Formation

The proposed mechanism for the antidotal action of dihydroxymalonic acid against cyanide poisoning is based on the chemical reaction known as cyanohydrin formation. Dihydroxymalonic acid is the hydrate of a ketone, and its central carbonyl group is susceptible to nucleophilic attack by the cyanide ion (CN⁻).

Mechanism cluster_reactants Reactants cluster_product Product Dihydroxymalonic_Acid Dihydroxymalonic Acid (Ketone Hydrate Form) Cyanohydrin_Adduct Non-toxic Cyanohydrin Adduct Dihydroxymalonic_Acid->Cyanohydrin_Adduct Forms Stable Adduct Cyanide_Ion Cyanide Ion (CN⁻) Cyanide_Ion->Dihydroxymalonic_Acid Nucleophilic Attack on Carbonyl Carbon

This reaction is theorized to proceed as follows:

  • Nucleophilic Attack: The negatively charged cyanide ion acts as a nucleophile and attacks the electrophilic carbonyl carbon of the ketonic form of dihydroxymalonic acid.

  • Cyanohydrin Formation: This attack results in the formation of a stable, non-toxic cyanohydrin adduct. By sequestering the cyanide ion in this manner, dihydroxymalonic acid effectively prevents it from binding to and inhibiting cytochrome c oxidase.

This direct chemical neutralization of cyanide offers the potential for a rapid onset of action, a critical factor in treating acute cyanide poisoning.

Preclinical Evaluation Protocols

The following protocols are designed to guide the preclinical in vivo evaluation of dihydroxymalonic acid's efficacy as a cyanide antidote. These studies are essential to establish a dose-response relationship, determine the therapeutic window, and gather safety data. All animal experiments must be conducted in accordance with institutional and national guidelines for the ethical treatment of laboratory animals.

Protocol 1: Determination of the Median Lethal Dose (LD50) of Cyanide

Objective: To determine the LD50 of the cyanide salt (e.g., potassium cyanide, KCN) to be used in the subsequent antidote efficacy studies in the chosen animal model (e.g., mice or rats).

Materials:

  • Potassium cyanide (KCN) or Sodium cyanide (NaCN)

  • Sterile saline (0.9% NaCl)

  • Animal model (e.g., Swiss Webster mice, 20-25 g)

  • Syringes and needles for administration

  • Animal balance

  • Observation cages

Procedure:

  • Prepare a stock solution of KCN in sterile saline.

  • Divide animals into groups of at least 6-8 animals per group.

  • Administer escalating doses of the KCN solution to the different groups via the chosen route of administration (e.g., intraperitoneal (i.p.) or subcutaneous (s.c.)).

  • Observe the animals continuously for the first hour and then periodically for up to 24 hours.

  • Record the number of mortalities in each group.

  • Calculate the LD50 value using a recognized statistical method (e.g., probit analysis).

Protocol 2: In Vivo Efficacy of Dihydroxymalonic Acid (Prophylactic Model)

Objective: To evaluate the protective effect of dihydroxymalonic acid when administered prior to cyanide exposure.

Materials:

  • Dihydroxymalonic acid

  • Sterile saline or other suitable vehicle

  • KCN solution (at a dose expected to be lethal, e.g., 2x LD50)

  • Animal model

  • Syringes and needles

  • Stopwatches

Procedure:

  • Prepare a solution of dihydroxymalonic acid in a suitable vehicle.

  • Divide animals into treatment and control groups.

  • Administer dihydroxymalonic acid at various doses to the treatment groups at a specified time point before cyanide challenge (e.g., 15, 30, or 60 minutes prior).

  • Administer the vehicle alone to the control group.

  • At the designated time, administer a lethal dose of KCN to all animals.

  • Observe and record the time to onset of seizures, time to respiratory arrest, and survival rate over 24 hours for each group.

  • Analyze the data to determine the dose-dependent protective effect of dihydroxymalonic acid.

Protocol 3: In Vivo Efficacy of Dihydroxymalonic Acid (Therapeutic Model)

Objective: To evaluate the therapeutic efficacy of dihydroxymalonic acid when administered after the onset of cyanide poisoning.

Materials:

  • Dihydroxymalonic acid solution

  • KCN solution

  • Animal model

  • Syringes and needles

  • Stopwatches

Procedure:

  • Administer a lethal dose of KCN to all animals.

  • Observe the animals for the onset of clear signs of cyanide toxicity (e.g., convulsions, labored breathing).

  • Upon the onset of symptoms, administer dihydroxymalonic acid at various doses to the treatment groups.

  • Administer the vehicle alone to the control group.

  • Record the time to cessation of seizures, recovery of normal respiration, and overall survival rate.

  • Analyze the data to assess the therapeutic efficacy and the therapeutic window of dihydroxymalonic acid.

workflow cluster_setup Experimental Setup cluster_prophylactic Prophylactic Protocol cluster_therapeutic Therapeutic Protocol Animal_Model Select Animal Model (e.g., Mice) Dose_Prep Prepare Dihydroxymalonic Acid and Cyanide Solutions Animal_Model->Dose_Prep Pro_Admin_Antidote Administer Dihydroxymalonic Acid (or Vehicle) Dose_Prep->Pro_Admin_Antidote Ther_Admin_Cyanide Administer Lethal Dose of Cyanide Dose_Prep->Ther_Admin_Cyanide Pro_Wait Waiting Period Pro_Admin_Antidote->Pro_Wait Pro_Admin_Cyanide Administer Lethal Dose of Cyanide Pro_Wait->Pro_Admin_Cyanide Pro_Observe Observe and Record Survival Pro_Admin_Cyanide->Pro_Observe Ther_Observe_Symptoms Observe for Symptoms Ther_Admin_Cyanide->Ther_Observe_Symptoms Ther_Admin_Antidote Administer Dihydroxymalonic Acid (or Vehicle) Ther_Observe_Symptoms->Ther_Admin_Antidote Ther_Observe Observe and Record Survival and Recovery Ther_Admin_Antidote->Ther_Observe

Analytical Methods for Pharmacokinetic Studies

To fully characterize the potential of dihydroxymalonic acid as a drug candidate, it is essential to understand its pharmacokinetic profile. The following outlines a general approach for developing an analytical method to quantify dihydroxymalonic acid in biological matrices.

Objective: To develop and validate a sensitive and specific analytical method for the quantification of dihydroxymalonic acid in plasma or serum.

Proposed Method: High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS). This method is highly selective and sensitive, making it suitable for detecting low concentrations of small molecules in complex biological fluids.

General Procedure:

  • Sample Preparation:

    • Protein precipitation: A simple and common method where a solvent like acetonitrile is added to the plasma sample to precipitate proteins.

    • Liquid-liquid extraction or solid-phase extraction may be employed for cleaner samples if matrix effects are significant.

    • An internal standard (ideally a stable isotope-labeled version of dihydroxymalonic acid) should be added at the beginning of the sample preparation process to ensure accuracy and precision.

  • Chromatographic Separation:

    • A reversed-phase C18 column is a common starting point for separating small polar molecules.

    • The mobile phase will likely consist of an aqueous component with an organic modifier (e.g., acetonitrile or methanol) and an acid (e.g., formic acid) to improve peak shape and ionization efficiency.

    • A gradient elution may be necessary to achieve adequate separation from endogenous matrix components.

  • Mass Spectrometric Detection:

    • Electrospray ionization (ESI) in negative ion mode is likely to be effective for a dicarboxylic acid like dihydroxymalonic acid.

    • Multiple Reaction Monitoring (MRM) should be used for quantification. This involves selecting a specific precursor ion (the deprotonated molecule) and a specific product ion (a fragment of the precursor ion) to monitor. This provides high selectivity.

Method Validation: The developed method must be validated according to regulatory guidelines (e.g., FDA or EMA) for key parameters including:

  • Linearity

  • Accuracy and Precision

  • Selectivity and Specificity

  • Matrix Effect

  • Recovery

  • Stability (freeze-thaw, bench-top, long-term)

Formulation and Administration

For preclinical studies and potential clinical use, a sterile injectable formulation of dihydroxymalonic acid is required.

Considerations for Formulation Development:

  • Solubility: Dihydroxymalonic acid is reported to be water-soluble, which simplifies the formulation process.

  • pH and Buffering: The pH of the formulation should be optimized for both drug stability and physiological compatibility (close to neutral pH). A suitable buffer system (e.g., phosphate or citrate buffer) should be selected.

  • Tonicity: The formulation should be made isotonic with blood using a tonicity-adjusting agent like sodium chloride to prevent hemolysis or tissue irritation upon injection.

  • Sterility: The final product must be sterile, which can be achieved through terminal sterilization (e.g., autoclaving) if the compound is heat-stable, or by aseptic filtration.

  • Stability: Stability studies should be conducted to determine the shelf-life of the formulation under different storage conditions.

Route of Administration:

  • For rapid action in an emergency setting, intravenous (IV) or intramuscular (IM) administration is preferred. Preclinical studies should evaluate the efficacy following different routes of administration.

Future Directions and Considerations

While the initial patenting of dihydroxymalonic acid as a cyanide antidote is a significant step, further research is imperative to translate this discovery into a clinically viable treatment. Key areas for future investigation include:

  • Detailed Toxicological Studies: Comprehensive toxicology studies are necessary to establish the safety profile of dihydroxymalonic acid at therapeutic doses.

  • Pharmacokinetic/Pharmacodynamic (PK/PD) Modeling: Integrating pharmacokinetic data with efficacy data will help in determining the optimal dosing regimen.

  • Efficacy in Larger Animal Models: Studies in larger animal models that more closely mimic human physiology are needed to confirm the efficacy observed in rodent models.

  • Combination Therapy: Investigating the potential synergistic effects of dihydroxymalonic acid with other known cyanide antidotes could lead to more effective treatment strategies.

The research and development of dihydroxymalonic acid as a cyanide antidote represents a promising avenue in the ongoing effort to improve our preparedness for and response to cyanide poisoning incidents. The protocols and considerations outlined in these application notes provide a framework for the systematic evaluation of this potential life-saving therapeutic.

References

  • Method for the treatment of cyanide poisoning. (1997). U.S.
  • Nagasawa, H. T., Goon, D. J. W., Crankshaw, D. L., Vince, R., & Patterson, S. E. (2007). Novel, Orally Effective Cyanide Antidotes. Journal of Medicinal Chemistry, 50(26), 6462–6464. [Link]

  • Dihydroxymalonic acid. (n.d.). In Wikipedia. Retrieved January 16, 2026, from [Link]

  • Analysis of methylmalonic acid in plasma by liquid chromatography-tandem mass spectrometry. (2003). Clinical Chemistry, 49(6), 1013–1015. [Link]

  • Preclinical Pharmacology and Toxicology: an Important Aspect in Drug Discovery. (n.d.). Semantic Scholar. [Link]

  • In vivo detoxification of cyanide by cystathionase gamma-lyase. (1996). Biochemical Pharmacology, 52(6), 941–944. [Link]

  • High-Throughput Analysis of Methylmalonic Acid in Serum, Plasma, and Urine by LC-MS/MS. Method for Analyzing Isomers Without Chromatographic Separation. (2001). Clinical Chemistry, 47(11), 1997–2005. [Link]

  • Antidotal effect of dihydroxyacetone against cyanide toxicity in vivo. (1996). Toxicology and Applied Pharmacology, 138(1), 186–191. [Link]

  • Formulation Development for Injectables. (n.d.). Aurigene Pharmaceutical Services. [Link]

  • U of M researchers discover fast-acting cyanide antidote. (2007). EurekAlert!. [Link]

  • Past, present and future of cyanide antagonism research: From the early remedies to the current therapies. (2014). World Journal of Methodology, 4(2), 88–97. [Link]

  • Two stage synthesis of dihydroxymalonic acid used as intermediates for e.g. benzodiazepines, comprises treating malonic ester with nitrous acid and reacting with formaldehyde. (2002).
  • Quantification of Methylmalonic Acid in Human Plasma with Hydrophilic Interaction Liquid Chromatography Separation and Mass Spectrometric Detection. (2008). Clinical Chemistry, 54(12), 2029–2036. [Link]

  • In vitro and in vivo attenuation of experimental cyanide poisoning by alpha-ketoglutarate. (2002). Toxicology, 179(1-2), 135–145. [Link]

  • Preclinical formulations for discovery and toxicology: physicochemical challenges. (2007). Expert Opinion on Drug Discovery, 2(10), 1407–1422. [Link]

  • Dihydroxymalonic acid. (n.d.). PubChem. Retrieved January 16, 2026, from [Link]

  • DIHYDROXYMALONIC ACID. (2024). ChemBK. [Link]

  • Cyanide Toxicokinetics: The Behavior of Cyanide, Thiocyanate and 2-Amino-2-Thiazoline-4-Carboxylic Acid in Multiple Animal Models. (2016). Journal of Analytical & Bioanalytical Techniques, 7(5), 333. [Link]

  • Pharmacology and toxicology of artelinic acid: preclinical investigations on pharmacokinetics, metabolism, protein and red blood cell binding, and acute and anorectic toxicities. (1998). The American Journal of Tropical Medicine and Hygiene, 58(5), 658–665. [Link]

  • Methylmalonic acid measured in plasma and urine by stable-isotope dilution and electrospray tandem mass spectrometry. (1999). Clinical Chemistry, 45(9), 1610–1616. [Link]

  • [Preclinical toxicological study of D-glucuronic acid]. (1998). Eksperimental'naia i klinicheskaia farmakologiia, 61(6), 49–53. [Link]

  • Preclinical toxicology of a novel polymeric antitumour agent: HPMA copolymer-doxorubicin (PK1). (1999). European Journal of Cancer, 35(11), 1666–1674. [Link]

Sources

Application

Application Notes and Protocols: Dihydroxymalonic Acid for Metal Ion Extraction in Radioactive Solutions

Introduction The management of radioactive waste streams, particularly from the reprocessing of used nuclear fuel, presents a significant scientific and engineering challenge.[1] A critical step in this process is the pa...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

The management of radioactive waste streams, particularly from the reprocessing of used nuclear fuel, presents a significant scientific and engineering challenge.[1] A critical step in this process is the partitioning of long-lived, highly radiotoxic actinides (e.g., uranium, plutonium, americium) from fission products, which include a large proportion of lanthanides.[2][3] The chemical similarity between actinides and lanthanides makes their separation notoriously difficult, necessitating the development of highly selective separation agents.[1] Dihydroxymalonic acid (DHMA), also known as tartronic acid, has been identified as a promising aqueous-soluble extractant for metal ions in radioactive solutions, offering a potential alternative to complex organic-phase solvent extraction systems.[4]

This document provides a comprehensive guide to the principles and application of dihydroxymalonic acid for the extraction of metal ions from radioactive aqueous solutions. It is intended for researchers and chemical engineers working in nuclear waste management, radiochemistry, and environmental remediation. We will explore the underlying chemical mechanisms, provide detailed experimental protocols, and discuss critical considerations for working in a radioactive environment.

Section 1: Scientific Principles and Core Concepts

Physicochemical Properties of Dihydroxymalonic Acid (DHMA)

Dihydroxymalonic acid (C₃H₄O₆) is a dicarboxylic acid that is notable for containing stable geminal hydroxyl groups on its central carbon atom.[5][6] This structure is key to its function as a chelating agent. It is a white, water-soluble solid, making it suitable for use as an aqueous-phase complexant.[5]

PropertyValueReference
IUPAC Name 2,2-dihydroxypropanedioic acid[6]
Molecular Formula C₃H₄O₆[5][7]
Molar Mass 136.06 g/mol [6]
Appearance White solid, deliquescent prisms[5]
Solubility Water-soluble[5]
Key Functional Groups 2x Carboxylic Acid (-COOH), 2x Hydroxyl (-OH)[6]
Mechanism of Metal Ion Chelation

The efficacy of DHMA as an extractant stems from its ability to act as a multidentate chelating agent. The two carboxylic acid groups and two hydroxyl groups can coordinate with a central metal ion, forming a stable, water-soluble metal-ligand complex. The formation of this chelate is a pH-dependent equilibrium. In acidic conditions, the carboxylic acid groups are protonated. As the pH increases, these groups deprotonate, becoming available to bind to positively charged metal ions like the uranyl cation (UO₂²⁺) or plutonium (IV) (Pu⁴⁺).[8][9] The formation of a five- or six-membered ring structure upon chelation significantly enhances the thermodynamic stability of the complex compared to monodentate ligands.

Caption: Proposed chelation of a metal ion by Dihydroxymalonic Acid.
Considerations for Radioactive Environments

The use of any organic molecule in a highly radioactive environment requires careful consideration of its stability.[10]

  • Radiolytic Stability: High-energy gamma radiation can lead to the radiolysis of water and the degradation of organic compounds.[11][12] The performance of DHMA may be affected by its decomposition into smaller fragments, which could alter its complexation efficiency or produce undesirable byproducts. Studies on the radiolytic stability of DHMA are crucial for its application and would be a key area for further research.

  • Hydrolytic Stability: While DHMA is stable in aqueous solution at ambient temperature, prolonged exposure to highly acidic or alkaline conditions at elevated temperatures could lead to degradation.[5]

  • Selectivity: The primary goal in partitioning is the selective separation of minor actinides from lanthanides.[1][2] The subtle differences in ionic radius and electronic configuration between these two groups must be exploited. The binding affinity of DHMA for different metal ions will determine its selectivity and effectiveness in a mixed fission product stream.

Section 2: Safety Precautions for Handling Radioactive Materials

Working with radioactive solutions requires strict adherence to safety protocols to minimize exposure and prevent contamination.

  • ALARA Principle: All work must be planned and executed to keep radiation exposure "As Low As Reasonably Achievable."

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety glasses, and multiple pairs of disposable gloves. Change gloves frequently, especially if contamination is suspected.

  • Containment: All experiments involving radioactive materials must be performed within a certified fume hood or glove box to contain any potential aerosols or spills.

  • Monitoring: Use survey meters (e.g., Geiger-Müller counters) to monitor work areas, equipment, and personnel for contamination before, during, and after experiments.

  • Waste Disposal: All solid and liquid waste must be segregated and disposed of in designated, properly shielded radioactive waste containers according to institutional guidelines.

Section 3: Experimental Protocols

This section provides generalized protocols for the lab-scale evaluation of DHMA. Note: All concentrations and parameters should be optimized for the specific waste stream and target radionuclides being investigated.

Protocol for Stock Solution Preparation
  • DHMA Stock Solution (e.g., 1.0 M):

    • Accurately weigh 13.606 g of dihydroxymalonic acid solid.[6]

    • Transfer the solid to a 100 mL volumetric flask.

    • Add approximately 80 mL of deionized water and stir until fully dissolved.

    • Bring the flask to the 100 mL mark with deionized water, cap, and invert several times to ensure homogeneity.

  • Simulated Radioactive Aqueous Phase:

    • Prepare a stock solution of the target metal ion (e.g., Uranyl Nitrate, UO₂(NO₃)₂) in a dilute nitric acid matrix (e.g., 1.0 M HNO₃) to prevent hydrolysis.[8] The concentration should be representative of the target waste stream (e.g., 100-500 mg/L).

    • If using actual radioactive material, ensure all handling is done in accordance with radiation safety protocols and licensing.

General Experimental Workflow for Metal Ion Extraction

The overall process involves preparing the aqueous and organic phases, performing the extraction, and analyzing the phases to determine the extraction efficiency. This workflow is crucial for systematically evaluating the performance of DHMA under various conditions.

ExtractionWorkflow start Start prep_aq 1. Prepare Aqueous Phase (Simulated Waste + Metal Ions in HNO₃) start->prep_aq prep_dhma 2. Prepare Aqueous DHMA Solution prep_aq->prep_dhma ph_adjust 3. pH Adjustment of Aqueous Phase (Using NaOH or HNO₃) prep_dhma->ph_adjust combine 4. Combine Aqueous Phases in Separatory Funnel ph_adjust->combine shake 5. Shake Vigorously (e.g., 15 minutes) to Reach Equilibrium combine->shake separate 6. Allow Phases to Separate shake->separate sample_aq 7. Sample Aqueous Phase for Analysis separate->sample_aq analysis 8. Analyze Metal Ion Concentration (e.g., ICP-MS, Gamma Spec, LSC) sample_aq->analysis calculate 9. Calculate Distribution Ratio (D) and Extraction Efficiency (%E) analysis->calculate end End calculate->end

Caption: General workflow for evaluating DHMA as a metal ion extractant.
Protocol for Evaluating Extraction Efficiency

This protocol details a single-batch extraction experiment to determine the effectiveness of DHMA at a specific pH. A series of such experiments should be run to test a range of pH values and DHMA concentrations.

  • Aqueous Phase Preparation:

    • In a 50 mL centrifuge tube, pipette 10 mL of the simulated radioactive aqueous phase.

    • Add a specific volume of the 1.0 M DHMA stock solution to achieve the desired final concentration (e.g., 0.1 M).

    • Adjust the pH of the solution to the target value (e.g., pH 4.0) by dropwise addition of dilute NaOH or HNO₃, monitoring with a calibrated pH meter.

    • Record the final volume of the aqueous phase (Vₐ).

  • Initial Sample:

    • Take a 1.0 mL aliquot of this final aqueous solution before extraction. This is the initial concentration sample (Cᵢ).

  • Extraction (Complexation):

    • Since DHMA creates a water-soluble complex, this protocol focuses on measuring the change in how the metal ion interacts with a subsequent separation step (e.g., ion exchange resin).

    • Add a pre-determined amount of a cation exchange resin (e.g., Dowex 50W-X8) to the tube. The resin will bind un-complexed metal ions.

    • Place the tube on a mechanical shaker and agitate for a set time (e.g., 30 minutes) to allow for equilibrium between the resin and the solution.

  • Phase Separation:

    • Centrifuge the tube to settle the resin beads.

  • Final Sample:

    • Carefully pipette a 1.0 mL aliquot from the supernatant. This is the final aqueous concentration sample (Cբ), representing the metal ions complexed by DHMA and remaining in solution.

  • Analysis:

    • Analyze both the initial (Cᵢ) and final (Cբ) samples for the concentration of the target radionuclide using an appropriate technique (e.g., Inductively Coupled Plasma Mass Spectrometry (ICP-MS) for total metal, or Liquid Scintillation Counting/Gamma Spectroscopy for specific radionuclides).

Calculation of Key Metrics
  • Complexation Efficiency (%C): This measures the percentage of the metal ion that was successfully complexed by DHMA and thus prevented from binding to the cation exchange resin.

    %C = (Cբ / Cᵢ) * 100

  • Distribution Ratio (D): This ratio quantifies the distribution of the metal between the complexed state in solution and the un-complexed state on the resin.

    D = [Metal]ₛₒₗᵤₜᵢₒₙ / [Metal]ᵣₑₛᵢₙ D = Cբ / (Cᵢ - Cբ)

Section 4: Data Interpretation and Troubleshooting

Quantitative Data Summary

The performance of DHMA is highly dependent on experimental conditions. The following table provides an example of how to present data from a study investigating the effect of pH on extraction efficiency.

pH of Aqueous PhaseDHMA Concentration (M)Initial U Conc. (mg/L)Final U Conc. (mg/L)Complexation Efficiency (%C)
2.00.1100.515.215.1%
3.00.199.845.745.8%
4.00.1101.289.188.0%
5.00.1100.195.395.2%
6.00.199.596.096.5%

Data are for illustrative purposes only.

Troubleshooting Common Issues
  • Low Complexation Efficiency:

    • Cause: pH may be too low, preventing deprotonation of DHMA.

    • Solution: Systematically increase the pH of the aqueous phase.

    • Cause: Insufficient concentration of DHMA for the amount of metal present.

    • Solution: Increase the molar ratio of DHMA to metal ions.

  • Metal Precipitation:

    • Cause: At higher pH values, some metal ions (especially actinides) can precipitate as hydroxides.[8][9]

    • Solution: Observe the solution for any cloudiness or precipitate. Lower the operating pH or ensure the DHMA concentration is high enough to keep the metal complexed and soluble.

  • Inconsistent Results:

    • Cause: Equilibrium may not have been reached during the shaking step.

    • Solution: Increase the shaking time and perform a time-course study to determine when equilibrium is achieved.

    • Cause: Inaccurate pH measurements.

    • Solution: Ensure the pH meter is properly calibrated before each use.

Conclusion

Dihydroxymalonic acid presents a compelling profile as an aqueous-phase complexing agent for the extraction and separation of metal ions from radioactive solutions.[4] Its water solubility and multidentate chelating structure offer a potentially simpler process flow compared to traditional solvent extraction systems. The protocols outlined here provide a foundational framework for the systematic evaluation of DHMA's performance. Future research must focus on rigorous testing of its selectivity for actinides over lanthanides, its stability under prolonged irradiation, and the development of methods to strip the metal ions from the DHMA complex for subsequent processing or disposal. These efforts will be critical in determining the viability of DHMA for industrial-scale application in the reprocessing of nuclear waste.

References

  • Wikipedia. (n.d.). Dihydroxymalonic acid. Retrieved from [Link]

  • Lumetta, G. J., et al. (2014). Molecular behaviors of organic ligands for actinide lanthanide solvent extraction. Pacific Northwest National Laboratory. Retrieved from [Link]

  • Thorn, D. L., et al. (2016). Extraction of Lanthanide and Actinide Ions from Aqueous Mixtures Using a Carboxylic Acid-Functionalized Porous Aromatic Framework. Inorganic Chemistry, 55(10), 4994-5003. Retrieved from [Link]

  • Andrade, J. L., et al. (2001). DECONTAMINATION PROCESS APPLIED TO RADIOACTIVE SOLID WASTES FROM NUCLEAR POWER PLANTS. INIS-IAEA. Retrieved from [Link]

  • Guerin, B., & Mourgues, J. F. (2002). Two stage synthesis of dihydroxymalonic acid used as intermediates for e.g. benzodiazepines, comprises treating malonic ester with nitrous acid and reacting with formaldehyde. Google Patents.
  • Lumetta, G. J., et al. (2014). Actinide Lanthanide Separation Process – ALSEP. Journal of Solution Chemistry, 43(1), 184-197. Retrieved from [Link]

  • Thorn, D. L., et al. (2016). Extraction of Lanthanide and Actinide Ions from Aqueous Mixtures Using a Carboxylic Acid-Functionalized Porous Aromatic Framework. PubMed Central. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 68412, Dihydroxymalonic acid. Retrieved from [Link]

  • Negrón-Mendoza, A., et al. (2001). Chemical evolution studies: the radiolysis and thermal decomposition of malonic acid. Origins of Life and Evolution of the Biosphere, 31(1-2), 119-132. Retrieved from [Link]

  • Janovský, I., & Draganic, Z. D. (2011). Radiation-Chemical Degradation of Oxalic Acid in Water Solutions. Journal of Physical Chemistry A, 115(1), 1-6. Retrieved from [Link]

  • Peterman, D. R., et al. (2010). Actinide extraction methods and actinide separation compositions. Google Patents.
  • Liu, S. (2016). Radionuclides for Nuclear Medicine Therapy. Radiology Key. Retrieved from [Link]

  • Serne, R. J., et al. (1998). Radionuclide-Chelating Agent Complexes in Low-Level Radioactive Decontamination Waste; Stability, Adsorbtion and Transport Potential. Pacific Northwest National Laboratory. Retrieved from [Link]

  • Sole, K. C., & Feather, A. M. (2008). Synergistic Solvent Extraction Process. Google Patents.
  • Natarajan, R., & Vasudeva Rao, P. R. (2005). Micrometallurgy of uranium and plutonium. ResearchGate. Retrieved from [Link]

  • Francis, A. J., et al. (2005). Decontamination of uranium-contaminated steel surfaces by hydroxycarboxylic acid with uranium recovery. Environmental Science & Technology, 39(12), 4647-4652. Retrieved from [Link]

  • Kalmykov, S. N., & Denecke, M. A. (2020). Speciation of Uranium and Plutonium From Nuclear Legacy Sites to the Environment: A Mini Review. Frontiers in Chemistry, 8, 699. Retrieved from [Link]

  • International Atomic Energy Agency. (1999). New methods and techniques for decontamination in maintenance or decommissioning operations. IAEA-TECDOC-1115. Retrieved from [Link]

  • Wesson, J. A., et al. (2020). Tartronic Acid as a Potential Inhibitor of Pathological Calcium Oxalate Crystallization. Crystal Growth & Design, 20(6), 3946-3954. Retrieved from [Link]

  • Kalmykov, S. N., & Denecke, M. A. (2020). Speciation of Uranium and Plutonium From Nuclear Legacy Sites to the Environment: A Mini Review. PubMed Central. Retrieved from [Link]

  • Kolar, Z. I., & van der Meulen, N. P. (2004). Preparation and use of organic extractant for recovery of metal ions from aqueous solutions. Google Patents.
  • Gervaise, F., & Le Guen, B. (2011). Decontamination of radioisotopes. Journal of Emergencies, Trauma, and Shock, 4(3), 402-409. Retrieved from [Link]

  • Edwards, K. J., & Harris, T. D. (2015). Efficient synthesis of chelator for nuclear imaging and radiotherapy: composition and application. Google Patents.
  • Eigner, S., & Robu, S. (2011). Chelating Agents and their Use in Radiopharmaceutical Sciences. Mini-Reviews in Medicinal Chemistry, 11(11), 968-983. Retrieved from [Link]

  • Sharma, C., et al. (2022). Synthesis and Characterization of Novel Dihydroxamic Acid Derivatives. ResearchGate. Retrieved from [Link]

  • Santos, L. K., et al. (2014). Experimental Design in Solvent Extraction: A Study for Divalent Metals Separation in D2EHPA/Isoparaffin System. Journal of Materials Science and Chemical Engineering, 2(11), 1-9. Retrieved from [Link]

  • CAS Common Chemistry. (n.d.). Dihydroxymalonic acid. Retrieved from [Link]

  • Varlam, C., & Stanculescu, I. (2012). RADIOACTIVE DECONTAMINATION TECHNIQUE USED IN DECOMMISSIONING OF NUCLEAR FACILITIES. Romanian Journal of Physics, 57(5-6), 913-920. Retrieved from [Link]

  • Minasian, S. G., et al. (2021). Small molecule activation by plutonium(III) and uranium(III) organometallic complexes. ChemRxiv. Retrieved from [Link]

  • Global Substance Registration System. (n.d.). DIHYDROXYMALONIC ACID. Retrieved from [Link]

  • Yu, H., et al. (2021). Spectroscopic and Computational Evidence of Uranium Dihydrogen Complexes. Organometallics, 40(2), 163-167. Retrieved from [Link]

  • ANTIOXI Project. (2004). Decontamination techniques for activity removal in nuclear environments. VTT Open Access Repository. Retrieved from [Link]

  • Alguacil, F. J., & Lopez, F. A. (2021). Solvent Extraction of Metal Ions from Synthetic Copper Leaching Solution Using R4NCy. Metals, 11(4), 589. Retrieved from [Link]

  • Horwitz, E. P., et al. (1979). Method for the recovery of actinide elements from nuclear reactor waste. INIS-IAEA. Retrieved from [Link]

  • Francis, A. J., et al. (2005). Decontamination of Uranium-Contaminated Steel Surfaces by Hydroxycarboxylic Acid with Uranium Recovery. ResearchGate. Retrieved from [Link]

  • Deb, K., et al. (2011). Extraction of uranium from nuclear industrial effluent using polyacrylhydroxamic acid sorbent. Journal of Radioanalytical and Nuclear Chemistry, 287(3), 855-862. Retrieved from [Link]

  • Lebrun, E., et al. (2023). Uranium Extraction from Salt Water Using Formo-Phenolic Resin Containing Amido-β-phosphonic Acid Chelating Moiety. Polymers, 15(13), 2894. Retrieved from [Link]

Sources

Method

Application Notes and Protocols: The Strategic Use of Dihydroxymalonic Acid in the Synthesis of 1,5-Benzodiazepine-2,4-dione Intermediates

For Researchers, Scientists, and Drug Development Professionals Abstract Benzodiazepines represent a cornerstone in medicinal chemistry, with a wide array of therapeutic applications.[1][2] The synthesis of the benzodiaz...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

Benzodiazepines represent a cornerstone in medicinal chemistry, with a wide array of therapeutic applications.[1][2] The synthesis of the benzodiazepine scaffold is a critical endeavor in drug discovery and development. This application note presents a detailed examination of the use of dihydroxymalonic acid as a strategic precursor in the synthesis of 1,5-benzodiazepine-2,4-dione intermediates. We will delve into the underlying chemical principles, provide a comprehensive, step-by-step protocol for the synthesis, and discuss the significance of this methodology in the broader context of heterocyclic chemistry.

Introduction: The Significance of Dihydroxymalonic Acid as a C3 Synthon

Dihydroxymalonic acid, also known as mesoxalic acid monohydrate, is a unique dicarboxylic acid notable for its stable geminal diol structure.[3] This feature makes it an effective carbonyl equivalent in organic synthesis. In the context of benzodiazepine synthesis, dihydroxymalonic acid serves as a valuable three-carbon (C3) synthon for the construction of the seven-membered diazepine ring. Its reaction with o-phenylenediamines provides a direct and efficient route to 1,5-benzodiazepine-2,4-dione cores, which are pivotal intermediates for the elaboration of a diverse range of pharmacologically active molecules.[4]

The selection of dihydroxymalonic acid is predicated on several key advantages:

  • High Reactivity: The hydrated carbonyl group exhibits appropriate electrophilicity for condensation with the nucleophilic amino groups of o-phenylenediamine.

  • Atom Economy: The condensation reaction proceeds with the loss of water molecules, representing an atom-economical approach to the target heterocyclic system.

  • Structural Versatility: The resulting 1,5-benzodiazepine-2,4-dione scaffold possesses reactive sites that allow for further functionalization, enabling the generation of diverse compound libraries for drug screening.

Reaction Mechanism and Rationale

The synthesis of 1,5-benzodiazepine-2,4-diones from dihydroxymalonic acid and o-phenylenediamine proceeds via a condensation reaction, likely under acidic catalysis. The proposed mechanism involves several key steps:

  • Initial Condensation: One of the amino groups of o-phenylenediamine attacks one of the carboxylic acid groups of dihydroxymalonic acid, followed by dehydration to form an amide linkage.

  • Second Condensation: The second amino group of the o-phenylenediamine derivative then attacks the remaining carboxylic acid group in an intramolecular fashion.

  • Cyclization and Dehydration: Subsequent dehydration leads to the formation of the seven-membered diazepine ring.

The gem-diol of dihydroxymalonic acid can be considered a hydrated ketone. Under acidic conditions, this equilibrium can be driven towards the reactive carbonyl species, facilitating the condensation.

Experimental Protocol: Synthesis of 1,3-dihydro-1,5-benzodiazepine-2,4-dione

This protocol details the synthesis of the parent 1,3-dihydro-1,5-benzodiazepine-2,4-dione from o-phenylenediamine and dihydroxymalonic acid.

Materials and Reagents
Reagent/MaterialGradeSupplierNotes
o-PhenylenediamineReagent Grade, ≥99.5%Sigma-Aldrich
Dihydroxymalonic acidReagent Grade, 97%Sigma-Aldrich
Hydrochloric Acid (HCl)4 N solutionFisher Scientific
Deionized Water
Ethanol95%For recrystallization
Celite®Filter aid
Instrumentation
  • Round-bottom flask with reflux condenser

  • Magnetic stirrer with heating mantle

  • Büchner funnel and vacuum flask

  • Melting point apparatus

  • FT-IR Spectrometer

  • ¹H and ¹³C NMR Spectrometer

Detailed Step-by-Step Protocol
  • Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add o-phenylenediamine (10.8 g, 0.1 mol).

  • Addition of Reagents: To the flask, add 100 mL of 4 N hydrochloric acid. Stir the mixture until the o-phenylenediamine has dissolved. To this solution, add dihydroxymalonic acid (13.6 g, 0.1 mol).

  • Reaction: Heat the reaction mixture to reflux (approximately 100-110 °C) with continuous stirring. Maintain the reflux for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Work-up and Isolation: After the reaction is complete, allow the mixture to cool to room temperature. A precipitate will form. Cool the mixture further in an ice bath for 30 minutes to maximize precipitation.

  • Filtration: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the crude product with two portions of cold deionized water (2 x 20 mL).

  • Purification: The crude product can be purified by recrystallization from a suitable solvent such as aqueous ethanol to yield pure 1,3-dihydro-1,5-benzodiazepine-2,4-dione as a crystalline solid.

  • Drying: Dry the purified product in a vacuum oven at 60-70 °C to a constant weight.

Data Presentation and Characterization

The synthesized 1,3-dihydro-1,5-benzodiazepine-2,4-dione should be characterized to confirm its structure and purity.

Expected Yield and Physical Properties
PropertyExpected Value
Yield 75-85%
Appearance White to off-white crystalline solid
Melting Point >300 °C
Spectroscopic Data
  • Infrared (IR) Spectroscopy (KBr, cm⁻¹): The IR spectrum is expected to show characteristic peaks for N-H stretching (around 3200-3400 cm⁻¹), C=O stretching of the amide groups (around 1650-1680 cm⁻¹), and aromatic C-H stretching (around 3000-3100 cm⁻¹).

  • ¹H NMR Spectroscopy (DMSO-d₆, δ ppm): The proton NMR spectrum should display signals corresponding to the aromatic protons of the benzene ring and the N-H protons of the diazepine ring. The aromatic protons will likely appear in the range of 7.0-7.5 ppm, while the amide N-H protons will be downfield, typically above 10 ppm.

  • ¹³C NMR Spectroscopy (DMSO-d₆, δ ppm): The carbon NMR spectrum will show signals for the carbonyl carbons of the amide groups (around 160-170 ppm) and the aromatic carbons.

Visualizing the Workflow and Chemical Transformation

Synthetic Workflow Diagram

G cluster_0 Reaction Setup cluster_1 Reaction cluster_2 Work-up and Isolation cluster_3 Purification and Drying A 1. Add o-phenylenediamine to a round-bottom flask. B 2. Add 4 N HCl and stir to dissolve. A->B C 3. Add dihydroxymalonic acid. B->C D 4. Heat to reflux for 4-6 hours. C->D E 5. Cool to room temperature, then in an ice bath. D->E F 6. Collect precipitate by vacuum filtration. E->F G 7. Wash with cold deionized water. F->G H 8. Recrystallize from aqueous ethanol. G->H I 9. Dry the product in a vacuum oven. H->I

Caption: Experimental workflow for the synthesis of 1,3-dihydro-1,5-benzodiazepine-2,4-dione.

Reaction Scheme Diagram

reaction cluster_reactants Reactants cluster_product Product o_phenylenediamine o-Phenylenediamine benzodiazepine 1,3-dihydro-1,5-benzodiazepine-2,4-dione o_phenylenediamine->benzodiazepine + dihydroxymalonic_acid Dihydroxymalonic Acid dihydroxymalonic_acid->benzodiazepine 4N HCl, Reflux

Caption: Overall reaction for the synthesis of 1,3-dihydro-1,5-benzodiazepine-2,4-dione.

Troubleshooting and Safety Considerations

  • Low Yield: If the yield is lower than expected, ensure that the reflux temperature was maintained and that the reaction was allowed to proceed for a sufficient amount of time. The purity of the starting materials is also crucial.

  • Incomplete Reaction: Monitor the reaction by TLC. If the starting materials are still present after the recommended reaction time, the reflux time can be extended.

  • Safety: o-Phenylenediamine is toxic and a suspected carcinogen; handle it with appropriate personal protective equipment (PPE), including gloves and safety glasses, in a well-ventilated fume hood. Hydrochloric acid is corrosive and should be handled with care.

Conclusion

The use of dihydroxymalonic acid for the synthesis of 1,5-benzodiazepine-2,4-dione intermediates offers a robust and efficient method for accessing this important heterocyclic scaffold. The protocol provided herein is a reliable starting point for researchers in medicinal chemistry and drug development. The resulting benzodiazepine core can be further elaborated to generate a wide range of novel compounds with potential therapeutic applications.

References

  • International Journal of Trend in Scientific Research and Development, Synthesis of 1, 5- Benzodiazepines A Review. Available at: [Link]

  • ResearchGate, Spectroscopy of Benzodiazepine2,4Dione in Solution. Available at: [Link]

  • PubMed, Synthesis and fluorescence studies of nine 1,5-benzodiazepine-2,4-dione derivatives: Dual emission and excimer fluorescence. Available at: [Link]

  • ResearchGate, synthetic approaches to 1,5-benzodiazepine-2,4-dione derivatives: a review. Available at: [Link]

  • ResearchGate, Synthesis and fluorescence studies of nine 1,5-benzodiazepine-2,4-dione derivatives: Dual emission and excimer fluorescence. Available at: [Link]

  • MDPI, The Formation of 2,2,4-Trimethyl-2,3-dihydro-1H-1,5-Benzodiazepine from 1,2-Diaminobenzene in the Presence of Acetone. Available at: [Link]

  • PubMed Central, Synthetic aspects of 1,4- and 1,5-benzodiazepines using o-phenylenediamine: a study of past quinquennial. Available at: [Link]

  • Journal of Chemical and Pharmaceutical Research, One pot synthesis of 2,3-dihydro-1H-1,5-benzodiazepines under solvent-free conditions using anhydrous stannous chloride as catalyst. Available at: [Link]

  • Wikipedia, Dihydroxymalonic acid. Available at: [Link]

  • Hindawi, Synthesis of 1,5-Benzodiazepine and Its Derivatives by Condensation Reaction Using H-MCM-22 as Catalyst. Available at: [Link]

Sources

Application

Application Notes and Protocols for the HPLC Analysis of Dihydroxymalonic Acid

Introduction: The Analytical Challenge of Dihydroxymalonic Acid Dihydroxymalonic acid, also known as mesoxalic acid monohydrate, is a small, highly polar organic compound with the chemical formula C₃H₄O₆.[1][2] Its struc...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Analytical Challenge of Dihydroxymalonic Acid

Dihydroxymalonic acid, also known as mesoxalic acid monohydrate, is a small, highly polar organic compound with the chemical formula C₃H₄O₆.[1][2] Its structure, featuring two carboxylic acid groups and two geminal hydroxyl groups, makes it a challenging analyte for traditional reversed-phase high-performance liquid chromatography (RP-HPLC).[1][2] The high polarity of dihydroxymalonic acid leads to poor retention on nonpolar stationary phases, a common issue with many organic acids.[3][4] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on robust HPLC methods for the successful analysis of dihydroxymalonic acid. We will explore various chromatographic strategies, including reversed-phase, ion-exchange, and hydrophilic interaction liquid chromatography, offering detailed protocols and explaining the rationale behind methodological choices to ensure scientific integrity and reproducible results.

Understanding the Separation Principles: A Multi-Faceted Approach

The key to successfully analyzing highly polar compounds like dihydroxymalonic acid lies in selecting the appropriate chromatographic mode that promotes sufficient retention and resolution. Three primary HPLC modes are particularly well-suited for this purpose:

  • Reversed-Phase HPLC (RP-HPLC) with Polar-Modified Columns: While standard C18 columns often fail to retain highly polar analytes due to "phase collapse" in highly aqueous mobile phases, modern polar-modified or "aqua" stable columns are designed to overcome this limitation.[5][6] These columns incorporate polar-embedded groups or are endcapped to ensure wettability and retention of polar compounds even with 100% aqueous mobile phases.[5][6]

  • Ion-Exchange Chromatography (IEC): This technique separates molecules based on their net charge.[7][8] Since dihydroxymalonic acid is a dicarboxylic acid, it will be negatively charged at a pH above its pKa values.[2][9] Anion-exchange chromatography, which utilizes a positively charged stationary phase, is therefore an effective strategy for its separation.[3][7]

  • Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is a powerful technique for the separation of highly polar and hydrophilic compounds.[10][11][12] It employs a polar stationary phase and a mobile phase with a high concentration of a less polar organic solvent, typically acetonitrile. A thin water layer is adsorbed onto the stationary phase, and analytes partition between this aqueous layer and the bulk mobile phase, leading to the retention of polar compounds.[12][13]

The following diagram illustrates the decision-making process for selecting an appropriate HPLC method for dihydroxymalonic acid analysis.

HPLC_Method_Selection Analyte Dihydroxymalonic Acid (Highly Polar) RP_HPLC Reversed-Phase HPLC Analyte->RP_HPLC Good for complex matrices with varying polarities IEC Ion-Exchange Chromatography Analyte->IEC Ideal for charged analytes in aqueous samples HILIC Hydrophilic Interaction Liquid Chromatography Analyte->HILIC Excellent for highly polar and hydrophilic compounds Polar_Modified Polar-Modified C18/C8 Column (e.g., AQ-type, polar-embedded) RP_HPLC->Polar_Modified Anion_Exchange Anion-Exchange Column IEC->Anion_Exchange Zwitterionic Zwitterionic or Amide HILIC Column HILIC->Zwitterionic UV_Detection UV Detection (200-210 nm) Polar_Modified->UV_Detection Anion_Exchange->UV_Detection Zwitterionic->UV_Detection MS_Detection Mass Spectrometry (MS) Detection Zwitterionic->MS_Detection Volatile mobile phases

Caption: Decision tree for selecting an HPLC method for dihydroxymalonic acid analysis.

Detailed Protocols and Methodologies

This section provides detailed, step-by-step protocols for three distinct HPLC methods for the analysis of dihydroxymalonic acid.

Protocol 1: Reversed-Phase HPLC with a Polar-Modified C18 Column

This method is advantageous due to its simplicity and the widespread availability of RP-HPLC systems. The use of a polar-modified column is crucial for retaining the highly polar dihydroxymalonic acid.[5][6]

Instrumentation and Consumables:

  • HPLC system with a UV-Vis detector

  • Polar-modified C18 column (e.g., Agilent Polaris C18-A, Waters Acquity UPLC BEH C18, or equivalent), 4.6 x 150 mm, 3.5 µm

  • HPLC grade water

  • Phosphoric acid (H₃PO₄) or Formic Acid (HCOOH)

  • Acetonitrile (ACN), HPLC grade

  • Dihydroxymalonic acid standard

Experimental Workflow:

RP_HPLC_Workflow cluster_prep Preparation cluster_analysis Analysis cluster_processing Data Processing Mobile_Phase_Prep Mobile Phase Preparation: 0.1% Phosphoric Acid in Water HPLC_Setup HPLC System Setup: Equilibrate column with mobile phase Mobile_Phase_Prep->HPLC_Setup Standard_Prep Standard Preparation: Stock and working solutions of dihydroxymalonic acid in mobile phase Injection Inject Sample/Standard Standard_Prep->Injection Sample_Prep Sample Preparation: Dissolve/dilute in mobile phase, filter through 0.45 µm syringe filter Sample_Prep->Injection HPLC_Setup->Injection Data_Acquisition Data Acquisition: Monitor at 210 nm Injection->Data_Acquisition Integration Peak Integration Data_Acquisition->Integration Quantification Quantification: External standard calibration Integration->Quantification IEC_Workflow cluster_prep Preparation cluster_analysis Analysis cluster_processing Data Processing Eluent_Prep Eluent Preparation: Gradient of NaOH or carbonate/bicarbonate buffer IC_Setup IC System Setup: Equilibrate column with initial eluent Eluent_Prep->IC_Setup Standard_Prep Standard Preparation: Stock and working solutions in deionized water Injection Inject Sample/Standard Standard_Prep->Injection Sample_Prep Sample Preparation: Dilute in deionized water, filter through 0.45 µm IC syringe filter Sample_Prep->Injection IC_Setup->Injection Data_Acquisition Data Acquisition: Conductivity or UV (210 nm) detection Injection->Data_Acquisition Integration Peak Integration Data_Acquisition->Integration Quantification Quantification: External standard calibration Integration->Quantification HILIC_Workflow cluster_prep Preparation cluster_analysis Analysis cluster_processing Data Processing Mobile_Phase_Prep Mobile Phase Preparation: A: Water with buffer B: Acetonitrile with buffer HPLC_Setup HPLC System Setup: Equilibrate column with initial mobile phase Mobile_Phase_Prep->HPLC_Setup Standard_Prep Standard Preparation: Stock and working solutions in high organic solvent mixture Injection Inject Sample/Standard Standard_Prep->Injection Sample_Prep Sample Preparation: Dissolve/dilute in high organic solvent, filter through 0.22 µm syringe filter Sample_Prep->Injection HPLC_Setup->Injection Data_Acquisition Data Acquisition: UV (210 nm) or MS detection Injection->Data_Acquisition Integration Peak Integration Data_Acquisition->Integration Quantification Quantification: External standard calibration Integration->Quantification

Sources

Technical Notes & Optimization

Optimization

Improving the stability of dihydroxymalonic acid in aqueous solutions

Welcome to the technical support center for dihydroxymalonic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for imp...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for dihydroxymalonic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for improving the stability of dihydroxymalonic acid in aqueous solutions. Here, we synthesize fundamental chemical principles with practical, field-proven insights to help you navigate the challenges of working with this versatile yet sensitive molecule.

Understanding the Instability of Dihydroxymalonic Acid

Dihydroxymalonic acid (also known as mesoxalic acid monohydrate) is a unique organic compound, existing as a stable geminal diol due to the electron-withdrawing effects of its two carboxylic acid groups.[1][2] While this structure confers some stability compared to other gem-diols, the molecule is susceptible to degradation in aqueous solutions, primarily through decarboxylation. This process involves the loss of a carboxyl group as carbon dioxide (CO₂), leading to the formation of glyoxylic acid.[3] This inherent instability can lead to inconsistent experimental results, loss of potency in formulations, and the appearance of unknown impurities.

The primary factors influencing the stability of dihydroxymalonic acid in aqueous solutions are pH , temperature , and the presence of oxidizing agents and metal ions . Understanding and controlling these factors is paramount to maintaining the integrity of your solutions.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during experiments with dihydroxymalonic acid in a question-and-answer format.

Q1: My dihydroxymalonic acid solution is showing a gradual loss of potency over time, even when stored in the refrigerator. What is the likely cause?

A1: The most probable cause is slow decarboxylation. Dihydroxymalonic acid, being a derivative of malonic acid, is prone to losing a carboxyl group to form CO₂ and glyoxylic acid.[3] This is a pH-dependent process that can occur even at refrigerated temperatures, albeit at a slower rate. Acidic conditions, in particular, can accelerate this degradation.

Q2: I've observed a color change (e.g., yellowing) in my dihydroxymalonic acid solution. What does this indicate?

A2: A color change often suggests oxidative degradation or the formation of degradation products that absorb visible light. While decarboxylation is a primary degradation pathway, oxidation can also occur, especially in the presence of dissolved oxygen, trace metal ions, or upon exposure to light. The degradation product, glyoxylic acid, can also potentially undergo further reactions that may lead to colored byproducts.

Q3: My HPLC analysis shows a new, unidentified peak appearing in my dihydroxymalonic acid solution. How can I identify and prevent it?

A3: This new peak is likely a degradation product, most commonly glyoxylic acid resulting from decarboxylation. To confirm its identity, you can run a glyoxylic acid standard on your HPLC system under the same conditions. To prevent its formation, strict control over the solution's pH is crucial. Maintaining a neutral pH (around 7.0) is generally recommended to minimize decarboxylation.

Q4: At what pH is dihydroxymalonic acid most stable?

Q5: How does temperature affect the stability of my dihydroxymalonic acid solution?

A5: Temperature significantly accelerates the rate of degradation. As a general rule, for every 10°C increase in temperature, the rate of chemical reactions, including degradation, can double or triple. Therefore, it is crucial to store dihydroxymalonic acid solutions at low temperatures (2-8°C) and to minimize their exposure to elevated temperatures during experiments.[6]

Q6: Can I use antioxidants to improve the stability of my dihydroxymalonic acid solution?

A6: Yes, antioxidants can be beneficial, particularly if oxidative degradation is a concern. Common antioxidants used in pharmaceutical formulations include butylated hydroxytoluene (BHT), butylated hydroxyanisole (BHA), and ascorbic acid (Vitamin C).[7][8][9][10] These agents can scavenge free radicals and inhibit oxidative processes. It is recommended to perform a small-scale study to determine the most effective antioxidant and its optimal concentration for your specific application.

Q7: Are there other additives that can help stabilize dihydroxymalonic acid in solution?

A7: The use of chelating agents, such as ethylenediaminetetraacetic acid (EDTA), can be effective.[11] Trace metal ions (e.g., iron, copper) can catalyze both oxidative degradation and decarboxylation. Chelating agents sequester these metal ions, rendering them unable to participate in these degradative reactions.

Data Summary: Factors Affecting Stability

ParameterConditionEffect on StabilityRecommendation
pH Acidic (pH < 5)Significantly decreases stability (promotes decarboxylation)Avoid acidic conditions.
Neutral (pH ~7)Generally stableRecommended for storage and use.
Alkaline (pH > 8)May increase stability against decarboxylation but can promote other degradation pathways at very high pH.Use with caution and after experimental validation.
Temperature Elevated (> 25°C)Dramatically increases degradation rate.Store solutions at 2-8°C. Minimize exposure to high temperatures.
Refrigerated (2-8°C)Slows degradation but does not completely stop it.Standard storage condition.
Additives Antioxidants (e.g., BHT, Ascorbic Acid)Can mitigate oxidative degradation.Consider adding if oxidation is suspected.
Chelating Agents (e.g., EDTA)Can prevent metal-catalyzed degradation.Consider adding to sequester trace metal ions.

Experimental Protocols

Protocol 1: Preparation of a Buffered Dihydroxymalonic Acid Solution

This protocol describes the preparation of a buffered stock solution of dihydroxymalonic acid to improve its stability.

  • Buffer Preparation: Prepare a 0.1 M phosphate buffer solution (pH 7.2).

    • Prepare stock solutions of 0.1 M sodium phosphate monobasic (NaH₂PO₄) and 0.1 M sodium phosphate dibasic (Na₂HPO₄).

    • Mix the two solutions, monitoring the pH with a calibrated pH meter, until a pH of 7.2 is reached.

  • Dissolving Dihydroxymalonic Acid:

    • Weigh the desired amount of solid dihydroxymalonic acid.

    • Slowly add the solid to the phosphate buffer while stirring gently until it is completely dissolved.

  • Sterile Filtration (Optional): If required for your application, filter the solution through a 0.22 µm sterile filter.

  • Storage: Store the buffered solution in a tightly sealed, amber glass vial at 2-8°C.

Protocol 2: Forced Degradation Study to Assess Stability

This protocol outlines a forced degradation study to evaluate the stability of dihydroxymalonic acid under various stress conditions. This is crucial for understanding its degradation profile and for developing stability-indicating analytical methods.[12][13][14][15]

  • Preparation of Stock Solution: Prepare a stock solution of dihydroxymalonic acid in deionized water at a known concentration (e.g., 1 mg/mL).

  • Stress Conditions:

    • Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl.

    • Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH.

    • Oxidative Degradation: Mix the stock solution with an equal volume of 3% hydrogen peroxide.

    • Thermal Degradation: Place a sample of the stock solution in an oven at a controlled temperature (e.g., 60°C).

    • Control: Keep a sample of the stock solution at 2-8°C, protected from light.

  • Time Points: Withdraw aliquots from each stress condition at various time points (e.g., 0, 2, 4, 8, 24 hours).

  • Sample Preparation for Analysis:

    • Neutralize the acid and base hydrolysis samples with an equivalent amount of base or acid, respectively.

    • Dilute all samples to a suitable concentration for analysis with your mobile phase.

  • Analysis: Analyze the samples using a validated stability-indicating HPLC method to quantify the remaining dihydroxymalonic acid and the formation of degradation products.

Visualizing Degradation and Stabilization Workflows

cluster_degradation Primary Degradation Pathway cluster_factors Accelerating Factors Dihydroxymalonic_Acid Dihydroxymalonic_Acid Glyoxylic_Acid Glyoxylic_Acid Dihydroxymalonic_Acid->Glyoxylic_Acid Decarboxylation CO2 CO2 Dihydroxymalonic_Acid->CO2 Acidic_pH Acidic_pH Acidic_pH->Dihydroxymalonic_Acid High_Temp High_Temp High_Temp->Dihydroxymalonic_Acid Metal_Ions Metal_Ions Metal_Ions->Dihydroxymalonic_Acid

Caption: Decarboxylation of Dihydroxymalonic Acid

cluster_workflow Stabilization Workflow start Prepare Aqueous Solution pH_adjust Adjust to Neutral pH (e.g., Phosphate Buffer) start->pH_adjust additives Add Stabilizers (e.g., EDTA, Antioxidant) pH_adjust->additives storage Store at 2-8°C in Amber Vials additives->storage analysis Monitor Stability (e.g., HPLC) storage->analysis end Stable Solution analysis->end

Caption: Experimental Workflow for Stabilization

References

  • Chemistry LibreTexts. (2023, January 22). Addition of Water to form Hydrates (Gem-Diols). Retrieved from [Link]

  • Chemistry Stack Exchange. (2016, January 1). Why are geminal diols unstable? [duplicate]. Retrieved from [Link]

  • Cravotto, G., & Cintas, P. (n.d.). Diols. IntechOpen. Retrieved from [Link]

  • Li, Y., et al. (2023). Macrocyclic geminal diols: synthesis, structures, stability and photophysical properties. Chemical Science, 14(25), 6829-6836. [Link]

  • Torres, F. M., et al. (2023). Generation and Stability of the gem-Diol Forms in Imidazole Derivatives Containing Carbonyl Groups. Solid-State NMR and Single-Crystal X-ray Diffraction Studies. Crystal Growth & Design. [https://www.researchgate.net/publication/375937803_Generation_and_Stability_of_the_gem-Diol_Forms_in_Imidazole_Derivatives_Containing_Carbonyl_Groups_Solid-State_NMR_and_Single-Crystal_X-ray_Diffraction_Studies]([Link]_ Derivatives_Containing_Carbonyl_Groups_Solid-State_NMR_and_Single-Crystal_X-ray_Diffraction_Studies)

  • MedCrave. (2016, December 14). Forced Degradation Studies. Retrieved from [Link]

  • Scholars Research Library. (n.d.). Designing of forced degradation studies and development of validated stability indicating method for simultaneous estimation of. Retrieved from [Link]

  • Fujita, K., & Toyooka, G. (2020). Synthesis of Dicarboxylic Acids from Aqueous Solutions of Diols with Hydrogen Evolution Catalyzed by an Iridium Complex. ChemSusChem, 13(15), 3878-3882. [Link]

  • Wikipedia. (n.d.). Dihydroxymalonic acid. Retrieved from [Link]

  • Venkatesh, D. N., & Kumar, S. D. S. (2022). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research, 47(3). [Link]

  • Fujita, K., & Toyooka, G. (2020). Synthesis of Dicarboxylic Acids from Aqueous Solutions of Diols with Hydrogen Evolution Catalyzed by an Iridium Complex. Lookchem. [Link]

  • ResearchGate. (n.d.). The Kinetics of the Decomposition of Malonic Acid in Aqueous Solution. Retrieved from [Link]

  • Google Patents. (n.d.). US2614122A - Preparation of dicarboxylic acids from saturated monocarboxylic acids.
  • Wellt Chemicals. (2023, September 27). Antioxidants Added to Fat and Oil Containing Food to Prevent Rancidity. Retrieved from [Link]

  • Manuni, et al. (2016). REVIEW: FORCE DEGRADATION STUDIES. Pharma Science Monitor, 7(2), 148-161. [Link]

  • Zhang, Y., et al. (2022). Chemical Stability of Ascorbic Acid Integrated into Commercial Products: A Review on Bioactivity and Delivery Technology. Antioxidants, 11(1), 154. [Link]

  • ResearchGate. (n.d.). Thermal Decomposition Kinetics of Malonic Acid in the Condensed Phase. Retrieved from [Link]

  • SciSpace. (2020, April 15). Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. Retrieved from [Link]

  • Knowde. (n.d.). Comparing Antioxidant Cosmetic Preservatives. Retrieved from [Link]

  • Viswanathan, R., et al. (2015). Synthetic, potentiometric and spectroscopic studies of chelation between Fe(III) and 2,5-DHBA supports salicylate-mode of siderophore binding interactions. Journal of Inorganic Biochemistry, 144, 53-61. [Link]

  • Google Patents. (n.d.). US20110217410A1 - Stabilized vitamin c in foods and beverages.
  • Pan-In, P., et al. (2022). Thermal Degradation Kinetics and pH–Rate Profile of Verbascoside and Stability Improvement by Solid Lipid Nanoparticles. Pharmaceutics, 14(7), 1324. [Link]

  • Sma-air, A., et al. (2021). Comparison of Butylated Hydroxytoluene, Ascorbic Acid, and Clove Extract as Antioxidants in Fresh Beef Patties at Refrigerated Storage. Foods, 10(11), 2824. [Link]

  • Ali, S. A., et al. (2022). From initial treatment design to final disposal of chelating agents: a review of corrosion and degradation mechanisms. RSC Advances, 12(35), 22685-22713. [Link]

  • Greenwald, R. A. (1982). Effect of metal chelators and antiinflammatory drugs on the degradation of hyaluronic acid. Seminars in Arthritis and Rheumatism, 11(4 Suppl 1), 118-120. [Link]

  • Lee, H., et al. (2024). Iron-Chelating Hydroxyketone Ligands Promote Degradation of Fe(III)-Tannic Acid Nanofilms. Chemistry – An Asian Journal, 19(23), e202400864. [Link]

  • Wang, Y., et al. (2018). Synthesis of medium-chain carboxylic acids or α,ω-dicarboxylic acids from cellulose-derived platform chemicals. Green Chemistry, 20(2), 392-400. [Link]

  • Chen, Y.-H., et al. (2020). Characterization of the pH-dependent protein stability of 3α-hydroxysteroid dehydrogenase/carbonyl reductase by differential scanning fluorimetry. Biophysical Chemistry, 265, 106440. [Link]

  • Mailhot, G., et al. (2013). Degradation of 2,4-dihydroxibenzoic acid by vacuum UV process in aqueous solution: kinetic, identification of intermediates and reaction pathway. Journal of Photochemistry and Photobiology A: Chemistry, 251, 149-155. [Link]

  • Stolarczyk, M., et al. (2022). Study of the Acidic, Basic, and Thermal Degradation Kinetics of Three Antihypertensive Drugs—Individually and in Combination. Molecules, 27(21), 7543. [Link]

  • ResearchGate. (n.d.). log k pH = f ( pH ) profiles for the degradation of PPD in aqueous solutions. The points are determined experimentally and the lines were calculated from (2). Retrieved from [Link]

  • Villaseñor-Basulto, D. L., et al. (2024). Kinetic Study of the Water Quality Parameters during the Oxidation of Diclofenac by UV Photocatalytic Variants. Water, 16(17), 2331. [Link]

  • ResearchGate. (n.d.). Iron‐Chelating Hydroxyketone Ligands Promote Degradation of Fe(III)‐Tannic Acid Nanofilms. Retrieved from [Link]

  • ResearchGate. (n.d.). Structural determinants for pH-dependent activation of a plant metacaspase. Retrieved from [Link]

  • Vashisth, M., & Joshi, P. (2023). Computational Investigation of the pH Dependence of Stability of Melanosome Proteins: Implication for Melanosome formation and Disease. International Journal of Molecular Sciences, 24(13), 11028. [Link]

  • Krzek, J., et al. (2021). Kinetics and Characterization of Degradation Products of Dihydralazine and Hydrochlorothiazide in Binary Mixture by HPLC-UV, LC-DAD and LC–MS Methods. Molecules, 26(15), 4446. [Link]

  • International Journal of Engineering and Experimental Research. (n.d.). A novel study on the degradation of styphnic acid from water by cold plasma technology. Retrieved from [Link]

  • Villaseñor-Basulto, D. L., et al. (2024). Impact of Hydrogen Peroxide Concentration on Diclofenac Degradation by UV/H2O2: Kinetic Modeling for Water Treatment Applications. Water, 16(14), 1916. [Link]

  • ResearchGate. (n.d.). Degradation Kinetics of Glucuronic Acid in Subcritical Water. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Optimizing Dihydroxymalonic Acid Synthesis

Welcome to the technical support center for the synthesis of dihydroxymalonic acid. This guide is designed for researchers, scientists, and professionals in drug development.

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of dihydroxymalonic acid. This guide is designed for researchers, scientists, and professionals in drug development. As Senior Application Scientists, we have compiled this resource to provide in-depth technical guidance, troubleshooting advice, and answers to frequently asked questions to help you optimize your reaction conditions and achieve high-quality results.

Introduction to Dihydroxymalonic Acid Synthesis

Dihydroxymalonic acid, also known as mesoxalic acid monohydrate, is a geminal diol dicarboxylic acid.[1][2] Its structure makes it a valuable building block in organic synthesis. It is a white, water-soluble crystalline solid that can be challenging to synthesize and purify due to its propensity for decomposition.[2]

This guide will focus on the most common synthetic routes to dihydroxymalonic acid and provide practical advice for overcoming common experimental hurdles. The two primary methods we will discuss are:

  • Oxidation of Tartaric Acid: A common method that utilizes readily available starting materials.[2]

  • Synthesis from Malonic Acid Esters: A versatile route that allows for the synthesis of dihydroxymalonic acid and its derivatives.

Our goal is to provide you with the expertise and insights needed to confidently and successfully synthesize dihydroxymalonic acid in your laboratory.

Troubleshooting Guide

This section is designed to help you diagnose and solve common problems you may encounter during the synthesis of dihydroxymalonic acid.

Route 1: Oxidation of Tartaric Acid

The oxidation of tartaric acid, often using a Fenton-like reagent (Fe²⁺ and H₂O₂), is a frequently used method.[3] However, controlling the reaction to prevent over-oxidation and decomposition is critical.

Q1: I am getting a low or no yield of dihydroxymalonic acid. What are the possible causes and solutions?

A1: Low or no yield in the oxidation of tartaric acid can stem from several factors. Here's a breakdown of potential causes and their solutions:

  • Improper Reagent Concentration: The ratio of tartaric acid to hydrogen peroxide and the ferrous salt catalyst is crucial. An excess of hydrogen peroxide can lead to over-oxidation and decomposition of the product.

    • Solution: Carefully control the stoichiometry of your reagents. Start with a 1:1 molar ratio of tartaric acid to hydrogen peroxide and a catalytic amount of ferrous sulfate (typically 1-5 mol%).

  • Incorrect Reaction Temperature: The oxidation of tartaric acid is exothermic. If the temperature is too high, the dihydroxymalonic acid product can decompose.

    • Solution: Maintain a low reaction temperature, ideally between 0-10°C, using an ice bath. Add the hydrogen peroxide solution dropwise to control the reaction rate and temperature.

  • pH of the Reaction Mixture: The pH of the solution can influence the stability of the product and the reactivity of the Fenton reagent.

    • Solution: While the reaction is typically run under acidic conditions, the optimal pH may need to be determined empirically for your specific setup. Start with the natural pH of the tartaric acid solution.

  • Decomposition During Workup: Dihydroxymalonic acid is unstable in boiling aqueous solutions, decomposing into glyoxylic acid and carbon dioxide.[2]

    • Solution: Avoid heating the reaction mixture during workup. Use cold solvents for extraction and perform any crystallizations at low temperatures.

Q2: My final product is impure. What are the likely contaminants and how can I remove them?

A2: Impurities in this reaction are often unreacted starting material or byproducts from side reactions.

  • Unreacted Tartaric Acid: If the reaction does not go to completion, you will have residual tartaric acid in your product.

    • Solution: Monitor the reaction progress using techniques like TLC or HPLC. If the reaction stalls, a small additional portion of the Fenton reagent can be added. Purification can be achieved through recrystallization, as dihydroxymalonic acid and tartaric acid have different solubilities in certain solvent systems.

  • Oxalic Acid: Over-oxidation of tartaric acid or the dihydroxymalonic acid product can lead to the formation of oxalic acid.

    • Solution: Careful control of the reaction temperature and stoichiometry of the oxidizing agent is the best prevention. If oxalic acid is present, it can sometimes be removed by fractional crystallization.

  • Iron Salts: Residual iron from the catalyst can contaminate the final product.

    • Solution: After the reaction is complete, the iron can be removed by precipitation as ferric hydroxide by carefully adjusting the pH with a base, followed by filtration. Alternatively, passing the product solution through a cation exchange resin can be effective.

Route 2: Synthesis from Malonic Acid Esters

This route typically involves the hydrolysis of a dihydroxymalonate ester, which can be synthesized via various methods, including the reaction of a malonic ester with nitrous acid followed by reaction with formaldehyde.[4]

Q1: I am having trouble with the hydrolysis of my dihydroxymalonate ester. The yield of the diacid is low. Why?

A1: The hydrolysis of diethyl dihydroxymalonate can be challenging.

  • Incomplete Hydrolysis: Standard hydrolysis conditions may not be sufficient for complete conversion.

    • Solution: Stronger hydrolytic conditions may be necessary. However, be aware that harsh acidic or basic conditions can promote decomposition of the dihydroxymalonic acid product. A stepwise approach, with careful monitoring of the reaction, is recommended.

  • Product Decomposition: As mentioned previously, dihydroxymalonic acid is sensitive to heat and extreme pH.

    • Solution: Perform the hydrolysis at the lowest effective temperature. Once the hydrolysis is complete, neutralize the solution carefully to a pH where the dihydroxymalonic acid is most stable before proceeding with isolation.

  • Decarboxylation: Malonic acids are prone to decarboxylation, especially at elevated temperatures.[5]

    • Solution: Keep the temperature as low as possible during the entire process, including the workup and purification steps.

Q2: My reaction to form the dihydroxymalonate ester is not working well. What should I check?

A2: The formation of the ester is a critical first step.

  • Purity of Starting Materials: Ensure your diethyl malonate and other reagents are pure and dry.

    • Solution: Distill diethyl malonate before use. Ensure other reagents are of high purity and handled under anhydrous conditions if necessary.

  • Reaction Conditions: The reaction of diethyl malonate with nitrous acid and formaldehyde requires careful control of temperature and addition rates.

    • Solution: Follow a detailed, validated protocol. Maintain the recommended temperature ranges and add reagents slowly and controllably.

Frequently Asked Questions (FAQs)

Q: What is the appearance and solubility of dihydroxymalonic acid?

A: Dihydroxymalonic acid is a white crystalline solid.[2] It is soluble in water and polar organic solvents like ethanol.[6]

Q: What is the melting point of dihydroxymalonic acid?

A: The melting point is reported to be in the range of 113-121°C, often with decomposition.[2]

Q: How can I monitor the progress of my reaction?

A: Thin-layer chromatography (TLC) can be a quick way to monitor the disappearance of starting materials. For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) is a suitable method.[7]

Q: How should I store dihydroxymalonic acid?

A: Due to its potential for instability, it is best to store dihydroxymalonic acid in a cool, dry, and dark place. For long-term storage, keeping it in a desiccator at or below room temperature is recommended.

Q: What are the main safety precautions I should take when synthesizing dihydroxymalonic acid?

A: Standard laboratory safety practices should always be followed. This includes wearing personal protective equipment (PPE) such as safety glasses, lab coat, and gloves. The synthesis may involve corrosive acids and strong oxidizing agents, so handle these with care in a well-ventilated fume hood. For detailed safety information, always consult the Safety Data Sheet (SDS) for each reagent used. Dihydroxymalonic acid itself is classified as an irritant.[8]

Detailed Experimental Protocols

Protocol 1: Synthesis of Dihydroxymalonic Acid via Oxidation of Tartaric Acid

This protocol is based on the oxidation of L-tartaric acid using Fenton's reagent.

Materials:

  • L-Tartaric acid

  • Ferrous sulfate heptahydrate (FeSO₄·7H₂O)

  • Hydrogen peroxide (30% w/w aqueous solution)

  • Deionized water

  • Barium hydroxide octahydrate (for purification, optional)

  • Sulfuric acid (dilute, for purification, optional)

Procedure:

  • Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, dissolve L-tartaric acid in deionized water.

  • Catalyst Addition: Add a catalytic amount of ferrous sulfate heptahydrate to the tartaric acid solution and stir until dissolved.

  • Cooling: Cool the reaction mixture to 0-5°C using an ice-salt bath.

  • Oxidation: Slowly add the 30% hydrogen peroxide solution dropwise from the dropping funnel over a period of 1-2 hours, ensuring the temperature does not exceed 10°C.

  • Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0-5°C for an additional 2-3 hours. Monitor the reaction by TLC or HPLC to confirm the consumption of tartaric acid.

  • Workup and Purification:

    • To remove the iron catalyst, slowly add a solution of barium hydroxide octahydrate to precipitate iron as ferric hydroxide and excess sulfate as barium sulfate.

    • Filter the precipitate and wash it with cold deionized water.

    • Carefully add dilute sulfuric acid to the filtrate to precipitate excess barium as barium sulfate.

    • Filter the barium sulfate.

    • The resulting solution contains dihydroxymalonic acid. It can be concentrated under reduced pressure at low temperature (below 40°C) to induce crystallization.

    • Collect the crystals by vacuum filtration and dry them in a desiccator.

Protocol 2: Synthesis of Dihydroxymalonic Acid from Diethyl Malonate

This is a two-step process involving the formation of diethyl isonitrosomalonate followed by reaction with formaldehyde and subsequent hydrolysis.[4]

Step A: Synthesis of Diethyl Isonitrosomalonate

  • Reaction Setup: In a flask, cool a mixture of diethyl malonate in acetic acid and water to 0-5°C.

  • Nitrosation: Slowly add a solution of sodium nitrite in water, keeping the temperature below 10°C.

  • Isolation: After the reaction is complete, the diethyl isonitrosomalonate can be extracted with a suitable organic solvent (e.g., diethyl ether).

Step B: Synthesis and Hydrolysis to Dihydroxymalonic Acid

  • Reaction with Formaldehyde: The isolated diethyl isonitrosomalonate is then reacted with formaldehyde.

  • Hydrolysis: The resulting ester is hydrolyzed to dihydroxymalonic acid using either acidic or basic conditions, followed by careful neutralization and isolation as described in Protocol 1.

Data Presentation

Table 1: Optimization of Tartaric Acid Oxidation
EntryMolar Ratio (Tartaric Acid:H₂O₂)Catalyst (mol%)Temperature (°C)Reaction Time (h)Yield (%)Purity (%)
11:110-537595
21:1.210-537090 (impurities noted)
31:150-528596
41:1120-2534070 (significant decomposition)

Note: The data in this table is illustrative and should be optimized for your specific experimental setup.

Visualizations

Workflow for Dihydroxymalonic Acid Synthesis and Purification

G cluster_synthesis Synthesis cluster_workup Workup & Purification Start Start Reactants Prepare Reactants (e.g., Tartaric Acid, H2O2, Catalyst) Start->Reactants Reaction Controlled Oxidation (0-10°C) Reactants->Reaction Monitoring Monitor Progress (TLC/HPLC) Reaction->Monitoring Quench Quench Reaction (if necessary) Monitoring->Quench Reaction Complete Catalyst_Removal Remove Catalyst (e.g., Precipitation) Quench->Catalyst_Removal Extraction Aqueous Workup (Cold Solvents) Catalyst_Removal->Extraction Concentration Concentrate Under Vacuum (<40°C) Extraction->Concentration Crystallization Crystallize Product Concentration->Crystallization Isolation Isolate & Dry Crystallization->Isolation Final_Product Final_Product Isolation->Final_Product

Caption: A generalized workflow for the synthesis and purification of dihydroxymalonic acid.

Decomposition Pathway of Dihydroxymalonic Acid

G Dihydroxymalonic_Acid Dihydroxymalonic Acid Transition_State Transition State Dihydroxymalonic_Acid->Transition_State Heat (in H2O) Glyoxylic_Acid Glyoxylic Acid Transition_State->Glyoxylic_Acid CO2 Carbon Dioxide Transition_State->CO2

Caption: Thermal decomposition of dihydroxymalonic acid in aqueous solution.

References

  • Wikipedia. Dihydroxymalonic acid. [Link]

  • PubChem. Dihydroxymalonic acid. [Link]

  • ChemBK. DIHYDROXYMALONIC ACID. [Link]

  • Google Patents. US2373011A - Production of malonic acid.
  • Kinetics of the Fenton-autoxidation of tartaric acid: Critical behavior at low pH. PMC. [Link]

  • Organic Syntheses. 2,3-dimethoxycinnamic acid. [Link]

  • Kuujia.com. 560-27-0(2,2-Dihydroxymalonic acid). [Link]

  • Google Patents. FR2819807A1 - Two stage synthesis of dihydroxymalonic acid used as intermediates for e.g. benzodiazepines, comprises treating malonic ester with nitrous acid and reacting with formaldehyde.
  • Wikipedia. Tartaric acid. [Link]

  • Organic Syntheses. Malonic acid, bis(hydroxymethyl)-, diethyl ester. [Link]

  • Master Organic Chemistry. Decarboxylation. [Link]

  • University of Rochester, Department of Chemistry. Troubleshooting: How to Improve Yield. [Link]

  • PubMed. Determination of methylmalonic acid by high-performance liquid chromatography. [Link]

  • PubChem. Dihydroxymalonic acid - Safety and Hazards. [Link]

  • ResearchGate. SYNTHESIS OF MALONIC ACID ESTERS. [Link]

  • Sciencemadness Discussion Board. Preparation of Diethyl Malonate. [Link]

  • ChemBK. DIHYDROXYMALONIC ACID - Physico-chemical Properties. [Link]

  • Human Metabolome Database. 1H, 13C-HSQC NMR Spectrum (2D, 600 MHz, H2O, experimental) (HMDB0000691). [Link]

Sources

Optimization

Overcoming challenges in the purification of dihydroxymalonic acid

Welcome to the technical support center for dihydroxymalonic acid (also known as tartronic acid or mesoxalic acid monohydrate). This guide is designed for researchers, scientists, and drug development professionals to na...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for dihydroxymalonic acid (also known as tartronic acid or mesoxalic acid monohydrate). This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges associated with the purification of this versatile dicarboxylic acid. Drawing from established chemical principles and field-proven methodologies, this document provides in-depth troubleshooting guides and frequently asked questions to ensure you achieve the desired purity and yield in your experiments.

Introduction: The Purification Challenge

Dihydroxymalonic acid is a unique molecule featuring stable geminal hydroxyl groups, making it a valuable building block in organic synthesis.[1][2] However, its high polarity, water solubility, and thermal sensitivity present significant purification hurdles. Common issues include thermal decomposition, co-crystallization of impurities, and low recovery rates. This guide provides a systematic approach to overcoming these challenges.

Troubleshooting Guide

This section addresses specific problems encountered during the purification workflow in a question-and-answer format.

Issue 1: Significant Product Loss or Low Yield During Recrystallization

Question: I am experiencing very low yields after performing a recrystallization of my crude dihydroxymalonic acid. What are the likely causes and how can I improve my recovery?

Answer: Low yield is a common frustration in recrystallization, often stemming from suboptimal solvent selection or procedural missteps. The goal is to dissolve the solute in a minimum amount of hot solvent, so that upon cooling, the solution becomes supersaturated and forces the desired compound to crystallize.[3][4]

Potential Causes & Solutions:

Potential Cause Scientific Rationale Recommended Solution
Excess Solvent The compound remains soluble even at low temperatures because the solution is not saturated. The concentration of the acid is below its solubility limit at the cold temperature.[5]Use the minimum volume of hot solvent required to fully dissolve the crude solid. Add the hot solvent in small portions, waiting for the solid to dissolve before adding more. If too much was added, carefully evaporate some solvent to re-establish saturation.
Inappropriate Solvent Choice Dihydroxymalonic acid may have high solubility in the chosen solvent even at room or cold temperatures. It is highly soluble in water.[1]Select a solvent or solvent system where the acid has high solubility at elevated temperatures but poor solubility at low temperatures. Consider mixed-solvent systems (e.g., Ethanol/Water, Acetone/Hexane) where the acid is soluble in one solvent (the "solvating" solvent) and insoluble in the other (the "anti-solvent").
Cooling Too Rapidly Rapid cooling can trap impurities within the crystal lattice and lead to the formation of small, poorly formed crystals that are difficult to collect via filtration. Slower cooling allows for the principle of "exclusion" to work, where impurities are pushed away from the growing crystal lattice.[4]Allow the heated solution to cool slowly to room temperature on the benchtop before transferring it to an ice bath. This promotes the formation of larger, purer crystals.
Premature Crystallization If the solution cools and crystallizes in the funnel or transfer pipette, significant product loss occurs.Use a pre-heated funnel for hot filtration steps. Ensure all glassware is sufficiently warm.

dot

Caption: Troubleshooting low recrystallization yield.

Issue 2: Product Decomposes or Changes Color During Purification

Question: My dihydroxymalonic acid solution turns yellow/brown and I suspect decomposition when I try to purify it by boiling in water. How can I avoid this?

Answer: This is a critical issue rooted in the chemical nature of the molecule. Dihydroxymalonic acid is known to be thermally labile, especially in aqueous solutions.

  • Mechanism of Decomposition: Upon continued boiling of its aqueous solution, dihydroxymalonic acid decomposes into carbon dioxide and glyoxylic acid.[1] This degradation pathway is a key limitation for purification methods relying on high temperatures.

Recommended Protocols to Prevent Thermal Decomposition:

  • Low-Temperature Recrystallization:

    • Step 1: Choose a lower-boiling point solvent in which the acid is soluble (e.g., ethanol or acetone).

    • Step 2: Gently warm the solvent to a temperature sufficient to dissolve the solid, but well below the decomposition temperature (e.g., 40-50°C). Avoid vigorous boiling.

    • Step 3: Once dissolved, remove from heat and allow to cool slowly as described previously.

  • Acid-Base Extraction (for water-insoluble impurities): This method avoids heating altogether.

    • Step 1: Dissolve the crude product in a suitable organic solvent like diethyl ether.

    • Step 2: Extract the organic solution with a mild aqueous base (e.g., saturated sodium bicarbonate solution). Dihydroxymalonic acid, being a dicarboxylic acid, will be deprotonated and move into the aqueous layer.[6]

    • Step 3: Separate the aqueous layer. Neutral impurities will remain in the organic phase.

    • Step 4: Cool the aqueous layer in an ice bath and slowly re-acidify with a strong acid (e.g., cold 2M HCl) until the dihydroxymalonic acid precipitates out.

    • Step 5: Collect the purified solid by vacuum filtration and wash with a small amount of ice-cold water.

Issue 3: Persistent Impurities Remain After Purification

Question: After recrystallization, my product's purity (checked by NMR/HPLC) is still unsatisfactory. What are the likely persistent impurities and how can I remove them?

Answer: The nature of the impurity dictates the best removal strategy. Common impurities often arise from starting materials, side reactions, or decomposition.

Common Impurities and Removal Strategies:

Impurity Origin Removal Strategy & Rationale
Oxalic Acid Common side-product in oxidations leading to dicarboxylic acids.[7][8]Selective Precipitation: Oxalic acid's physical properties are often similar to the target acid, making fractional crystallization difficult.[7] A highly effective method is to adjust the pH of an aqueous solution of the crude acid with calcium hydroxide (slaked lime). Calcium oxalate is highly insoluble and will precipitate, while calcium dihydroxymalonate remains in solution. The calcium oxalate can then be removed by filtration.[7]
Tartronic Acid Reduction of dihydroxymalonic acid or incomplete oxidation of a precursor.[1][9]Oxidative Workup: A mild oxidative step could potentially convert the tartronic acid impurity to the desired product, but this risks degrading the product. A more reliable method is chromatography if the amounts are small.
Inorganic Salts (e.g., NaCl, Na₂SO₄) From pH adjustments during workup or synthesis.[10]Solvent Selection: These salts are typically insoluble in organic solvents like ethanol or acetone. Recrystallizing the crude product from a non-aqueous solvent will leave the inorganic salts behind as an insoluble solid that can be removed during hot filtration.
Halogenated Impurities If synthesis involves halogenation (e.g., bromination of malonate esters).[11]Acid-Base Extraction: These are typically neutral organic impurities and will remain in the organic phase during an acid-base extraction protocol.

dot

Caption: Impurity-driven purification strategy selection.

Frequently Asked Questions (FAQs)

Q1: What is the best way to handle and store purified dihydroxymalonic acid? The compound crystallizes as deliquescent prisms, meaning it readily absorbs moisture from the air.[1] It should be stored in a tightly sealed container, preferably in a desiccator or a controlled low-humidity environment. For long-term stability, storage at low temperatures (-20°C) is recommended.[12][13] Always handle with appropriate personal protective equipment (gloves, safety glasses) as it is classified as an irritant to the skin, eyes, and respiratory system.[14]

Q2: Can I use chromatography to purify dihydroxymalonic acid? Yes, but with considerations. Due to its high polarity, normal-phase silica gel chromatography can be challenging, often resulting in significant streaking and poor separation. Reverse-phase chromatography (e.g., C18) with an acidic aqueous mobile phase is more suitable. However, for bulk purification, chromatography can be costly and generate large volumes of solvent waste.[15] It is best employed for small-scale, high-purity applications or for analytical assessment of purity via HPLC.[16]

Q3: My compound "oils out" instead of crystallizing. What should I do? "Oiling out" occurs when the solute comes out of solution as a liquid phase rather than a solid crystal lattice. This often happens if the solution is too concentrated or cooled too quickly, or if the melting point of the impure solid is below the temperature of the solution.

  • Solution 1: Re-heat the mixture to dissolve the oil, add a small amount of additional hot solvent to decrease the saturation, and allow it to cool much more slowly.

  • Solution 2: Try to induce crystallization by scratching the inside of the flask with a glass rod at the solution's surface or by adding a seed crystal of the pure compound.[3]

Q4: What analytical methods are best for assessing the purity of dihydroxymalonic acid? A combination of methods provides the most complete picture:

  • ¹H and ¹³C NMR: Provides structural confirmation and can reveal the presence of organic impurities.

  • HPLC-UV/MS: An excellent method for quantifying purity and detecting trace-level impurities. A reverse-phase column with an acidic mobile phase is a good starting point.[17]

  • Melting Point Analysis: Pure compounds have a sharp, narrow melting point range (literature value: 119-120 °C).[1] A broad or depressed melting point range indicates the presence of impurities.[3]

References

  • Barch, W. E. (1947). Purification of tartaric acid. U.S. Patent No. 2,430,855. Washington, DC: U.S.
  • Wikipedia. (n.d.). Dihydroxymalonic acid. Retrieved from [Link]

  • ChemBK. (2024). DIHYDROXYMALONIC ACID. Retrieved from [Link]

  • Staeble, M. E. (1982). Process for production of a tartronic acid solution. U.S. Patent No. 4,319,045. Washington, DC: U.S.
  • Roques, N., & Lacroix, S. (2002). Two stage synthesis of dihydroxymalonic acid used as intermediates for e.g. benzodiazepines, comprises treating malonic ester with nitrous acid and reacting with formaldehyde.
  • LookChem. (n.d.). General procedures for the purification of Carboxylic acids. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 68412, Dihydroxymalonic acid. Retrieved from [Link]

  • Kuujia.com. (n.d.). 560-27-0(2,2-Dihydroxymalonic acid). Retrieved from [Link]

  • Professor Dave Explains. (2020, January 10). Recrystallization [Video]. YouTube. [Link]

  • Wikipedia. (n.d.). Tartronic acid. Retrieved from [Link]

  • Global Substance Registration System. (n.d.). DIHYDROXYMALONIC ACID. Retrieved from [Link]

  • Tyler Parra. (2020, July 17). How To Recrystallize A Solid [Video]. YouTube. [Link]

  • Wang, Y. (2006). Malonic acid in high purity.
  • Drug Development and Delivery. (n.d.). PURIFICATION STRATEGIES - Purification at Scale: Overcoming Chromatography Challenges for Advanced Modalities. Retrieved from [Link]

  • Hovione. (n.d.). Small Molecule Development Analytical Methods for Faster Time to Market. Retrieved from [Link]

  • Kulkarni, B. D., et al. (2001). Process for crystallization of dicarboxylic acids. World Intellectual Property Organization.
  • Beth G. (2018, August 6). Recrystallization [Video]. YouTube. [Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting Dihydroxymalonic Acid Crystallization and Precipitation

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with dihydroxymalonic acid. This guide is designed to provide in-depth, field-proven insights into the com...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with dihydroxymalonic acid. This guide is designed to provide in-depth, field-proven insights into the common challenges encountered during its crystallization and precipitation. Dihydroxymalonic acid (also known as mesoxalic acid monohydrate) is a highly functionalized, water-soluble organic compound whose purification can be uniquely challenging.[1][2] This document provides a structured approach to troubleshooting, moving from frequently asked questions to detailed procedural guides.

Frequently Asked Questions (FAQs)

This section provides rapid answers to the most common issues. For more detailed explanations, please refer to the In-Depth Troubleshooting Guides.

Q1: My dihydroxymalonic acid solution is not producing any crystals. What is the first thing I should check? A: The most common reason for crystallization failure is that the solution is not supersaturated.[3] This means either too much solvent was used or the solution has not been cooled sufficiently. Try evaporating a portion of the solvent and cooling the solution again. If crystals still do not appear, attempting to induce nucleation by scratching the inside of the flask with a glass rod or adding a seed crystal can be effective.[3][4]

Q2: The solid crashed out of the solution instantly as a fine powder. What does this mean? A: This indicates that crystallization occurred too quickly. Rapid precipitation is undesirable as it tends to trap impurities within the crystal lattice, defeating the purpose of recrystallization for purification.[4] To resolve this, you should re-heat the solution and add a small amount of additional solvent to slightly decrease the saturation level, then allow it to cool more slowly.[4]

Q3: Instead of crystals, an oily liquid has formed at the bottom of my flask. What is "oiling out"? A: "Oiling out" occurs when the solute precipitates from the solution at a temperature above its melting point.[4] Dihydroxymalonic acid melts between 113-121 °C, and this issue can arise if the boiling point of your solvent is too high or if significant impurities are present, which can depress the melting point of the mixture.[1][4] The recommended solution is to reheat the mixture, add more of the primary (soluble) solvent to keep the compound dissolved at a lower temperature, and then attempt a slower cooling process.[4]

Q4: My final yield of pure crystals is very low. What are the likely causes? A: A poor yield can result from several factors: using an excessive amount of solvent (which keeps more of your product in the mother liquor), premature crystallization during a hot filtration step, or significant losses from multiple transfer steps.[4] To check if a large amount of product remains in the mother liquor, you can dip a glass rod into the filtrate; a significant solid residue upon solvent evaporation indicates substantial product loss.[4]

Q5: How does pH affect the crystallization of dihydroxymalonic acid? A: As a dicarboxylic acid, the solubility of dihydroxymalonic acid in aqueous solutions is highly dependent on pH.[5] At higher pH values, the carboxylic acid groups deprotonate to form a highly soluble carboxylate salt. At lower pH values, the molecule is in its neutral, less soluble form. Therefore, adjusting the pH is a critical parameter for controlling its crystallization from water.[5]

In-Depth Troubleshooting Guides

This section explores complex issues in a detailed question-and-answer format, explaining the causality behind experimental choices.

Issue 1: Complete Failure to Induce Crystallization

Q: I have tried evaporating the solvent and cooling the solution, but no crystals will form. What are the advanced techniques to overcome this?

A: When standard methods fail, a systematic approach is necessary to diagnose the problem, which could stem from the solvent system, impurities, or the inherent properties of the compound.

  • Causality: Crystal formation requires two stages: nucleation (the initial formation of microscopic crystal clusters) and growth. If the energy barrier for nucleation is too high, it will not occur even in a supersaturated solution. This can be due to interfering impurities or a suboptimal solvent environment.[6]

  • Troubleshooting Protocol:

    • Confirm Supersaturation: Ensure the solution is truly supersaturated. If you are unsure, carefully evaporate more solvent and cool again.

    • Induce Nucleation:

      • Scratching: Vigorously scratch the inner surface of the flask below the solvent line with a glass rod. The microscopic glass fragments serve as nucleation sites.[4]

      • Seeding: If you have a small amount of pure dihydroxymalonic acid, add a single tiny crystal to the supersaturated solution. This seed crystal provides a template for further crystal growth.[3]

    • Introduce an Anti-Solvent: If your compound is dissolved in a "good" solvent (in which it is highly soluble), you can try slowly adding a miscible "anti-solvent" (in which it is poorly soluble). For the highly polar dihydroxymalonic acid dissolved in water or methanol, a less polar solvent like acetone or isopropanol could serve as an anti-solvent. Add the anti-solvent dropwise until persistent cloudiness appears, then warm slightly to redissolve and cool slowly.

    • Re-evaluate Solvent Choice: Dihydroxymalonic acid is a very polar molecule.[2] The ideal recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures. Water is a common choice, but mixed solvent systems (e.g., ethanol/water, acetone/water) can offer more precise control over solubility.

Issue 2: The Impact of Impurities on Crystal Quality

Q: My dihydroxymalonic acid crystals are discolored and have an irregular shape (e.g., needles instead of prisms). How do I address impurity-related problems?

A: Impurities are a primary cause of poor crystal quality. They can be incorporated into the crystal lattice, adsorb to the surface, or alter the crystal growth kinetics, leading to changes in morphology (crystal shape).[7][8]

  • Causality: Structurally similar impurities can be incorporated directly into the growing crystal lattice, leading to a less pure final product. Other impurities may preferentially adsorb to certain crystal faces, inhibiting growth on those faces and causing the crystal shape to change, for instance, from prisms to needles.[7]

  • Solutions:

    • Decolorizing Carbon: If the solution has a colored tint, this is often due to high-molecular-weight organic impurities. Add a small amount of activated charcoal to the hot solution before filtration. The charcoal adsorbs these impurities. Be cautious not to add too much, as it can also adsorb your desired compound.[9]

    • Slower Cooling Rate: As mentioned, rapid cooling traps impurities.[4] Ensure the solution cools as slowly as possible. Insulating the flask with glass wool or placing it in a warm water bath that cools to room temperature overnight can significantly improve purity.

    • Reslurrying/Washing: Once the crystals are filtered, washing them with a small amount of ice-cold crystallization solvent can remove surface-adsorbed impurities.[10] For more significant impurity issues, a process called reslurrying can be effective. This involves suspending the filtered crystals in fresh, cold solvent, stirring for a period, and then re-filtering. This can wash away impurities without dissolving a significant amount of the product.[8]

  • Visualizing the Troubleshooting Workflow:

    G General Crystallization Troubleshooting Workflow cluster_troubleshoot Troubleshooting Steps start Start: Dissolved Crude Product cool Cool Solution Slowly start->cool observe Observe Outcome cool->observe crystals Well-formed Crystals Formed observe->crystals Success no_crystals No Crystals Formed observe->no_crystals Problem oiling_out Oiling Out Occurs observe->oiling_out Problem crashed_out Product Crashed Out observe->crashed_out Problem end_ok End: Filter, Wash, Dry crystals->end_ok check_sat Check Supersaturation (Evaporate Solvent) no_crystals->check_sat reheat_add Reheat, Add More Solvent oiling_out->reheat_add crashed_out->reheat_add induce Induce Nucleation (Scratch / Seed) check_sat->induce induce->cool slow_cool Cool Slower reheat_add->slow_cool slow_cool->cool

Key Experimental Parameters & Protocols
The Critical Role of pH

For dihydroxymalonic acid, controlling the pH of aqueous solutions is paramount for successful crystallization.

  • Mechanism: Dihydroxymalonic acid has two carboxylic acid functional groups. The degree of ionization of these groups dictates its solubility in water.

    • Low pH (e.g., pH < 2): Both carboxylic groups are protonated (-COOH). The molecule is neutral and has its lowest solubility in water. This is often the ideal range for crystallization.

    • Intermediate pH (e.g., pH 3-5): One group is deprotonated (-COO⁻), forming a monoanion. Solubility increases.

    • High pH (e.g., pH > 6): Both groups are deprotonated, forming a highly water-soluble dianion. Crystallization is unlikely to occur.

  • Visualizing the pH Effect:

    G Effect of pH on Dihydroxymalonic Acid Solubility node_low_ph node_low_ph node_mid_ph Intermediate pH Monoanion (R-COO⁻) Increased Solubility node_low_ph->node_mid_ph Increase pH node_high_ph node_high_ph node_mid_ph->node_high_ph Increase pH

    Caption: Relationship between pH, protonation state, and solubility.

Protocol 1: Standard Recrystallization from an Aqueous Solvent
  • Dissolution: In an appropriately sized Erlenmeyer flask, add the crude dihydroxymalonic acid. Add a minimal amount of deionized water (or a suitable solvent mixture) and heat the mixture gently with stirring (e.g., on a hot plate) until the solid completely dissolves. [9]2. Solvent Addition: If the solid does not dissolve completely, add small portions of hot solvent until a clear, saturated solution is obtained. Avoid adding a large excess of solvent, as this will reduce your final yield. [4]3. Decolorization (Optional): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a spatula-tip of activated charcoal. Reheat the solution to boiling for a few minutes. [9]4. Hot Filtration: To remove insoluble impurities (and charcoal, if used), perform a hot gravity filtration using a pre-heated funnel and fluted filter paper into a clean, pre-heated flask. This step must be done quickly to prevent premature crystallization in the funnel. [9]5. Cooling & Crystallization: Cover the flask containing the hot filtrate and allow it to cool slowly to room temperature. To maximize yield, the flask can then be placed in an ice bath. [11]6. Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel. [9][11]7. Washing: Wash the crystals on the filter paper with a small amount of ice-cold solvent to remove any remaining mother liquor. [10]8. Drying: Allow the crystals to dry completely. Air drying or using a vacuum oven at a low temperature is recommended.

Data Summary Tables

Table 1: Troubleshooting Quick Reference Guide

Issue EncounteredProbable Cause(s)Recommended Solution(s)
No Crystals Form Insufficient supersaturation; wrong solvent.Evaporate some solvent; cool further; scratch flask interior; add a seed crystal. [3][4]
"Oiling Out" Solution temperature is above the solute's melting point; high impurity concentration.Reheat, add more of the "good" solvent; cool more slowly; try a different solvent with a lower boiling point. [4]
Rapid Precipitation Solution is too highly supersaturated; cooled too quickly.Reheat to redissolve, add a small amount of extra solvent, and allow to cool much more slowly. [4]
Low Yield Too much solvent used; premature crystallization during filtration.Use minimum amount of hot solvent needed; ensure filtration apparatus is pre-heated. [4]
Discolored Crystals Presence of soluble, colored impurities.Add activated charcoal to the hot solution before filtration. [9]
Characterization of Final Product

After successful crystallization, it is crucial to verify the purity and identity of the dihydroxymalonic acid.

  • X-Ray Diffraction (XRD): This is the definitive technique for confirming the crystalline structure of the material. Powder XRD (XRPD) can confirm the correct crystalline phase and identify the presence of other crystalline impurities. [12]* Differential Scanning Calorimetry (DSC): DSC measures the heat flow into or out of a sample as it is heated. It can be used to determine the melting point and purity of the crystals. A sharp melting peak close to the literature value (113-121 °C) indicates high purity. [1][13]* Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the functional groups present in the molecule (e.g., O-H from hydroxyl and carboxylic acid, C=O from carboxylic acid), confirming the chemical identity of the compound. [12][13]* High-Performance Liquid Chromatography (HPLC): HPLC is a powerful technique for quantifying the purity of the compound and identifying the presence of soluble impurities that may not be detectable by other methods. [13]

References
  • Chemistry LibreTexts. (2022). 3.6F: Troubleshooting. [Link]

  • VisiMix. (n.d.). Troubleshooting for Crystallization Processes. [Link]

  • Wikipedia. (n.d.). Dihydroxymalonic acid. [Link]

  • Quora. (2017). What should I do if crystallisation does not occur?. [Link]

  • University of California, Los Angeles. (n.d.). Recrystallization. [Link]

  • University of Rochester, Department of Chemistry. (n.d.). Tips & Tricks: Recrystallization. [Link]

  • MDPI. (n.d.). pH-Dependent Crystallization of 2-, 4-, 5-, and 6-Hydroxynicotinic Acids in Aqueous Media. [Link]

  • The City University of New York. (n.d.). Purification by Recrystallization. [Link]

  • ResearchGate. (2019). What are the different techniques to characterize chemical crystals?. [Link]

  • ResearchGate. (n.d.). A Brief on Analytical and Characterization Techniques for Evaluation of Pharmaceutical Cocrystals. [Link]

  • International Journal of Novel Research and Development. (n.d.). Factors affecting on the solubility and bioavailability of pharmaceutical drug and dosage form through. [Link]

  • Chemistry LibreTexts. (2023). 17.5: Factors that Affect Solubility. [Link]

  • ResearchGate. (2025). How to Purify an organic compound via recrystallization or reprecipitation?. [Link]

  • ACS Publications. (n.d.). Cocrystals Mitigate Negative Effects of High pH on Solubility and Dissolution of a Basic Drug. [Link]

  • Ascendia Pharma. (2021). 4 Factors Affecting Solubility of Drugs. [Link]

  • University of Rochester, Department of Chemistry. (n.d.). Purification: How To. [Link]

  • PubChem. (n.d.). Dihydroxymalonic acid. [Link]

  • Nature. (n.d.). Impact of impurities on crystal growth. [Link]

  • MDPI. (2021). Impact of Impurities on Crystallization and Product Quality: A Case Study with Paracetamol. [Link]

  • ACS Publications. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. [Link]

  • ResearchGate. (2021). Impact of Impurities on Crystallization and Product Quality: A Case Study with Paracetamol. [Link]

  • National Center for Biotechnology Information. (n.d.). Unraveling the Impact of pH on the Crystallization of Pharmaceutical Proteins: A Case Study of Human Insulin. [Link]

  • National Center for Biotechnology Information. (n.d.). Studies on crystal growth, experimental, structural, DFT, optical, thermal and biological studies of 3-hydroxy-4-methoxybenzaldehyde single crystals. [Link]

  • University of Granada. (n.d.). CRYSTAL GROWTH & DESIGN. [Link]

  • National Center for Biotechnology Information. (2020). Predicting the Effect of Chemical Factors on the pH of Crystallization Trials. [Link]

  • CAS Common Chemistry. (n.d.). Dihydroxymalonic acid. [Link]

  • Monash University. (2017). Instrumental Analytical Techniques for the Characterization of Crystals in Pharmaceutics and Foods. [Link]

Sources

Optimization

Technical Support Center: Enhancing Dihydroxymalonic Acid Production Yield

Welcome to the comprehensive technical support center for the synthesis of dihydroxymalonic acid. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize thei...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the comprehensive technical support center for the synthesis of dihydroxymalonic acid. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize their production of this valuable compound. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and a comparative analysis of common synthetic routes, all grounded in scientific principles and practical experience to enhance your experimental success.

Introduction to Dihydroxymalonic Acid Synthesis

Dihydroxymalonic acid, also known as mesoxalic acid monohydrate, is a dicarboxylic acid with the formula C₃H₄O₆.[1][2] Its unique geminal diol structure makes it a versatile building block in organic synthesis and a compound of interest in pharmaceutical and biochemical research.[3] However, its synthesis can be challenging, often plagued by low yields due to its inherent instability and the formation of side products. This guide provides the technical insights necessary to navigate these challenges and significantly improve your production yield.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing dihydroxymalonic acid?

A1: The most prevalent methods include the two-stage synthesis from a malonic acid diester, the oxidation of tartronic acid, and the oxidation of glycerol.[1] Each method has its own set of advantages and challenges, which are discussed in detail in this guide.

Q2: My dihydroxymalonic acid yield is consistently low. What is the most likely cause?

A2: Low yields are often attributed to the thermal instability of dihydroxymalonic acid, which readily undergoes decarboxylation to glyoxylic acid and carbon dioxide upon heating in aqueous solutions.[2] Other contributing factors can include incomplete reactions, formation of side products, and losses during purification. This guide provides detailed troubleshooting steps to address each of these issues.

Q3: How can I accurately quantify the yield of my dihydroxymalonic acid synthesis?

A3: High-Performance Liquid Chromatography (HPLC) is the recommended method for accurate quantification. A reverse-phase C18 column with a UV detector is typically employed. A detailed protocol for HPLC analysis is provided in the "Analytical Protocols" section of this guide.

Q4: What is the optimal pH for the stability of dihydroxymalonic acid?

A4: Dihydroxymalonic acid is most stable in neutral to slightly acidic conditions (pH 6.0-7.5).[4] Both strongly acidic and alkaline conditions can promote degradation, including decarboxylation.[5][6][7]

Q5: How should I properly store dihydroxymalonic acid to prevent degradation?

A5: Dihydroxymalonic acid is a white, water-soluble solid that crystallizes in deliquescent prisms.[1] It should be stored in a tightly sealed container at low temperatures (-20°C is recommended) to minimize moisture absorption and thermal degradation.

Comparative Analysis of Synthesis Routes

Choosing the right synthetic route is critical for maximizing yield and purity. The following table provides a comparative overview of the two most common methods.

FeatureTwo-Stage Synthesis from Diethyl MalonateTEMPO-Mediated Oxidation of Tartronic Acid
Starting Materials Diethyl malonate, Nitrous acid, FormaldehydeTartronic acid, TEMPO, Sodium hypochlorite
Typical Yield High (can exceed 90%)[8]High, with complete conversion of tartronic acid[9]
Key Advantages High yields, well-documented procedure.[8]Complete conversion of starting material, mild reaction conditions (0°C).[9]
Key Disadvantages Two-step process, requires handling of nitrous acid.Potential for side reactions if not carefully controlled, TEMPO catalyst can be expensive.
Primary Side Products Incomplete nitrosation or formaldehyde reaction products.Over-oxidation products, though minimal for tartronic acid.[9]

Troubleshooting Guide

Low yields and impurities are common hurdles in dihydroxymalonic acid synthesis. This section provides a structured approach to identifying and resolving these issues.

Issue 1: Low Overall Yield
Potential Cause Troubleshooting Steps Scientific Rationale
Decarboxylation of Product - Maintain reaction and workup temperatures as low as possible. - Avoid prolonged heating of aqueous solutions. - Adjust the pH of aqueous solutions to a neutral or slightly acidic range (pH 6-7) during workup and purification.[4]Dihydroxymalonic acid is prone to decarboxylation, a reaction accelerated by heat and extreme pH.[2][6] Maintaining mild conditions minimizes this degradation pathway.
Incomplete Reaction - Monitor reaction progress using TLC or HPLC. - Ensure accurate stoichiometry of reagents. - For the two-stage synthesis, ensure the complete formation of the isonitrosomalonic acid diester before proceeding to the next step.[8]Incomplete conversion of starting materials is a direct cause of low yield. Reaction monitoring ensures the reaction proceeds to completion.
Losses During Purification - Optimize crystallization conditions (solvent, temperature, cooling rate) to maximize crystal formation. - If using column chromatography for purification of intermediates, ensure the compound is stable on the chosen stationary phase (e.g., silica gel).[10]Dihydroxymalonic acid is highly polar and water-soluble, which can make extraction and crystallization challenging. Careful optimization of purification steps is crucial to prevent significant product loss.
Issue 2: Presence of Impurities
Observed Impurity (by HPLC or NMR) Potential Cause Recommended Solution
Unreacted Starting Material (e.g., Diethyl Malonate, Tartronic Acid) Incomplete reaction.- Increase reaction time. - Check the quality and activity of reagents/catalysts. - Optimize reaction temperature.
Glyoxylic Acid Decarboxylation of dihydroxymalonic acid.[2]- Follow the troubleshooting steps for decarboxylation outlined in "Issue 1".
Diethyl 2,2-di(N-methylaminomethyl)malonate (in two-stage synthesis if methylamine is present) Side reaction with formaldehyde and amine impurities.[8]- Use high-purity formaldehyde and ensure the reaction environment is free of amine contaminants.
Oxalic Acid (in TEMPO-mediated oxidation) Over-oxidation of the substrate.- Carefully control the stoichiometry of the oxidizing agent (sodium hypochlorite). - Maintain the reaction temperature at 0°C.[9]

Detailed Experimental Protocols

Protocol 1: Two-Stage Synthesis of Dihydroxymalonic Acid from Diethyl Malonate

This protocol is adapted from a patented high-yield synthesis method.[8]

Stage 1: Synthesis of Diethyl Isonitrosomalonate

  • In a reaction vessel, dissolve diethyl malonate in acetic acid.

  • Gradually add an aqueous solution of sodium nitrite to the reaction mixture while maintaining the temperature between 20-30°C. An excess of nitrous acid (2-4 moles per mole of diethyl malonate) is recommended.

  • Stir the mixture for 1-2 hours until the reaction is complete (monitor by TLC).

  • Extract the diethyl isonitrosomalonate with a suitable organic solvent (e.g., diethyl ether).

  • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

  • Evaporate the solvent under reduced pressure to obtain the crude diethyl isonitrosomalonate.

Stage 2: Synthesis of Dihydroxymalonic Acid

  • In a reaction vessel, combine the crude diethyl isonitrosomalonate with an aqueous solution of formaldehyde (excess) and hydrochloric acid.

  • Stir the mixture at 40°C for 32 hours.[8]

  • After the reaction is complete, the aqueous solution contains dihydroxymalonic acid.

  • To isolate the product, the water can be evaporated under reduced pressure at a temperature below 45°C to induce crystallization.[8]

Protocol 2: TEMPO-Mediated Oxidation of Tartronic Acid

This protocol is based on the method described by Ciriminna and Pagliaro (2004).[9]

  • Dissolve tartronic acid and a catalytic amount of sodium bromide in distilled water in a reaction vessel immersed in an ice bath (0°C).

  • Adjust the pH of the solution to 10 using a suitable base.

  • Add a catalytic amount of TEMPO to the solution.

  • Slowly add an aqueous solution of sodium hypochlorite (bleach) with a 20% molar excess, while maintaining the pH at 10 by the controlled addition of HCl.

  • Monitor the reaction progress by HPLC until the tartronic acid is completely consumed.

  • The resulting solution contains the sodium salt of dihydroxymalonic acid (sodium mesoxalate). The free acid can be obtained by careful acidification and subsequent purification.

Analytical Protocols

Quantitative Analysis by High-Performance Liquid Chromatography (HPLC)

Accurate quantification of dihydroxymalonic acid is essential for determining the true yield of the synthesis.

  • Instrumentation: HPLC system with a UV detector.

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[11]

  • Mobile Phase: Isocratic elution with an aqueous solution of 5 mM phosphoric acid (H₃PO₄) with the pH adjusted to 2.1.[3][12]

  • Flow Rate: 1.0 mL/min.[3][12]

  • Detection: UV at 210 nm.[3][12]

  • Sample Preparation: Dilute an aliquot of the reaction mixture or the purified product solution with the mobile phase. Filter through a 0.45 µm syringe filter before injection.

  • Quantification: Prepare a calibration curve using standard solutions of dihydroxymalonic acid of known concentrations.

Visualization of Key Workflows

Workflow for Dihydroxymalonic Acid Synthesis and Purification

Caption: General workflow from synthesis to analysis of dihydroxymalonic acid.

Troubleshooting Decision Tree for Low Yield

Troubleshooting_Yield LowYield Low Yield Observed CheckReaction Reaction Complete? LowYield->CheckReaction CheckPurity Impurities Present? CheckReaction->CheckPurity Yes IncompleteReaction Incomplete Reaction CheckReaction->IncompleteReaction No Degradation Product Degradation CheckPurity->Degradation Yes (e.g., Glyoxylic Acid) PurificationLoss Loss During Purification CheckPurity->PurificationLoss No OptimizeReaction Optimize Reaction Conditions (Time, Temp, Stoichiometry) IncompleteReaction->OptimizeReaction ControlConditions Control Temperature and pH During Workup Degradation->ControlConditions OptimizePurification Optimize Crystallization or Extraction PurificationLoss->OptimizePurification

Caption: Decision tree for troubleshooting low yields in dihydroxymalonic acid synthesis.

References

  • Wikipedia. Dihydroxymalonic acid. [Link]

  • PubChem. Dihydroxymalonic acid. [Link]

  • Google Patents. FR2819807A1 - Two stage synthesis of dihydroxymalonic acid used as intermediates for e.g. benzodiazepines, comprises treating malonic ester with nitrous acid and reacting with formaldehyde.
  • Macedonian Journal of Chemistry and Chemical Engineering. HPLC method validation and application for organic acid analysis in wine after solid-phase extraction. [Link]

  • SciSpace. HPLC method validation and application for organic acid analysis in wine after solid-phase extraction. [Link]

  • Qualitas1998.net. Oxidation of tartronic acid and dihydroxyacetone to sodium mesoxalate mediated by TEMPO. [Link]

  • University of Rochester, Department of Chemistry. Purification: Troubleshooting Flash Column Chromatography. [Link]

  • PubMed. Effect of pH on the stability of plant phenolic compounds. [Link]

  • Wikipedia. Diethyl malonate. [Link]

  • National Institutes of Health. Unveiling the Decarboxylation of a Malonic Acid-Containing Macrocycle at Acidic pH: Implications and Applications of an Overlooked Phenomenon. [Link]

  • Teledyne ISCO. RediSep C-18 reversed phase column purification of carboxylic acids. [Link]

  • PubMed. Oxidative decarboxylation of 3,4-dihydroxymandelic acid to 3,4-dihydroxybenzaldehyde: electrochemical and HPLC analysis of the reaction mechanism. [Link]

  • Reddit. Purification of strong polar and basic compounds. [Link]

Sources

Troubleshooting

Technical Support Center: Stabilizing Dihydroxymalonic Acid in Research Applications

Welcome to the technical support center for dihydroxymalonic acid. This guide is designed for researchers, scientists, and professionals in drug development who utilize dihydroxymalonic acid in their experiments.

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for dihydroxymalonic acid. This guide is designed for researchers, scientists, and professionals in drug development who utilize dihydroxymalonic acid in their experiments. Our goal is to provide you with in-depth technical knowledge and practical troubleshooting advice to prevent its degradation during storage and handling, ensuring the integrity and reproducibility of your results.

Understanding the Instability of Dihydroxymalonic Acid

Dihydroxymalonic acid, also known as mesoxalic acid monohydrate, is a unique dicarboxylic acid notable for its geminal diol structure.[1][2] However, this structure also contributes to its inherent instability. The primary challenges in maintaining its integrity are its deliquescent nature and susceptibility to decarboxylation .

  • Deliquescence: Dihydroxymalonic acid readily absorbs moisture from the atmosphere, which can lead to the physical alteration of the solid and create an aqueous environment conducive to chemical degradation.[1]

  • Decarboxylation: The principal degradation pathway for dihydroxymalonic acid, especially in the presence of heat and water, is decarboxylation to form glyoxylic acid and carbon dioxide.[1] This transformation can significantly impact experimental outcomes where the intact molecule is required.

This guide will provide a comprehensive overview of the factors influencing dihydroxymalonic acid stability and practical protocols to mitigate its degradation.

Frequently Asked Questions (FAQs)

Q1: My dihydroxymalonic acid appears clumpy and wet. Is it still usable?

A1: The clumpy and wet appearance is a strong indication that the compound has absorbed atmospheric moisture due to its deliquescent properties. This significantly increases the risk of degradation, even at low temperatures. While it might not be completely degraded, its purity is compromised. For applications requiring high purity, it is strongly recommended to use a fresh, unopened container of dihydroxymalonic acid. To prevent this, always store it in a desiccator with an active desiccant.

Q2: I observe an unexpected peak in my HPLC analysis of a dihydroxymalonic acid solution. What could it be?

A2: An unexpected peak, particularly one with a different retention time from your dihydroxymalonic acid standard, likely corresponds to a degradation product. The most probable culprit is glyoxylic acid, the product of decarboxylation.[1] To confirm this, you can run a glyoxylic acid standard under the same HPLC conditions. If the retention times match, it confirms the degradation of your dihydroxymalonic acid.

Q3: Can I store dihydroxymalonic acid in an aqueous stock solution?

A3: Storing dihydroxymalonic acid in an aqueous solution for extended periods is not recommended . The presence of water accelerates its degradation to glyoxylic acid, a process that is further expedited by heat.[1] If an aqueous solution is necessary for your experiment, it should be prepared fresh immediately before use and kept cold (2-8°C) for the shortest possible duration.

Q4: What is the optimal pH for storing a short-term aqueous solution of dihydroxymalonic acid?

A4: While extended aqueous storage is discouraged, if temporary storage is unavoidable, maintaining a slightly acidic to neutral pH (around 4-6) is generally advisable for organic acids to minimize base-catalyzed degradation. However, specific stability studies for dihydroxymalonic acid at various pH values are not extensively documented. It is crucial to perform a stability study under your specific conditions if short-term storage in solution is necessary.

Troubleshooting Guide

This section addresses common problems encountered during the storage and use of dihydroxymalonic acid and provides systematic solutions.

Problem Potential Cause Troubleshooting Steps & Solutions
Inconsistent experimental results Degradation of dihydroxymalonic acid leading to lower effective concentration.1. Verify Purity: Analyze your current stock of dihydroxymalonic acid using a validated analytical method like HPLC to check for the presence of glyoxylic acid. 2. Use Fresh Reagent: If degradation is confirmed, switch to a new, unopened container of dihydroxymalonic acid. 3. Optimize Storage: Implement the recommended storage protocols outlined in this guide, including the use of a desiccator and potentially an inert atmosphere.
Solid material has liquefied or become a slurry Severe moisture absorption due to improper storage.1. Discard the material: The compound is significantly compromised and should not be used for quantitative experiments. 2. Review Storage Conditions: Ensure your storage container is airtight and stored in a desiccator with a fresh, active desiccant. Check the seal of your desiccator.
Gradual decrease in the main peak area and increase of an impurity peak in HPLC over time Ongoing degradation of dihydroxymalonic acid in a prepared solution.1. Prepare Fresh Solutions: Always prepare aqueous solutions of dihydroxymalonic acid immediately before use. 2. Control Temperature: Keep solutions on ice or at 2-8°C during use. 3. Minimize Time in Solution: Reduce the time between dissolving the compound and its use in the experiment.

Experimental Protocols

Protocol 1: Proper Storage of Solid Dihydroxymalonic Acid

The primary goal for storing solid dihydroxymalonic acid is to maintain a dry environment to prevent deliquescence and subsequent degradation.

Materials:

  • Airtight container with a secure seal

  • Desiccator cabinet or chamber

  • Active desiccant (e.g., silica gel with indicator, molecular sieves)

  • Optional: Inert gas (e.g., argon or nitrogen)

Procedure:

  • Inspect Container: Upon receipt, ensure the manufacturer's container is sealed and undamaged.

  • Transfer to Desiccator: Immediately place the sealed container inside a desiccator containing an active desiccant.

  • Use Indicating Desiccant: Employ a desiccant with a moisture indicator to visually monitor its activity. Regenerate or replace the desiccant once it becomes saturated.

  • Inert Atmosphere (for long-term storage): For extended storage, after dispensing the required amount, flush the headspace of the container with a dry, inert gas like argon or nitrogen before resealing. This displaces atmospheric moisture and oxygen.

  • Storage Temperature: Store the desiccator in a cool, dry, and dark place. A standard laboratory refrigerator (2-8°C) is recommended for long-term storage to minimize any potential thermal degradation.

Protocol 2: Assessment of Dihydroxymalonic Acid Purity by HPLC

This protocol provides a general method to assess the purity of dihydroxymalonic acid and detect the presence of its primary degradant, glyoxylic acid.

Instrumentation and Columns:

  • High-Performance Liquid Chromatography (HPLC) system with a UV detector.

  • A reverse-phase C18 column suitable for organic acid analysis.

Reagents:

  • Mobile Phase: A suitable mobile phase for organic acid separation is an aqueous solution of a weak acid, such as 0.1% phosphoric acid or 0.1% formic acid in water, with a small percentage of an organic modifier like acetonitrile or methanol.

  • Dihydroxymalonic acid standard

  • Glyoxylic acid standard

Procedure:

  • Standard Preparation: Prepare a stock solution of high-purity dihydroxymalonic acid and a separate stock solution of glyoxylic acid in the mobile phase. Create a series of dilutions to establish a calibration curve.

  • Sample Preparation: Dissolve a known quantity of the dihydroxymalonic acid sample to be tested in the mobile phase.

  • Chromatographic Conditions:

    • Set the UV detector to a wavelength suitable for detecting carboxylic acids (typically around 210 nm).

    • Equilibrate the column with the mobile phase until a stable baseline is achieved.

  • Analysis:

    • Inject the standards to determine their retention times and generate a calibration curve.

    • Inject the sample solution.

    • Identify and quantify the dihydroxymalonic acid peak and any potential glyoxylic acid peak by comparing retention times with the standards.

Visualizing Degradation and Prevention

Degradation Pathway of Dihydroxymalonic Acid

G DHMA Dihydroxymalonic Acid (C3H4O6) GA Glyoxylic Acid (C2H2O3) DHMA->GA Decarboxylation CO2 Carbon Dioxide (CO2) DHMA->CO2 H2O Water (catalyst) H2O->DHMA enables Heat Heat (accelerant) Heat->DHMA accelerates G Start Receive Dihydroxymalonic Acid Inspect Inspect Container Seal Start->Inspect Store Place in Desiccator with Active Desiccant Inspect->Store LongTerm Optional: Flush with Inert Gas (Ar/N2) Store->LongTerm Refrigerate Store at 2-8°C Store->Refrigerate For short-term LongTerm->Refrigerate End Stable Storage Refrigerate->End

Caption: Workflow for the proper storage of dihydroxymalonic acid.

References

  • de Villiers, M. M., Narsai, K., & van der Watt, J. G. (2000). Physicochemical Stability of Compounded Creams Containing a-Hydroxy Acids. International Journal of Pharmaceutical Compounding, 4(1), 72–75. Available at: [Link]

  • Wikipedia. (n.d.). Dihydroxymalonic acid. In Wikipedia. Retrieved January 16, 2026, from [Link]

  • Sharad, J. (2013). Glycolic acid peel therapy – a current review. Clinical, Cosmetic and Investigational Dermatology, 6, 281–288. Available at: [Link]

  • Wurl, B., Gessner, M. O., & Jüttner, F. (2020). Method development and validation for the quantification of organic acids in microbial samples using anionic exchange solid-phase extraction and gas chromatography-mass spectrometry. Analytical and Bioanalytical Chemistry, 412(23), 5759–5771. Available at: [Link]

  • Khan, I., Saeed, K., & Khan, I. (2021). In-Depth Photocatalytic Degradation Mechanism of the Extensively Used Dyes Malachite Green, Methylene Blue, Congo Red, and Rhodamine B via Covalent Organic Framework-Based Photocatalysts. ACS Omega, 6(49), 33597–33615. Available at: [Link]

  • Diagnostic Solutions Laboratory. (n.d.). OAp - ORGANIC ACIDS PROFILE™ – INTERPRETIVE GUIDE. Diagnostic Solutions Laboratory. Available at: [Link]

  • Zhang, Y., et al. (2023). The Influence Mechanism of Dissolved Organic Matter on the Photocatalytic Oxidation of Pharmaceuticals and Personal Care Products. International Journal of Molecular Sciences, 24(22), 16453. Available at: [Link]

  • Pharmaguideline. (2025). Strategies for Resolving Stability Issues in Drug Formulations. Pharmaguideline. Available at: [Link]

  • Whitehead, K. (2010). THE PHOTO-DEGRADATION OF DOMOIC ACID AND. UNCW Institutional Repository. Available at: [Link]

  • T- and pH-Dependent Hydroxyl-Radical Reaction Kinetics of Lactic Acid, Glyceric Acid, and Methylmalonic Acid in the Aqueous Phase. (2021). ACS Earth and Space Chemistry, 5(5), 1047–1057. Available at: [Link]

  • MetBioNet. (n.d.). MetBioNet best practice guidelines for analysis of organic acids by Gas Chromatography Mass Spectrometry. MetBioNet. Available at: [Link]

  • T- and pH-Dependent Hydroxyl-Radical Reaction Kinetics of Lactic Acid, Glyceric Acid, and Methylmalonic Acid in the Aqueous Phase. (2021). ACS Earth and Space Chemistry, 5(5), 1047–1057. Available at: [Link]

  • Schaefer, C., et al. (2019). pH- and Temperature-Dependent Kinetics of the Oxidation Reactions of OH with Succinic and Pimelic Acid in Aqueous Solution. Atmosphere, 10(11), 693. Available at: [Link]

  • Šmajgl, D., & Zegarac, J. (2022). Oxidation of Drugs during Drug Product Development: Problems and Solutions. Pharmaceutics, 14(2), 269. Available at: [Link]

  • The effects of buffer, pH, and temperature upon SPAAC reaction rates. (2022). RSC Chemical Biology, 3(10), 1225–1232. Available at: [Link]

  • PubChem. (n.d.). Dihydroxymalonic acid. In PubChem. Retrieved January 16, 2026, from [Link]

  • Request PDF. (2025). Alpha Hydroxy Acids. In ResearchGate. Retrieved January 16, 2026, from [Link]

  • Jahanban-Esfahlan, A., et al. (2022). Instability Challenges and Stabilization Strategies of Pharmaceutical Proteins. International Journal of Biological Macromolecules, 221, 549–570. Available at: [Link]

  • Zhang, Y., et al. (2021). Investigation of the Photocatalytic Performance, Mechanism, and Degradation Pathways of Rhodamine B with Bi2O3 Microrods under Visible-Light Irradiation. Catalysts, 11(11), 1301. Available at: [Link]

  • Mechanistic Insights into the Oxidative Degradation of Formic and Oxalic Acids with Ozone and OH Radical. A Computational Rationale. (2023). The Journal of Physical Chemistry A, 127(6), 1459–1470. Available at: [Link]

  • Degradation Mechanisms of Bioactive Compounds. (2023). Encyclopedia, 3(2), 648-662. Available at: [Link]

Sources

Optimization

Technical Support Center: Optimizing Derivativation of Dihydroxymalonic Acid for Metabolomics

Welcome to the technical support center for the derivatization of dihydroxymalonic acid in metabolomics workflows. This guide is designed for researchers, scientists, and drug development professionals to navigate the co...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the derivatization of dihydroxymalonic acid in metabolomics workflows. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of preparing this unique metabolite for analysis, primarily by gas chromatography-mass spectrometry (GC-MS). Here, we will address common challenges and provide in-depth, field-tested solutions to ensure robust and reproducible results.

Introduction: The Challenge of Dihydroxymalonic Acid

Dihydroxymalonic acid, also known as mesoxalic acid monohydrate, is a small, highly polar organic acid containing two carboxylic acid groups and two geminal hydroxyl groups.[1][2] Its high polarity and thermal instability make it unsuitable for direct GC-MS analysis. Derivatization is therefore a critical step to increase its volatility and thermal stability.[3] However, its unique structure presents specific challenges, including incomplete derivatization, side reactions, and potential for decarboxylation.[2][4][5]

This guide provides a structured approach to troubleshooting and optimizing the derivatization of dihydroxymalonic acid, focusing on the widely used two-step methoximation and silylation procedure.

Frequently Asked Questions (FAQs)

Q1: Why is a two-step derivatization (methoximation followed by silylation) recommended for dihydroxymalonic acid?

A1: A two-step process is crucial for comprehensive and reliable derivatization of keto-acids like dihydroxymalonic acid.[6][7]

  • Methoximation: The first step, methoximation, targets the keto group. This is critical to prevent tautomerization (enol-keto equilibrium), which can lead to multiple derivative peaks for a single analyte, complicating data analysis.[6][7] Methoximation with a reagent like methoxyamine hydrochloride (MeOx) converts the ketone into a more stable methoxime.[6][7] This step also helps to prevent decarboxylation of α-keto acids.[7]

  • Silylation: The subsequent silylation step, typically using a reagent like N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), replaces the active hydrogens on the hydroxyl and carboxyl groups with trimethylsilyl (TMS) groups.[6][7][8] This significantly increases the volatility and thermal stability of the molecule, making it amenable to GC-MS analysis.[6][7]

Q2: What are the most common silylation reagents for this application, and how do I choose the right one?

A2: MSTFA is one of the most widely used and effective silylation reagents for metabolomics.[7][9][10] It is highly volatile, and its byproducts are also volatile, which minimizes interference in the chromatogram.[6] Other common reagents include N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA). While both are effective, MSTFA is often preferred for its cleaner reaction profiles. The choice may also depend on the specific matrix and other metabolites of interest in your sample.

Q3: Can I perform silylation without the initial methoximation step?

A3: While technically possible, it is highly discouraged. Skipping methoximation can lead to the formation of multiple silylated derivatives due to the keto-enol tautomerism of dihydroxymalonic acid. This will result in multiple peaks for a single compound, making accurate quantification and identification difficult.[6]

Troubleshooting Guide

This section addresses specific problems you may encounter during the derivatization of dihydroxymalonic acid.

Issue 1: Low or No Peak for Dihydroxymalonic Acid Derivative

Q: I am not seeing a peak for my dihydroxymalonic acid derivative, or the peak intensity is very low. What could be the cause?

A: This is a common and frustrating issue that can stem from several factors throughout the experimental workflow.

Potential Causes and Solutions:

Potential Cause Explanation Troubleshooting Steps & Optimization
Incomplete Derivatization The derivatization reaction has not proceeded to completion, leaving a significant portion of the analyte in its underivatized, non-volatile form. This can be due to suboptimal reaction conditions, reagent quality, or the presence of interfering substances.[11]1. Optimize Reaction Time and Temperature: Ensure sufficient incubation time and appropriate temperature for both methoximation and silylation steps. A typical starting point is 90 minutes at 37°C for methoximation and 30-60 minutes at 37°C for silylation.[6][12] 2. Check Reagent Quality: Derivatization reagents are sensitive to moisture and can degrade over time. Use fresh reagents, preferably from sealed ampoules, for each batch of samples. 3. Ensure Anhydrous Conditions: Water in the sample or reagents will preferentially react with the silylating agent, reducing its availability for the target analyte.[6] Lyophilize samples to complete dryness before adding derivatization reagents.[6]
Analyte Degradation Dihydroxymalonic acid is susceptible to decarboxylation (loss of CO2), especially under certain pH and temperature conditions.[1][2][4][5] This can occur before or during the derivatization process.1. Control pH: Avoid strongly acidic conditions during sample preparation, as this can promote decarboxylation.[4] 2. Moderate Derivatization Temperature: While heating can accelerate the reaction, excessive temperatures can lead to degradation. Stick to optimized, moderate temperatures (e.g., 37-70°C).[12][13]
Sample Matrix Effects Components in your sample matrix (e.g., salts, proteins) can interfere with the derivatization reaction or co-elute with your analyte, causing ion suppression in the mass spectrometer.1. Sample Cleanup: Consider a sample cleanup step, such as solid-phase extraction (SPE), to remove interfering substances before derivatization. 2. Dilute the Sample: If matrix effects are suspected, try analyzing a diluted sample.
Insolubility of Dried Extract The dried sample residue may not fully dissolve in the derivatization solvent, preventing the reagents from accessing the analyte.[14]1. Use a Suitable Solvent: Pyridine is commonly used as a solvent for methoximation as it also acts as a catalyst.[15] Ensure the dried extract is fully dissolved in pyridine before proceeding.[14] 2. Vortexing/Sonication: Vigorously vortex or briefly sonicate the sample after adding the solvent to aid dissolution.
Issue 2: Multiple Peaks for a Single Analyte

Q: I am observing multiple chromatographic peaks that seem to correspond to dihydroxymalonic acid. Why is this happening?

A: The presence of multiple peaks for a single analyte is a strong indicator of incomplete or side reactions during derivatization.

Potential Causes and Solutions:

Potential Cause Explanation Troubleshooting Steps & Optimization
Incomplete Silylation Not all active hydrogens on the dihydroxymalonic acid molecule have been replaced by TMS groups, leading to a mixture of partially and fully derivatized forms.[12]1. Increase Reagent Stoichiometry: Ensure an excess of the silylating reagent is used. 2. Optimize Reaction Conditions: Extend the silylation time or slightly increase the temperature to drive the reaction to completion. 3. Use a Catalyst: The addition of a catalyst like Trimethylchlorosilane (TMCS) can enhance the silylating power of the primary reagent, though it should be used judiciously as it can also increase the formation of byproducts.
Skipped or Inefficient Methoximation As mentioned in the FAQs, failure to protect the ketone group via methoximation will result in multiple silylated tautomers.[6]1. Incorporate Methoximation Step: Always perform methoximation prior to silylation for keto-acids. 2. Optimize Methoximation: Ensure the methoximation reaction has gone to completion before adding the silylation reagent.
Formation of Artifacts The derivatization reagent itself or other components in the sample can lead to the formation of unexpected by-products or artifacts.1. Use High-Purity Reagents: Ensure the use of high-quality, derivatization-grade reagents. 2. Analyze a Reagent Blank: Inject a derivatized blank (reagents only) to identify any peaks originating from the reagents themselves.

Experimental Protocols & Workflows

Standard Two-Step Derivatization Protocol for Dihydroxymalonic Acid

This protocol provides a robust starting point for the derivatization of dihydroxymalonic acid in dried biological extracts.

1. Sample Preparation:

  • Lyophilize the aqueous sample extract to complete dryness in a GC vial. It is critical to remove all traces of water.[6]

2. Methoximation:

  • Add 20 µL of methoxyamine hydrochloride in pyridine (e.g., 20 mg/mL).
  • Cap the vial tightly and vortex for 1 minute.
  • Incubate at 37°C for 90 minutes with shaking.[6]

3. Silylation:

  • Cool the vial to room temperature.
  • Add 80 µL of MSTFA.
  • Cap the vial tightly and vortex for 1 minute.
  • Incubate at 37°C for 30-60 minutes with shaking.[3][12]

4. Analysis:

  • Cool the vial to room temperature.
  • The sample is now ready for GC-MS analysis.
Visualizing the Derivatization Workflow

The following diagram illustrates the key steps and decision points in the derivatization process.

DerivatizationWorkflow cluster_prep Sample Preparation cluster_deriv Two-Step Derivatization cluster_analysis Analysis & Troubleshooting cluster_troubleshoot Troubleshooting Outcomes Start Start with Aqueous Extract Lyophilize Lyophilize to Dryness Start->Lyophilize Methoximation Step 1: Methoximation (MeOx in Pyridine) Lyophilize->Methoximation Silylation Step 2: Silylation (MSTFA) Methoximation->Silylation GCMS GC-MS Analysis Silylation->GCMS Evaluation Evaluate Chromatogram GCMS->Evaluation Good_Peak Good Peak Shape & Intensity Evaluation->Good_Peak Optimal Result Low_Peak Low/No Peak Evaluation->Low_Peak Suboptimal Result Multiple_Peaks Multiple Peaks Evaluation->Multiple_Peaks Suboptimal Result

Caption: Derivatization workflow for dihydroxymalonic acid.

Visualizing the Troubleshooting Logic

This diagram provides a decision tree for troubleshooting common derivatization issues.

TroubleshootingLogic cluster_low_peak Low or No Peak cluster_multiple_peaks Multiple Peaks cluster_solutions Potential Solutions Start Problem with Dihydroxymalonic Acid Peak Check_Deriv Incomplete Derivatization? Start->Check_Deriv Check_Degrad Analyte Degradation? Start->Check_Degrad Check_Matrix Matrix Effects? Start->Check_Matrix Check_Silyl Incomplete Silylation? Start->Check_Silyl Check_Methox Inefficient Methoximation? Start->Check_Methox Sol_Deriv Optimize Time/Temp Use Fresh Reagents Ensure Anhydrous Conditions Check_Deriv->Sol_Deriv Sol_Degrad Control pH Moderate Temperature Check_Degrad->Sol_Degrad Sol_Matrix Sample Cleanup (SPE) Dilute Sample Check_Matrix->Sol_Matrix Sol_Silyl Increase Reagent Optimize Conditions Add Catalyst (e.g., TMCS) Check_Silyl->Sol_Silyl Sol_Methox Ensure Methoximation Step Optimize Reaction Time Check_Methox->Sol_Methox

Caption: Troubleshooting decision tree for derivatization issues.

References

  • Chromatography Forum. (2008). Derivitization Preparation. [Link]

  • Little, J. L. (2014). Artifacts in Trimethylsilyl Derivatization Reactions and Ways to Avoid Them.
  • The Bumbling Biochemist. (2024). Derivatization of metabolites for GC-MS via methoximation+silylation. [Link]

  • Wikipedia. (n.d.). Dihydroxymalonic acid. [Link]

  • Kaufmann, M., et al. (2023). Comparing derivatization reagents for quantitative LC–MS/MS analysis of a variety of vitamin D metabolites. Analytical and Bioanalytical Chemistry, 415(15), 3247-3258.
  • Zarate, R., et al. (2021). Optimized Workflow for On-Line Derivatization for Targeted Metabolomics Approach by Gas Chromatography-Mass Spectrometry. Metabolites, 11(12), 865.
  • Moros, G., et al. (2017). Investigation of the Derivatization Conditions for GC-MS Metabolomics of Biological Samples. Bioanalysis, 9(1), 53-65.
  • Moros, G., et al. (2017). Investigation of the derivatization conditions for GC-MS metabolomics of biological samples. Bioanalysis, 9(1), 53-65.
  • ResearchGate. (2016). Can anyone help me troubleshoot problems in sample derivatization in GC-MS?. [Link]

  • Zarate, R., et al. (2021). Optimized Workflow for On-Line Derivatization for Targeted Metabolomics Approach by Gas Chromatography-Mass Spectrometry. Metabolites, 11(12), 865.
  • The Bumbling Biochemist. (2024). Derivatization of metabolites for GC-MS via methoximation+silylation. [Link]

  • Raczkowska, B. A., et al. (2021). Gas Chromatography–Mass Spectroscopy-Based Metabolomics Analysis Reveals Potential Biochemical Markers for Diagnosis of Gestational Diabetes Mellitus. Frontiers in Molecular Biosciences, 8, 759655.
  • Dettmer, K., et al. (2011). Drying Enhances Signal Intensities for Global GC–MS Metabolomics. Metabolites, 1(1), 53-65.
  • Higashi, T. (2009). Derivatization reagents in liquid chromatography/electrospray ionization tandem mass spectrometry for biomedical analysis. Journal of Pharmaceutical and Biomedical Analysis, 51(3), 541-552.
  • ResearchGate. (2019). What is the best procedure for silylation of hydroxy compounds?. [Link]

  • PAL System. (2020). Metabolite Profiling by Automated Methoximation and Silylation. [Link]

  • Calvo, E., et al. (2020). Unveiling the Decarboxylation of a Malonic Acid‐Containing Macrocycle at Acidic pH: Implications and Applications of an Overlooked Phenomenon. ChemistryOpen, 9(5), 573-577.
  • Tse, D. C., et al. (1983). Oxidative decarboxylation of 3,4-dihydroxymandelic acid to 3,4-dihydroxybenzaldehyde: electrochemical and HPLC analysis of the reaction mechanism. Journal of Medicinal Chemistry, 26(9), 1303-1307.
  • Wikipedia. (n.d.). Silylation. [Link]

  • Master Organic Chemistry. (2022). Decarboxylation. [Link]

  • ResearchGate. (2015). Rapid LC-MS/MS assay for the evaluation of hydroxyl radical generation and oxidative stress induction in vivo in rats. [Link]

  • Cheng, C., & Hartwig, J. F. (2018). Rhodium-Catalyzed Regioselective Silylation of Alkyl C-H Bonds for the Synthesis of 1,4-Diols. Journal of the American Chemical Society, 140(5), 1851-1859.
  • ResearchGate. (2021). Paired Derivatization Approach with H/D-Labeled Hydroxylamine Reagents for Sensitive and Accurate Analysis of Monosaccharides by Liquid Chromatography Tandem Mass Spectrometry. [Link]

  • Tsikas, D., et al. (2022). Unusual Derivatization of Methylmalonic Acid with Pentafluorobenzyl Bromide to a Tripentafluorobenzyl Derivative and Its Stable-Isotope Dilution GC-MS Measurement in Human Urine. Molecules, 27(16), 5240.
  • ResearchGate. (2022). Unusual Derivatization of Methylmalonic Acid with Pentafluorobenzyl Bromide to a Tripentafluorobenzyl Derivative and Its Stable-Isotope Dilution GC-MS Measurement in Human Urine. [Link]

  • Eslami, M., et al. (1992). Amino acid analysis by high-performance liquid chromatography after derivatization with diethyl ethoxymethylenemalonate.
  • Tsikas, D., et al. (2022). Unusual Derivatization of Methylmalonic Acid with Pentafluorobenzyl Bromide to a Tripentafluorobenzyl Derivative and Its Stable-Isotope Dilution GC-MS Measurement in Human Urine. Molecules, 27(16), 5240.
  • ResearchGate. (2022). How should I begin in developing a pre-column derivatization procedure?. [Link]

  • Rubinskiene, M., et al. (2015). Stability of Hydroxycinnamic Acid Derivatives, Flavonol Glycosides, and Anthocyanins in Black Currant Juice. Journal of Agricultural and Food Chemistry, 63(21), 5295-5304.
  • Chemistry LibreTexts. (2023). Derivatization. [Link]

  • Hu, Z., et al. (2021). Chemical derivatization strategies for enhancing the HPLC analytical performance of natural active triterpenoids. Journal of Pharmaceutical and Biomedical Analysis, 198, 114002.

Sources

Troubleshooting

Technical Support Center: Method Development and Troubleshooting for the Analysis of Dihydroxymalonic Acid

Welcome to the technical support center for the analysis of dihydroxymalonic acid. As researchers and drug development professionals, you understand the critical importance of robust and reliable analytical methods. Dihy...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the analysis of dihydroxymalonic acid. As researchers and drug development professionals, you understand the critical importance of robust and reliable analytical methods. Dihydroxymalonic acid, a polar dicarboxylic acid, presents unique challenges in its separation and quantification, particularly when needing to resolve it from structurally similar isomers and related compounds.

This guide is designed to provide you with both foundational strategies and in-depth troubleshooting advice. Moving beyond simple protocols, we will delve into the causality behind experimental choices, empowering you to develop and refine methods that are both accurate and efficient.

Section 1: Foundational Knowledge - Understanding the Analytical Challenge

This section addresses the fundamental properties of dihydroxymalonic acid and why its analysis requires specialized approaches.

Q1: Why is dihydroxymalonic acid so difficult to retain and resolve using standard chromatographic methods?

A1: The analytical difficulty stems from its distinct physicochemical properties. Dihydroxymalonic acid (C₃H₄O₆) is a small, highly polar organic compound due to its two carboxylic acid groups and two geminal hydroxyl groups.[1][2][3] This structure leads to several challenges:

  • High Polarity: The molecule is extremely water-soluble, making it difficult to retain on traditional nonpolar stationary phases used in reversed-phase HPLC (RP-HPLC), such as C18. It tends to elute in the void volume with little to no interaction with the column.

  • Acidity: As a dicarboxylic acid, its ionization state is highly dependent on the pH of the mobile phase.[3] In an unbuffered system, this can lead to poor peak shape (e.g., tailing or fronting) as the analyte can exist in multiple ionic forms during its transit through the column.[4]

  • Low Volatility: The multiple polar functional groups result in a very high boiling point and low vapor pressure, making it unsuitable for direct analysis by Gas Chromatography (GC) without a derivatization step to increase its volatility.[5][6]

Q2: What are the primary isomers or related compounds that pose a separation challenge?

A2: The most common and structurally similar compound that requires resolution from dihydroxymalonic acid is tartronic acid (hydroxymalonic acid).[7][8] Dihydroxymalonic acid is essentially the hydrated form of mesoxalic acid, while tartronic acid is its reduced form.[1] Their structures are very similar, leading to comparable polarity and chromatographic behavior. Additionally, one might need to resolve it from other small organic acids that could be present in a sample matrix, such as malic, citric, or tartaric acid.[9]

Table 1: Comparative Physicochemical Properties
PropertyDihydroxymalonic AcidTartronic Acid
Synonyms Mesoxalic acid monohydrate, 2,2-dihydroxypropanedioic acidHydroxymalonic acid, 2-hydroxypropanedioic acid
Formula C₃H₄O₆[1]C₃H₄O₅[7]
Molar Mass 136.06 g/mol [2]120.06 g/mol [7]
Structure Contains a geminal diol (-C(OH)₂) groupContains a single hydroxyl (-CH(OH)) group
Key Challenge Extremely high polarity, potential instabilityHigh polarity
Section 2: HPLC Method Development & Troubleshooting

High-Performance Liquid Chromatography (HPLC) is the most common and powerful technique for analyzing organic acids. However, success depends on choosing the correct separation mode.

Workflow: Selecting an Initial HPLC Method

This diagram outlines a decision-making process for choosing the most appropriate HPLC strategy.

MethodSelection start Start: Separate Dihydroxymalonic Acid check_retention Is analyte retention a primary concern? start->check_retention ion_exclusion Alternative: Ion-Exclusion Chromatography (Specialized for organic acids) start->ion_exclusion hilic Select HILIC Approach (For highly polar analytes) check_retention->hilic Yes rp_mode Select Reversed-Phase (RP) Approach check_retention->rp_mode No / Unsure aq_c18 Use Aqueous-Compatible C18 Column (e.g., Polar-Embedded or AQ-type) rp_mode->aq_c18 mixed_mode Use Mixed-Mode Column (RP + Anion Exchange) rp_mode->mixed_mode

Caption: Decision tree for selecting an HPLC method.

2.1 Reversed-Phase HPLC (RP-HPLC)

Q3: My dihydroxymalonic acid peak is eluting at the solvent front with no retention on my C18 column. What should I do?

A3: This is the most common problem and occurs because the analyte is too polar for the nonpolar stationary phase. Here are the solutions, in order of preference:

  • Lower the Mobile Phase pH: The first and most critical step for analyzing acidic compounds is to control the mobile phase pH. By adding an acid (e.g., 0.1% formic acid or phosphoric acid to bring the pH to ~2.5), you suppress the ionization of the carboxylic acid groups.[10] The neutral, protonated form of the acid is less polar and will interact more strongly with the C18 phase, leading to increased retention.[4]

  • Increase the Aqueous Content: Polar compounds require a highly aqueous mobile phase for retention.[10] Try running a gradient starting from 98-100% aqueous (e.g., pH 2.5 water with 0.1% formic acid) and holding for several minutes before introducing the organic solvent (acetonitrile or methanol).

  • Use an "Aqueous-Compatible" Column: Standard C18 columns can undergo "phase collapse" or "dewetting" in highly aqueous mobile phases (>95% water), leading to a sudden loss of retention and poor reproducibility.[11] To run safely at 100% aqueous, you MUST use a column specifically designed for these conditions, often labeled as "AQ" or having a polar-embedded or polar-endcapped phase.[10]

Q4: I have some retention now, but my peak shape is terrible (severe tailing or fronting). Why?

A4: Poor peak shape for acids is typically due to two main causes:

  • Tailing: This is often caused by secondary interactions between the analyte and residual, un-capped silanol groups on the silica support of the column. These silanols are acidic and can interact strongly with polar analytes. Lowering the mobile phase pH (to ~2.5) protonates these silanols, minimizing these unwanted interactions.

  • Fronting: This can occur if the compound is partially ionized, causing the ionized form to travel faster through the column than the neutral form.[4] Ensuring the mobile phase pH is at least 1.5-2 units below the analyte's pKa is crucial. Dihydroxymalonic acid has a predicted pKa around 1.03, so a very low pH is beneficial.[5]

2.2 Mixed-Mode and HILIC Chromatography

Q5: When should I move beyond standard RP-HPLC and consider other techniques like Mixed-Mode or HILIC?

A5: You should consider these advanced techniques when you cannot achieve adequate retention or resolution with an optimized RP-HPLC method.

  • Mixed-Mode Chromatography: This is an excellent choice for polar acidic compounds. These columns combine reversed-phase properties with anion-exchange capabilities.[11] This dual mechanism provides much stronger retention for acids like dihydroxymalonic acid, as it interacts via both hydrophobic and ionic interactions. This often results in superior retention and resolution.[11]

  • HILIC (Hydrophilic Interaction Liquid Chromatography): HILIC is designed specifically for highly polar compounds that are poorly retained in reversed-phase. It uses a polar stationary phase (e.g., bare silica, diol) and a mobile phase with a high concentration of organic solvent (typically acetonitrile). Water acts as the strong, eluting solvent. HILIC can provide excellent retention for dihydroxymalonic acid but may require more careful method development regarding sample solvent compatibility and column equilibration.[11]

Section 3: Gas Chromatography (GC) Method Development

Q6: Is it possible to analyze dihydroxymalonic acid by GC?

A6: Yes, but only after derivatization . Direct injection is not feasible due to its non-volatile nature. The polar carboxyl and hydroxyl groups must be chemically modified to create a more volatile and thermally stable derivative suitable for GC analysis.[12][13]

Q7: What is the recommended derivatization procedure for dihydroxymalonic acid?

A7: Silylation is the most common and effective technique. Reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) are highly effective. The active silyl group (-Si(CH₃)₃) replaces the acidic protons on both the carboxylic acid and hydroxyl groups.

Workflow: Derivatization & GC Analysis

DerivatizationWorkflow start Start: Dry Sample add_reagent Add Silylation Reagent (e.g., BSTFA + 1% TMCS) and a solvent (e.g., Pyridine) start->add_reagent heat Heat mixture (e.g., 70°C for 30-60 min) add_reagent->heat inject Inject supernatant into GC-MS heat->inject troubleshoot Troubleshooting heat->troubleshoot no_peak No/Small Peak? - Check for moisture - Increase reaction time/temp - Check reagent quality troubleshoot->no_peak Problem tailing_peak Tailing Peak? - Incomplete derivatization - Adsorption in inlet/column troubleshoot->tailing_peak Problem

Caption: General workflow for silylation and GC analysis.

Troubleshooting Guide for GC Derivatization

Q8: I am not seeing a peak for my derivatized analyte, or the peak is very small.

A8: This almost always points to a problem with the derivatization reaction itself.

  • Presence of Water: Silylation reagents are extremely sensitive to moisture. Water will consume the reagent and prevent your analyte from being derivatized. Ensure your sample is completely dry (lyophilized or evaporated to dryness) and use anhydrous solvents.

  • Incomplete Reaction: The reaction may not have gone to completion. Try increasing the reaction time or temperature. Also, ensure you are using a sufficient excess of the silylation reagent.

  • Reagent Degradation: Silylation reagents degrade over time, especially after being opened. Use a fresh vial of reagent if you suspect it has expired.

Q9: My derivatized peak is broad or tailing.

A9: This suggests either incomplete derivatization or active sites in the GC system.

  • Incomplete Derivatization: A partially derivatized molecule (e.g., only 3 of 4 active protons replaced) will still be quite polar and will chromatograph poorly. Re-optimize the reaction conditions as described above.

  • GC System Activity: The glass inlet liner and the front of the GC column can have active sites that interact with the derivatives. Using a deactivated inlet liner and trimming a small portion from the front of the column can significantly improve peak shape.

Section 4: Detailed Experimental Protocols
Protocol 1: RP-HPLC Method with an Aqueous-Compatible C18 Column

This protocol provides a robust starting point for separating dihydroxymalonic acid from related organic acids.

  • Column: Aqueous-compatible C18 (e.g., Waters Atlantis T3, Agilent Zorbax AQ, or similar), 3.0 µm, 4.6 x 150 mm.

  • Mobile Phase A: Water with 0.1% Formic Acid (adjust to pH ~2.7 if necessary with phosphoric acid).

  • Mobile Phase B: Acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Gradient:

    • 0-5 min: 100% A

    • 5-15 min: 0% to 20% B

    • 15-17 min: 20% to 95% B (column wash)

    • 17-19 min: 95% B (hold)

    • 19-20 min: 95% to 0% B (return to initial)

    • 20-25 min: 100% A (equilibration)

  • Column Temperature: 30 °C.

  • Injection Volume: 5-10 µL.

  • Detection: UV at 210 nm or Mass Spectrometry (MS) with Electrospray Ionization (ESI) in negative mode.

  • Sample Preparation: Dissolve sample in Mobile Phase A.

Protocol 2: GC-MS Method with Silylation Derivatization

This protocol is for the sensitive and specific detection of dihydroxymalonic acid after conversion to its volatile trimethylsilyl (TMS) derivative.

  • Sample Preparation:

    • Pipette an aliquot of the sample into a 2 mL autosampler vial.

    • Evaporate to complete dryness under a stream of nitrogen. This step is critical.

    • Add 50 µL of anhydrous pyridine and 50 µL of BSTFA + 1% TMCS.

    • Cap the vial tightly and heat at 70 °C for 60 minutes.

    • Cool to room temperature before injection.

  • GC-MS Conditions:

    • GC Column: 30 m x 0.25 mm x 0.25 µm DB-5ms or similar.

    • Inlet Temperature: 250 °C.

    • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

    • Oven Program:

      • Initial Temp: 80 °C, hold for 2 min.

      • Ramp: 10 °C/min to 280 °C.

      • Hold: 5 min at 280 °C.

    • Injection: 1 µL, Splitless mode.

  • MS Conditions:

    • Ion Source Temp: 230 °C.

    • Quadrupole Temp: 150 °C.

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Acquisition: Scan mode (e.g., m/z 50-600) for identification or Selected Ion Monitoring (SIM) for quantification.

Section 5: References
  • Waters Corporation. (2020, June 16). Retaining and Separating Polar Acidic Compounds | Science Spotlight - Episode 2. [Link]

  • Wikipedia. (n.d.). Dihydroxymalonic acid. [Link]

  • Waters Corporation. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 68412, Dihydroxymalonic acid. [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 45, Tartronic acid. [Link]

  • Biotage. (2023, January 24). How does an acid pH affect reversed-phase chromatography separations?. [Link]

  • ChemBK. (2024, April 9). DIHYDROXYMALONIC ACID. [Link]

  • LCGC. (2014, August 22). Retaining Polar Compounds. [Link]

  • ResearchGate. (2024, September 11). I am trying to extract tartaric acid (trace amount) from archaeological samples. What should I do?. [Link]

  • Pharmacy 180. (n.d.). Resolution of Enantiomers. [Link]

  • Shimadzu. (n.d.). Analytical Methods for Organic Acids. [Link]

  • The Good Scents Company. (n.d.). Tartronic acid. [Link]

  • Shimadzu. (n.d.). Various Analysis Techniques for Organic Acids and Examples of Their Application. [Link]

  • PubMed. (2000, March 17). Gas chromatographic-mass spectrometric analysis of acids and phenols in distilled alcohol beverages. Application of anion-exchange disk extraction combined with in-vial elution and silylation. [Link]

  • NIST. (n.d.). Tartronic acid. [Link]

  • Golm Metabolome Database. (n.d.). Dihydroxymalonic-acid. [Link]

  • SciSpace. (n.d.). Separation of Five Isomers of Dihydroxybenzoic Acid by High-Speed Counter-Current Chromatography with Dual-Rotation Elution Method. [Link]

  • PubMed. (2023, April). The enantioselective separation and quantitation of the hydroxy-metabolites of arachidonic acid by liquid chromatography - tandem mass spectrometry. [Link]

  • SIELC Technologies. (n.d.). HPLC Separation of Small Organic Acids on Newcrom B Column. [Link]

  • CAS Common Chemistry. (n.d.). Dihydroxymalonic acid. [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the In Vivo Hypoglycemic Effects of Dihydroxymalonic Acid

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive framework for the in vivo validation of the hypoglycemic effects of dihydroxymalonic acid, a promising small molecule wi...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the in vivo validation of the hypoglycemic effects of dihydroxymalonic acid, a promising small molecule with therapeutic potential in the management of hyperglycemia. Drawing upon established experimental models and methodologies, we present a detailed protocol for a comparative study against the first-line antihyperglycemic agent, metformin. This document is intended to serve as a practical resource for researchers in metabolic diseases, offering a structured approach to preclinical evaluation, complete with experimental workflows, data interpretation guidelines, and a discussion of potential mechanistic pathways.

Introduction: The Rationale for Investigating Dihydroxymalonic Acid

Dihydroxymalonic acid, also known as tartronic acid or mesoxalic acid monohydrate, is a dicarboxylic acid found in various plants.[1] While its role in plant metabolism is established, emerging interest has focused on its potential pharmacological activities. Preliminary data and structural similarities to other bioactive small molecules suggest that dihydroxymalonic acid may exert beneficial effects on glucose homeostasis. The presence of two carboxylic acid groups and two hydroxyl groups on a three-carbon backbone presents a unique chemical scaffold that may interact with key enzymes and transporters involved in glucose metabolism.[2][3]

The global burden of type 2 diabetes necessitates the continued search for novel therapeutic agents with improved efficacy and safety profiles. Dihydroxymalonic acid represents a compelling candidate for investigation due to its natural origin and simple chemical structure, which may offer advantages in terms of synthesis and formulation. This guide outlines a rigorous in vivo study designed to elucidate its hypoglycemic potential and benchmark its performance against metformin, the gold standard in oral diabetes therapy.

Experimental Design: A Head-to-Head Comparison in a Rodent Model of Diabetes

To objectively assess the hypoglycemic effects of dihydroxymalonic acid, a well-characterized animal model of type 2 diabetes is essential. The streptozotocin (STZ)-induced diabetic rat model is a widely accepted and validated platform for this purpose. STZ is a naturally occurring chemical that is particularly toxic to the insulin-producing beta cells of the pancreas, and when administered at specific doses, it induces a state of hyperglycemia that mimics key aspects of type 2 diabetes in humans.[4][5]

Animal Model and Diabetes Induction
  • Animal Species: Male Wistar rats (8-10 weeks old, 200-250 g) will be used for this study.

  • Acclimatization: Animals will be acclimatized for one week under standard laboratory conditions (22 ± 2°C, 55 ± 5% humidity, 12-hour light/dark cycle) with free access to standard pellet diet and water.

  • Induction of Diabetes: A single intraperitoneal (i.p.) injection of STZ (60 mg/kg body weight), freshly dissolved in 0.1 M cold citrate buffer (pH 4.5), will be administered to induce diabetes.[5] Control animals will receive an equivalent volume of the citrate buffer.

  • Confirmation of Diabetes: Three days after STZ injection, blood glucose levels will be measured from the tail vein using a glucometer. Rats with fasting blood glucose levels above 250 mg/dL will be considered diabetic and included in the study.

Experimental Groups

A total of five groups (n=8 rats per group) will be established to ensure a comprehensive evaluation:

GroupTreatmentDosageRationale
Group 1: Normal Control Vehicle (Distilled Water)1 mL/kgTo establish baseline physiological parameters in non-diabetic animals.
Group 2: Diabetic Control Vehicle (Distilled Water)1 mL/kgTo characterize the hyperglycemic state in the absence of treatment.
Group 3: Dihydroxymalonic Acid (Low Dose) Dihydroxymalonic Acid50 mg/kgTo assess the dose-dependent effects of the test compound.
Group 4: Dihydroxymalonic Acid (High Dose) Dihydroxymalonic Acid100 mg/kgTo determine the maximal efficacy of the test compound.
Group 5: Positive Control Metformin100 mg/kgTo benchmark the performance of dihydroxymalonic acid against a clinically relevant standard.[2]

Treatments will be administered orally via gavage once daily for 28 days.

Experimental Workflow

The following diagram illustrates the overall experimental workflow:

G cluster_0 Phase 1: Induction & Grouping cluster_1 Phase 2: Treatment & Monitoring cluster_2 Phase 3: Functional & Biochemical Analysis A Acclimatization of Wistar Rats (1 week) B Induction of Diabetes (STZ, 60 mg/kg, i.p.) A->B C Confirmation of Diabetes (Fasting Blood Glucose > 250 mg/dL) B->C D Grouping of Animals (n=8 per group) C->D E Daily Oral Administration of Treatments (28 days) D->E F Weekly Monitoring of Body Weight & Food/Water Intake E->F G Fasting Blood Glucose Measurement (Days 0, 7, 14, 21, 28) E->G H Oral Glucose Tolerance Test (OGTT) on Day 28 G->H I Blood Collection for Serum Analysis (Insulin, Lipid Profile) H->I J Tissue Collection (Liver, Pancreas, Muscle) for Histopathology & Molecular Studies I->J

Caption: Experimental workflow for the in vivo validation of dihydroxymalonic acid.

Methodologies and Data Acquisition

Oral Glucose Tolerance Test (OGTT)

The OGTT is a critical functional assay to assess the ability of the animals to handle a glucose load.[6][7]

Protocol:

  • On day 28, after an overnight fast (12-14 hours), a baseline blood sample (0 minutes) will be collected from the tail vein.

  • The respective treatments will be administered orally.

  • After 30 minutes, a glucose solution (2 g/kg body weight) will be administered orally.

  • Blood samples will be collected at 30, 60, 90, and 120 minutes post-glucose administration.

  • Blood glucose levels will be measured immediately using a glucometer.

Biochemical Assays

At the end of the study, blood will be collected via cardiac puncture under anesthesia. Serum will be separated by centrifugation and stored at -80°C for the following analyses:

  • Serum Insulin: Measured using a rat insulin ELISA kit.

  • Lipid Profile: Total cholesterol, triglycerides, high-density lipoprotein (HDL), and low-density lipoprotein (LDL) will be determined using commercially available enzymatic kits.

Histopathological Analysis

Liver, pancreas, and skeletal muscle tissues will be collected, fixed in 10% neutral buffered formalin, processed, and embedded in paraffin. Sections of 5 µm thickness will be stained with hematoxylin and eosin (H&E) for microscopic examination of any pathological changes.

Comparative Data Analysis and Expected Outcomes

The following tables present the expected outcomes based on the known effects of metformin and the hypothesized effects of dihydroxymalonic acid.

Table 1: Comparative Effects on Fasting Blood Glucose (mg/dL)

GroupDay 0Day 14Day 28
Normal Control 95 ± 598 ± 696 ± 5
Diabetic Control 350 ± 25380 ± 30410 ± 35
DHMA (50 mg/kg) 345 ± 28310 ± 20250 ± 18
DHMA (100 mg/kg) 355 ± 30260 ± 22180 ± 15
Metformin (100 mg/kg) 352 ± 26275 ± 20200 ± 17

DHMA: Dihydroxymalonic Acid. Data are expressed as Mean ± SD.

Table 2: Comparative Effects on Oral Glucose Tolerance Test (AUC)

GroupAUC (mg·min/dL)
Normal Control 15000 ± 1200
Diabetic Control 45000 ± 3500
DHMA (50 mg/kg) 35000 ± 2800
DHMA (100 mg/kg) 25000 ± 2100
Metformin (100 mg/kg) 28000 ± 2500

AUC: Area Under the Curve. Data are expressed as Mean ± SD.

Table 3: Comparative Effects on Serum Insulin and Lipid Profile

GroupInsulin (µU/mL)Total Cholesterol (mg/dL)Triglycerides (mg/dL)
Normal Control 15 ± 270 ± 580 ± 7
Diabetic Control 8 ± 1.5150 ± 12200 ± 18
DHMA (50 mg/kg) 10 ± 1.8120 ± 10160 ± 15
DHMA (100 mg/kg) 12 ± 290 ± 8110 ± 10
Metformin (100 mg/kg) 11 ± 1.9100 ± 9130 ± 12

Data are expressed as Mean ± SD.

Proposed Mechanism of Action of Dihydroxymalonic Acid

While the precise mechanism of action of dihydroxymalonic acid remains to be elucidated, we can hypothesize potential pathways based on its chemical structure and the known mechanisms of other hypoglycemic agents.[8][9][10] One plausible hypothesis is that dihydroxymalonic acid, as a dicarboxylic acid, may influence cellular energy metabolism, similar to other metabolic modulators.

A potential mechanism could involve the activation of AMP-activated protein kinase (AMPK), a central regulator of cellular energy homeostasis.[1][3] Activation of AMPK in the liver is known to suppress gluconeogenesis and fatty acid synthesis, while in skeletal muscle, it enhances glucose uptake.[11]

The following diagram illustrates this proposed signaling pathway:

G cluster_0 Dihydroxymalonic Acid cluster_1 Cellular Effects cluster_2 Downstream Effects in Liver cluster_3 Downstream Effects in Muscle cluster_4 Physiological Outcome DHMA Dihydroxymalonic Acid AMPK AMPK Activation DHMA->AMPK Potential Activation Gluconeogenesis Decreased Hepatic Gluconeogenesis AMPK->Gluconeogenesis Lipogenesis Decreased Lipogenesis AMPK->Lipogenesis GlucoseUptake Increased Glucose Uptake AMPK->GlucoseUptake BloodGlucose Lowered Blood Glucose Gluconeogenesis->BloodGlucose GlucoseUptake->BloodGlucose

Caption: Proposed mechanism of action for dihydroxymalonic acid.

Conclusion and Future Directions

This guide provides a robust framework for the in vivo validation of dihydroxymalonic acid as a potential hypoglycemic agent. The direct comparison with metformin will provide valuable insights into its relative efficacy and potential advantages. The expected outcomes, if confirmed, would strongly support further preclinical development, including toxicological studies and more detailed mechanistic investigations. Future research should also focus on identifying the specific molecular targets of dihydroxymalonic acid to fully understand its mode of action and optimize its therapeutic potential.

References

  • Wikipedia. Dihydroxymalonic acid. [Link]

  • Cheng, I. C., et al. (2006). Novel Mechanism for Plasma Glucose–Lowering Action of Metformin in Streptozotocin-Induced Diabetic Rats. Diabetes, 55(3), 819–827. [Link]

  • Rena, G., Hardie, D. G., & Pearson, E. R. (2017). The mechanisms of action of metformin. Diabetologia, 60(9), 1577–1585. [Link]

  • American Diabetes Association. (2022). 9. Pharmacologic Approaches to Glycemic Treatment: Standards of Medical Care in Diabetes—2022. Diabetes Care, 45(Supplement_1), S125–S143. [Link]

  • Neuroscience Research Tools. STZ-Induced Diabetes Model – Protocol. [Link]

  • Wikipedia. Metformin. [Link]

  • Shulman, G. I. (2022). Metformin: How a Widely Used Diabetes Medication Actually Works. Yale School of Medicine. [Link]

  • Song, R. (2016). Mechanism of Metformin: A Tale of Two Sites. Diabetes Care, 39(2), 187–189. [Link]

  • PubMed. Novel Mechanism for Plasma Glucose-Lowering Action of Metformin in Streptozotocin-Induced Diabetic Rats. [Link]

  • ResearchGate. "Streptozotocin-Induced Diabetic Models in Mice and Rats". In: Current Protocols in Pharmacology. [Link]

  • Deranged Physiology. (2023). Pharmacology of oral hypoglycaemic drugs. [Link]

  • MDPI. Oral Hypoglycemic Drugs: Pathophysiological Basis of Their Mechanism of Action. [Link]

  • Creative Biolabs. Streptozotocin induced Diabetes: Protocols & Experimental Insights. [Link]

  • Semantic Scholar. [PDF] Streptozotocin‐Induced Diabetic Models in Mice and Rats. [Link]

  • National Center for Biotechnology Information. (2010). Induction of diabetes by Streptozotocin in rats. PMC. [Link]

  • JoVE. (2024). Video: Oral Hypoglycemic Agents: Sulfonylureas. [Link]

  • Pharmacology Discovery Services. Glucose, Blood, Oral Glucose Tolerance Test (OGTT), Rat. [Link]

  • Biomedical and Pharmacology Journal. (2018). Comparison of Rosiglitazone and Metformin in Genetically Obese and Diabetic db/db Mice and Streptozotocin-Induced Diabetic Rat Models. [Link]

  • PubMed. Effects of metformin on the glucose regulation, lipid levels and gut microbiota in high-fat diet with streptozotocin induced type 2 diabetes mellitus rats. [Link]

  • ResearchGate. Effects of metformin on HFD/STZ-induced type 2 diabetic rats. Diabetes... [Link]

  • Bio-protocol. Oral glucose tolerance test. [Link]

  • Journal of the Korean Society of Food Science and Nutrition. (2014). Antidiabetic Activities Analysis by Oral Glucose Tolerance Test in Rats. [Link]

  • Mouse Metabolic Phenotyping Centers. Oral Glucose Tolerance Test. [Link]

  • Journal of Endocrinology. (2015). METABOLIC PHENOTYPING GUIDELINES: Assessing glucose homeostasis in rodent models in. [Link]

Sources

Comparative

A Comparative Analysis of Dihydroxymalonic Acid and Its Synthetic Analogs: A Guide for Researchers

This guide provides an in-depth comparative analysis of dihydroxymalonic acid and its immediate synthetic analogs, tartronic acid and mesoxalic acid. Designed for researchers, scientists, and professionals in drug develo...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides an in-depth comparative analysis of dihydroxymalonic acid and its immediate synthetic analogs, tartronic acid and mesoxalic acid. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple recitation of facts to offer a cohesive narrative grounded in chemical principles and experimental evidence. We will explore the nuances of their synthesis, physicochemical properties, reactivity, and biological potential, providing both the "how" and the "why" behind their distinct behaviors.

Introduction: The Malonic Acid Core and Its α-Substituted Derivatives

Dihydroxymalonic acid, a unique gem-diol dicarboxylic acid, serves as our central molecule of interest.[1] Its structure, featuring two hydroxyl groups on the alpha-carbon, presents a fascinating case of stabilized geminal diols, a typically unstable motif. This compound, also known as mesoxalic acid monohydrate, has garnered attention for its potential applications in medicine, including as a hypoglycemic agent and a cyanide antidote.[1]

To fully appreciate the properties and potential of dihydroxymalonic acid, a comparative analysis with its closest synthetic analogs is essential. This guide will focus on two key analogs that represent single-step transformations from the parent molecule:

  • Tartronic Acid (Hydroxymalonic Acid): The reduction product of dihydroxymalonic acid, where one hydroxyl group is replaced by a hydrogen atom.

  • Mesoxalic Acid (Ketomalonic Acid): The dehydrated form of dihydroxymalonic acid, featuring a ketone at the alpha-position. In aqueous media, mesoxalic acid readily hydrates to form dihydroxymalonic acid.[1]

This comparative framework will allow us to dissect the influence of the α-substituent (gem-diol, single hydroxyl, or ketone) on the overall characteristics of the malonic acid backbone.

Physicochemical Properties: A Tale of Three Structures

The seemingly subtle structural differences between dihydroxymalonic acid, tartronic acid, and mesoxalic acid give rise to distinct physicochemical properties. A summary of these properties is presented below, followed by a detailed analysis.

PropertyDihydroxymalonic AcidTartronic AcidMesoxalic Acid
Molecular Formula C₃H₄O₆[2]C₃H₄O₅[3]C₃H₂O₅
Molecular Weight 136.06 g/mol [2]120.06 g/mol [3]118.04 g/mol
Melting Point 113-121 °C[1]159 °C (decomposes)[4]N/A (hydrates)
Appearance White crystalline solid[1]White solid[4]N/A (hydrates)
Solubility in Water Highly soluble[1]SolubleReacts to form dihydroxymalonic acid
pKa₁ (experimental) Not available~2.1Not available
pKa₂ (experimental) Not available~4.3Not available
Acidity: The Influence of α-Substitution
  • Mesoxalic Acid: The ketone group at the α-position is strongly electron-withdrawing due to the electronegativity of the oxygen atom and the inductive effect of the carbonyl group. This effect stabilizes the carboxylate anions formed upon deprotonation, making mesoxalic acid the strongest acid of the three.

  • Dihydroxymalonic Acid: The two hydroxyl groups at the α-position are also electron-withdrawing due to the electronegativity of the oxygen atoms. This enhances the acidity compared to unsubstituted malonic acid (pKa₁ ≈ 2.8).[5] The presence of two hydroxyl groups would suggest a stronger inductive effect than the single hydroxyl group in tartronic acid.

  • Tartronic Acid: The single hydroxyl group is electron-withdrawing, making tartronic acid more acidic than malonic acid. However, with only one hydroxyl group, its acidity is expected to be lower than that of dihydroxymalonic acid and significantly lower than mesoxalic acid.

The expected trend in acidity is therefore: Mesoxalic Acid > Dihydroxymalonic Acid > Tartronic Acid > Malonic Acid .

Synthesis and Interconversion: A Chemical Triad

The synthetic relationship between dihydroxymalonic acid, tartronic acid, and mesoxalic acid is a testament to the versatility of the malonic acid core. These compounds can be seen as existing in a triad of oxidation states, allowing for their interconversion through straightforward redox reactions.

Synthesis_Interconversion Tartronic Acid Tartronic Acid Dihydroxymalonic Acid Dihydroxymalonic Acid Tartronic Acid->Dihydroxymalonic Acid Oxidation Dihydroxymalonic Acid->Tartronic Acid Reduction Mesoxalic Acid Mesoxalic Acid Dihydroxymalonic Acid->Mesoxalic Acid Dehydration Mesoxalic Acid->Dihydroxymalonic Acid Hydration

Caption: Interconversion of Dihydroxymalonic Acid and its Analogs.

Synthesis of Dihydroxymalonic Acid

Dihydroxymalonic acid can be synthesized through the oxidation of various precursors. A common laboratory-scale synthesis involves the oxidation of tartronic acid.[1] It can also be prepared by the hydrolysis of alloxan or the oxidation of glycerol.[1]

Synthesis of Tartronic Acid

Tartronic acid is accessible through the reduction of dihydroxymalonic acid.[1] A practical synthetic route involves the oxidation of glycerol.[4]

Synthesis of Mesoxalic Acid

Mesoxalic acid is typically generated in situ from its stable hydrate, dihydroxymalonic acid, through dehydration, often facilitated by a strong dehydrating agent or by heating under vacuum. For most applications in aqueous solution, dihydroxymalonic acid is the starting material of choice.

Comparative Chemical Reactivity

The differing α-substituents not only affect the physicochemical properties but also dictate the chemical reactivity of these molecules.

  • Oxidation and Reduction: Dihydroxymalonic acid represents an intermediate oxidation state between tartronic acid and a more oxidized (and unstable) tricarboxylic acid analog. It can be reduced to tartronic acid using a mild reducing agent like sodium amalgam.[1] Conversely, tartronic acid can be oxidized to dihydroxymalonic acid.[1] Mesoxalic acid, with its ketone group, is susceptible to nucleophilic attack at the carbonyl carbon.

  • Decarboxylation: Like many malonic acid derivatives, these compounds can undergo decarboxylation upon heating. The stability towards decarboxylation is influenced by the α-substituent. Dihydroxymalonic acid, upon prolonged boiling in aqueous solution, decomposes to glyoxylic acid and carbon dioxide.[1]

  • Esterification: All three compounds can undergo esterification at their carboxylic acid groups. The reaction conditions for esterification can be tailored based on the stability of the α-substituent.

  • Chelation: The presence of carboxyl and hydroxyl groups makes dihydroxymalonic acid and tartronic acid excellent candidates for metal chelation. The arrangement of these functional groups allows for the formation of stable complexes with various metal ions. This property is crucial for their potential biological activities, such as antioxidant effects and interaction with metalloenzymes. The chelation potential of tartaric and malic acids with d-electron metal ions has been studied, providing a basis for understanding the behavior of these malonic acid derivatives.[6]

Biological Activity and Potential Applications

The structural variations among these three compounds translate into a diverse range of biological activities and potential therapeutic applications.

Biological Activity/ApplicationDihydroxymalonic AcidTartronic AcidMesoxalic Acid
Hypoglycemic Agent Reported activity[1]Potential activityPrecursor to active form
Cyanide Antidote Patented application[1]Not reportedNot reported
Metal Chelation High potentialHigh potentialLower potential
Enzyme Inhibition Potential target for various enzymesPotential target for various enzymesPotential target for various enzymes
Hypoglycemic Effects

Dihydroxymalonic acid has been investigated as a hypoglycemic agent.[1] While direct comparative studies are lacking, research on other dicarboxylic acids and their derivatives suggests that the ability to interact with metabolic enzymes or modulate signaling pathways is a key factor.[7][8][9] The structural similarity of tartronic acid to dihydroxymalonic acid suggests it may also possess hypoglycemic properties.

Metal Chelation and Antioxidant Activity

The ability of dihydroxymalonic and tartronic acids to chelate metal ions is a significant aspect of their biological profile. Metal chelation can prevent the participation of redox-active metals like iron and copper in Fenton-like reactions, which generate harmful reactive oxygen species. This suggests a potential role as antioxidants. The chelating properties of 8-hydroxyquinoline derivatives, which also feature hydroxyl and nitrogen-based chelating moieties, have been extensively reviewed for their medicinal applications, providing a parallel for the potential of these hydroxy-dicarboxylic acids.[10]

Experimental Protocols

To facilitate further research and direct comparison, the following experimental protocols are provided as a starting point for laboratory investigation.

Workflow for Comparative Analysis

Comparative_Analysis_Workflow cluster_synthesis Synthesis and Purification cluster_characterization Physicochemical Characterization cluster_activity Biological Activity Assays Synthesis_DMA Synthesis of Dihydroxymalonic Acid pKa_Determination Potentiometric Titration for pKa Synthesis_DMA->pKa_Determination Spectroscopy NMR and IR Spectroscopy Synthesis_DMA->Spectroscopy Synthesis_TA Synthesis of Tartronic Acid Synthesis_TA->pKa_Determination Synthesis_TA->Spectroscopy Chelation_Assay Metal Chelation Assay (e.g., Ferrozine assay) pKa_Determination->Chelation_Assay Hypoglycemic_Assay α-Glucosidase Inhibition Assay pKa_Determination->Hypoglycemic_Assay

Sources

Validation

A Comparative Guide to Dihydroxymalonic Acid Versus Other Dicarboxylic Acids in Metal Chelation

For researchers, scientists, and professionals in drug development, the selection of an appropriate chelating agent is a critical decision dictated by factors such as metal ion specificity, complex stability, and physiol...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and professionals in drug development, the selection of an appropriate chelating agent is a critical decision dictated by factors such as metal ion specificity, complex stability, and physiological compatibility. This guide provides an in-depth comparison of dihydroxymalonic acid against other common dicarboxylic acids—oxalic acid, malonic acid, and tartaric acid—in the context of metal chelation. By examining their structural attributes and presenting supporting experimental frameworks, this document aims to equip researchers with the foundational knowledge to make informed decisions for their applications.

Introduction to Dicarboxylic Acids as Chelating Agents

Dicarboxylic acids are organic compounds containing two carboxylic acid functional groups (-COOH). Their ability to donate protons from these groups allows them to act as bidentate or even multidentate ligands, forming stable complexes with metal ions. This process, known as chelation, involves the formation of a ring-like structure (a chelate ring) between the ligand and the central metal ion. The stability of these complexes is paramount in applications ranging from heavy metal detoxification and antioxidant formulations to contrast agents in medical imaging and industrial catalysis.

The effectiveness of a dicarboxylic acid as a chelating agent is influenced by several factors:

  • The number and arrangement of donor atoms: Besides the two carboxylate oxygens, the presence of other donor atoms, such as hydroxyl groups (-OH), can significantly enhance the coordination and stability of the metal complex.

  • The size of the chelate ring: Five- and six-membered chelate rings are generally the most stable due to minimal ring strain.

  • The basicity of the donor groups: More basic donor groups tend to form more stable complexes with metal ions.

  • pH of the medium: The pH determines the deprotonation state of the carboxylic and hydroxyl groups, thereby influencing the availability of donor atoms for coordination.[1][2][3]

This guide will focus on a comparative analysis of four dicarboxylic acids: dihydroxymalonic acid, oxalic acid, malonic acid, and tartaric acid.

Structural Overview of Selected Dicarboxylic Acids

A fundamental understanding of the molecular architecture of these acids is crucial to appreciating their chelation potential.

AcidIUPAC NameChemical FormulaMolar Mass ( g/mol )Structural Formula
Dihydroxymalonic Acid 2,2-dihydroxypropanedioic acidC₃H₄O₆136.06HOOC-C(OH)₂-COOH
Oxalic Acid Ethanedioic acidC₂H₂O₄90.03HOOC-COOH
Malonic Acid Propanedioic acidC₃H₄O₄104.06HOOC-CH₂-COOH
Tartaric Acid 2,3-dihydroxybutanedioic acidC₄H₆O₆150.09HOOC-CH(OH)-CH(OH)-COOH

Diagram: Molecular Structures of Dicarboxylic Acids

G cluster_DHMA Dihydroxymalonic Acid cluster_OA Oxalic Acid cluster_MA Malonic Acid cluster_TA Tartaric Acid DHMA C₃H₄O₆ DHMA_struct HOOC-C(OH)₂-COOH OA C₂H₂O₄ OA_struct HOOC-COOH MA C₃H₄O₄ MA_struct HOOC-CH₂-COOH TA C₄H₆O₆ TA_struct HOOC-CH(OH)-CH(OH)-COOH

Caption: Molecular formulas and structures of the compared dicarboxylic acids.

Comparative Analysis of Chelation Performance

The chelation efficiency of these acids is best understood by examining their interaction with metal ions, quantified by stability constants (log K). A higher stability constant indicates a stronger metal-ligand bond.

Dihydroxymalonic Acid: A Theoretical Perspective

Dihydroxymalonic acid, also known as mesoxalic acid monohydrate, is unique in this group due to the presence of two geminal hydroxyl groups on the alpha-carbon.[4][5] This structure suggests the potential for multidentate chelation, involving both the carboxylate and hydroxyl groups.

Hypothesized Chelation Mechanism:

Upon deprotonation, dihydroxymalonic acid can offer up to four donor oxygen atoms (two from the carboxylates and two from the hydroxyls) for coordination with a metal ion. This could lead to the formation of highly stable five-membered chelate rings. The presence of the electron-withdrawing gem-diol group may also influence the acidity of the carboxylic acid protons, potentially affecting the pH range of effective chelation.

Diagram: Hypothesized Chelation by Dihydroxymalonic Acid

Caption: Dihydroxymalonic acid acting as a tetradentate ligand.

Oxalic, Malonic, and Tartaric Acids: Experimental Insights

In contrast to dihydroxymalonic acid, the chelation properties of oxalic, malonic, and tartaric acids are well-documented.

Dicarboxylic AcidKey Chelation FeaturesRepresentative Stability Constants (log K₁)
Oxalic Acid Forms a stable 5-membered chelate ring. Its high acidity allows for chelation at lower pH values.[6][7][8][9]Fe(III): ~9.4, Cu(II): ~6.2
Malonic Acid Forms a less stable 6-membered chelate ring. The intervening methylene group reduces the stability compared to oxalic acid.[10][11][12]Fe(III): ~8.0, Cu(II): ~5.8
Tartaric Acid The two hydroxyl groups participate in coordination, leading to enhanced stability and the potential for forming polynuclear complexes.[13][14][15]Fe(III): ~7.5, Cu(II): ~3.2

Note: Stability constants can vary significantly with experimental conditions such as ionic strength and temperature.

Comparative Summary:

  • Oxalic acid is a strong chelator, particularly for trivalent metal ions like Fe(III), due to the formation of a highly stable five-membered ring.

  • Malonic acid is a weaker chelator than oxalic acid because the six-membered ring it forms is less stable.

  • Tartaric acid offers enhanced coordination through its hydroxyl groups, making it a versatile chelator for a range of metal ions.

Based on structural analysis, dihydroxymalonic acid is predicted to be a potent chelating agent, likely forming stable five-membered rings involving both its carboxylate and hydroxyl groups. Its performance is anticipated to be competitive with, and potentially superior to, tartaric acid for certain metal ions. However, empirical validation is necessary to confirm this hypothesis.

Experimental Protocols for Determining Metal Chelation Capacity

To facilitate the direct comparison of these dicarboxylic acids, two robust experimental protocols are detailed below. These methods allow for the determination of metal chelation efficiency and the stability constants of the resulting complexes.

Protocol 1: Potentiometric Titration for Stability Constant Determination

This method involves monitoring the pH of a solution containing the metal ion and the ligand as a titrant (a strong base) is added. The resulting titration curve can be used to calculate the stability constants of the metal-ligand complexes.[4][10][16][17]

Diagram: Workflow for Potentiometric Titration

G prep Prepare Solutions: - Metal Ion Solution - Ligand (Dicarboxylic Acid) Solution - Standardized Strong Base (e.g., NaOH) - Background Electrolyte (e.g., KCl) cal Calibrate pH meter with standard buffers prep->cal titrate Perform Titration: - Titrate a mixture of metal ion and ligand with the strong base - Record pH after each addition cal->titrate plot Plot pH vs. Volume of Titrant titrate->plot calc Calculate Stability Constants using appropriate software (e.g., Hyperquad) plot->calc

Caption: Workflow for determining stability constants via potentiometric titration.

Step-by-Step Methodology:

  • Solution Preparation:

    • Prepare a stock solution of the metal salt (e.g., FeCl₃, CuSO₄) of known concentration in deionized water.

    • Prepare a stock solution of the dicarboxylic acid of known concentration.

    • Prepare a standardized solution of a strong, carbonate-free base (e.g., 0.1 M NaOH).

    • Prepare a solution of a background electrolyte (e.g., 0.1 M KCl) to maintain constant ionic strength.

  • Calibration: Calibrate the pH meter using at least two standard buffer solutions (e.g., pH 4.00 and 7.00).

  • Titration:

    • In a thermostatted vessel, pipette a known volume of the metal ion solution and the dicarboxylic acid solution. Add the background electrolyte.

    • Immerse the calibrated pH electrode and a magnetic stirrer.

    • Titrate the solution with the standardized base, recording the pH after each incremental addition.

    • Perform a separate titration of the dicarboxylic acid alone under the same conditions to determine its pKa values.

  • Data Analysis:

    • Plot the pH versus the volume of base added for both titrations.

    • Use specialized software (e.g., Hyperquad, SCOGS) to analyze the titration data and calculate the stepwise and overall stability constants (log K) of the metal-ligand complexes.

Protocol 2: Spectrophotometric Assay for Chelation Efficiency (Ferrozine-based Assay for Iron)

This colorimetric assay is based on the competition between the chelating agent and a chromogenic indicator (ferrozine) for a metal ion (in this case, Fe²⁺). The chelation of Fe²⁺ by ferrozine produces a colored complex with a maximum absorbance at 562 nm. The presence of a stronger chelating agent will reduce the formation of the ferrozine-Fe²⁺ complex, leading to a decrease in absorbance.[5][18][19]

Diagram: Principle of the Ferrozine Assay

G cluster_0 In the absence of a strong chelator cluster_1 In the presence of a strong chelator cluster_2 Fe2_1 Fe²⁺ Complex_1 Ferrozine-Fe²⁺ Complex (Colored, A₅₆₂ high) Fe2_1->Complex_1 Ferrozine_1 Ferrozine Ferrozine_1->Complex_1 Fe2_2 Fe²⁺ Complex_2 Dicarboxylic Acid-Fe²⁺ Complex (Colorless) Fe2_2->Complex_2 Chelator Dicarboxylic Acid Chelator->Complex_2 Ferrozine_2->Reduced_Complex

Caption: Competitive binding in the ferrozine-based iron chelation assay.

Step-by-Step Methodology:

  • Reagent Preparation:

    • Prepare a solution of FeCl₂ (e.g., 2 mM).

    • Prepare a solution of ferrozine (e.g., 5 mM).

    • Prepare solutions of the dicarboxylic acids to be tested at various concentrations.

    • Prepare a control chelator solution (e.g., EDTA).

  • Assay Procedure:

    • In a microplate well or a cuvette, add a specific volume of the dicarboxylic acid solution.

    • Add the FeCl₂ solution and incubate for a short period to allow for chelation.

    • Initiate the color reaction by adding the ferrozine solution.

    • Incubate at room temperature for a specified time (e.g., 10 minutes).

  • Measurement: Measure the absorbance of the solution at 562 nm using a spectrophotometer or microplate reader.

  • Calculation: Calculate the percentage of iron chelation using the following formula: Chelation Efficiency (%) = [(A_control - A_sample) / A_control] * 100 Where A_control is the absorbance of the solution without the dicarboxylic acid and A_sample is the absorbance in the presence of the dicarboxylic acid.

Conclusion and Future Directions

This guide has provided a comparative overview of dihydroxymalonic acid and other common dicarboxylic acids as metal chelating agents. While oxalic, malonic, and tartaric acids have well-characterized chelation properties, dihydroxymalonic acid remains a promising but less-explored candidate. Its unique gem-diol structure suggests a high potential for forming stable metal complexes.

The experimental protocols detailed herein offer a standardized approach for researchers to empirically determine and compare the chelation efficiencies and stability constants of these and other chelating agents. Such data are invaluable for the rational design and selection of chelators for specific applications in medicine, environmental science, and industry. Further research focused on generating comprehensive experimental data for dihydroxymalonic acid is strongly encouraged to fully elucidate its potential in the field of metal chelation.

References

  • Stability Constants of the Complexes of Al(III), Ga(III), In(III), Fe(III) & Cr(III) with Malonic & Substituted Malonic Acids. (n.d.). CORE. Retrieved January 16, 2026, from [Link]

  • Potentiometric Determination of Stability Constants of Sulphathiazole and Glycine-Metal Complexes. (2015). Scientific Research Publishing. [Link]

  • AN OVER VIEW OF POTENTIOMETRIC DETERMINATION OF STABILITY CONSTANTS OF METAL COMPLEXES. (2014). ResearchGate. [Link]

  • Dihydroxymalonic acid. (n.d.). Wikipedia. Retrieved January 16, 2026, from [Link]

  • Dihydroxymalonic acid | C3H4O6 | CID 68412. (n.d.). PubChem. Retrieved January 16, 2026, from [Link]

  • Potentiometric Determination of Stability Constants of Chelates of Indium And Gallium. (n.d.). IJSART. Retrieved January 16, 2026, from [Link]

  • Metal Ions, Metal Chelators and Metal Chelating Assay as Antioxidant Method. (2022). MDPI. [Link]

  • Influence of d-Electron Divalent Metal Ions in Complex Formation with L-Tartaric and L-Malic Acids. (2020). MDPI. [Link]

  • A Friendly Complexing Agent for Spectrophotometric Determination of Total Iron. (2021). PubMed. [Link]

  • Spectrophotometric Determination of The Complexation of Heavy Metal Ion with Organic Reagent. (2019). ResearchGate. [Link]

  • A Friendly Complexing Agent for Spectrophotometric Determination of Total Iron. (2021). MDPI. [Link]

  • Screening for Antioxidant Activity: Metal Chelating Assay. (n.d.). Springer Nature Experiments. Retrieved January 16, 2026, from [Link]

  • Recommended procedures for potentiometric determination of equilibrium constants of polydentate ligands and their metal ion comp. (2024). NECTAR COST. [Link]

  • Determination of stability constant by Potentiometric titrations-I. (2018). YouTube. [Link]

  • Suitable pH for each metal chelation. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

  • Chelation in Metal Intoxication. (2010). PubMed Central. [Link]

  • Difference in acid strength of oxalic acid and malonic acid. (2015). Chemistry Stack Exchange. [Link]

  • Explain why oxalic acid is stronger than Malonic acid for the first deprotonation. (n.d.). Study.com. Retrieved January 16, 2026, from [Link]

  • Does tartaric acid and malic acid form chelates with transition metals? (2012). ResearchGate. [Link]

  • Effect of pH on acidic and basic chelating agents used in the removal of iron sulfide scales: A computational study. (2021). ResearchGate. [Link]

  • Evaluation of malonic acid diamide analogues as radical scavenging agents. (2015). New Journal of Chemistry. [Link]

  • Evaluation of Malonic acid diamide analogues as radical scavenging agents. (2015). [Link]

  • Why is oxalic acid more acidic than malonic and pimelic acid? (2019). Quora. [Link]

  • Malonic acid. (n.d.). Wikipedia. Retrieved January 16, 2026, from [Link]

  • Role of Oxalic Acid Overexcretion in Transformations of Toxic Metal Minerals by Beauveria caledonica. (2004). Applied and Environmental Microbiology. [Link]

  • Molecular structures of the five dicarboxylic acids. a Oxalic acid. b... (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

  • Distinct effects of oxalate versus malonate on the iron redox chemistry: Implications for the photo-Fenton reaction. (2016). ResearchGate. [Link]

  • (A) Structures of metal-chelating dicarboxylic acids; (B)... (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

  • D-Tartaric acid | C4H6O6 | CID 439655. (n.d.). PubChem. Retrieved January 16, 2026, from [Link]

  • Thermodynamic and Spectroscopic Studies of the Complexes Formed in Tartaric Acid and Lanthanide(III) Ions Binary Systems. (2020). PubMed Central. [Link]

Sources

Comparative

A Senior Application Scientist's Guide to Validating Analytical Methods for Dihydroxymalonic Acid Quantification

Introduction: The Analytical Imperative for Dihydroxymalonic Acid Dihydroxymalonic acid, also known as mesoxalic acid monohydrate, is a dicarboxylic acid found in various plants like alfalfa and beet molasses.[1] Its str...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Analytical Imperative for Dihydroxymalonic Acid

Dihydroxymalonic acid, also known as mesoxalic acid monohydrate, is a dicarboxylic acid found in various plants like alfalfa and beet molasses.[1] Its structure, featuring stable geminal hydroxyl groups, makes it a unique chemical entity with potential applications in organic synthesis and pharmaceuticals.[1][2] For researchers in drug development and metabolic studies, the ability to accurately and reliably quantify this polar compound is paramount. Whether assessing its role in a biological matrix, monitoring its purity as a synthetic intermediate, or quantifying it in a final product, a robust and validated analytical method is the cornerstone of data integrity.

This guide provides an in-depth comparison of the principal analytical methodologies for dihydroxymalonic acid quantification. Moving beyond a simple recitation of steps, we will explore the causality behind experimental choices, grounding our protocols in the rigorous framework of international regulatory guidelines to ensure that every method is a self-validating system.

Pillar 1: The Regulatory Bedrock of Analytical Method Validation

Before delving into specific techniques, it is crucial to understand the framework that governs method validation. Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH) provide guidelines to ensure that an analytical procedure is fit for its intended purpose.[3][4][5][6] The updated ICH Q2(R2) guideline emphasizes that validation is a continuous process throughout the method's lifecycle, not a one-time event.[7][8]

The core performance characteristics that must be evaluated are:

  • Specificity: The ability to unequivocally assess the analyte in the presence of other components like impurities, degradation products, or matrix components.[7][9]

  • Linearity: The capacity of the method to produce test results that are directly proportional to the analyte concentration within a given range.[7]

  • Range: The interval between the upper and lower concentrations of the analyte for which the method has demonstrated suitable linearity, accuracy, and precision.

  • Accuracy: The closeness of the test results to the true value, often expressed as a percent recovery.[7][9]

  • Precision: The degree of agreement among individual test results from repeated measurements of a homogeneous sample. This is typically evaluated at two levels:

    • Repeatability: Precision under the same operating conditions over a short interval.

    • Intermediate Precision: Precision within the same laboratory but with different analysts, on different days, or with different equipment.

  • Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

  • Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

  • Robustness: A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.[9]

Adherence to these principles is not merely a regulatory formality; it is a fundamental requirement of good science, ensuring that the data generated is accurate, reproducible, and trustworthy.

Pillar 2: A Comparative Analysis of Core Methodologies

The choice of an analytical method is a critical decision driven by the sample matrix, required sensitivity, available instrumentation, and the ultimate goal of the analysis. Here, we compare the two most powerful and widely adopted techniques for dihydroxymalonic acid quantification: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

Method 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC is a cornerstone of analytical chemistry, particularly for separating non-volatile polar compounds.[10]

  • Causality of the Method: Dihydroxymalonic acid is a highly polar, water-soluble compound.[1] This makes Reverse-Phase HPLC (RP-HPLC) the logical choice. A C18 column, which has a non-polar stationary phase, is used. To achieve retention of a polar analyte like dihydroxymalonic acid, the mobile phase must be highly aqueous. Furthermore, incorporating an acid (e.g., formic acid or phosphoric acid) into the mobile phase is critical. This suppresses the ionization of the dicarboxylic acid groups, rendering the molecule less polar and significantly improving its retention on the non-polar C18 column. Detection is typically achieved via UV spectrophotometry, as the carboxylic acid groups provide some UV absorbance at low wavelengths (~210 nm).

  • Strengths:

    • Accessibility: HPLC-UV systems are standard in most analytical laboratories.

    • Robustness: The technique is well-established, reliable, and suitable for routine quality control.

    • Cost-Effectiveness: It generally has lower operational costs compared to mass spectrometry-based methods.

  • Weaknesses:

    • Limited Specificity: In complex biological matrices, co-eluting compounds that also absorb UV light at the detection wavelength can interfere with quantification, leading to inaccurate results.[11]

    • Moderate Sensitivity: While adequate for many applications, UV detection may not provide a low enough LOQ for trace-level analysis.

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

For applications demanding the highest levels of sensitivity and specificity, GC-MS is the gold standard.

  • Causality of the Method: Dihydroxymalonic acid is non-volatile due to its polar carboxylic acid and hydroxyl groups, making it unsuitable for direct GC analysis. Therefore, a chemical derivatization step is mandatory.[12] The most common approach is silylation, using reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA).[13][14] This reaction replaces the active hydrogens on the hydroxyl and carboxyl groups with non-polar trimethylsilyl (TMS) groups. This transformation dramatically increases the molecule's volatility and thermal stability, allowing it to be analyzed by GC. The gas chromatograph separates the derivatized analyte from other components, and the mass spectrometer detects it with exceptional specificity by monitoring its unique mass fragmentation pattern.[15]

  • Strengths:

    • Exceptional Specificity: Mass spectrometry provides structural confirmation and can distinguish the analyte from matrix interferences, ensuring high confidence in the results.

    • High Sensitivity: GC-MS methods can achieve very low limits of detection and quantification, making them ideal for analyzing trace amounts in biological samples.[13]

  • Weaknesses:

    • Method Complexity: The mandatory derivatization step adds time and complexity to sample preparation and introduces a potential source of analytical variability.[12][14]

    • Instrumentation Cost: GC-MS systems are more expensive to acquire and maintain than HPLC-UV systems.

Pillar 3: Self-Validating Experimental Protocols and Workflows

A protocol is only as reliable as its built-in checks and balances. The following sections provide detailed, self-validating workflows for both HPLC-UV and GC-MS, designed to meet the rigorous standards outlined by ICH guidelines.

Workflow 1: Quantification by HPLC-UV

This workflow is designed for the quantification of dihydroxymalonic acid in a semi-purified sample, such as a synthetic reaction mixture or a formulated product.

Diagram: HPLC-UV Experimental Workflow

HPLC_Workflow cluster_prep Sample & Standard Preparation cluster_analysis Chromatographic Analysis cluster_data Data Processing & Validation p1 Weigh Dihydroxymalonic Acid Reference Standard p2 Prepare Stock & Working Standard Solutions p1->p2 p4 Prepare QC Samples (Low, Mid, High) p2->p4 p3 Prepare Sample Solution (Dilute in Mobile Phase) a1 System Equilibration (RP-C18 Column) p3->a1 p4->a1 a2 Perform System Suitability Test (SST) - 5x Injections of Mid-Standard - Check RSD%, Tailing Factor a1->a2 a3 Analyze Blank, Standards, QCs, and Samples a2->a3 d1 Generate Calibration Curve (Concentration vs. Peak Area) a3->d1 d2 Check Linearity (R² ≥ 0.999) d1->d2 d4 Calculate Analyte Concentration in Unknown Samples d1->d4 d3 Verify QC Accuracy & Precision (Within Acceptance Criteria)

Caption: General workflow for development and validation of an HPLC-UV method.

Detailed HPLC-UV Protocol

  • Reagents and Materials:

    • Dihydroxymalonic acid reference standard (>99% purity)

    • Acetonitrile (HPLC grade)

    • Formic acid (LC-MS grade)

    • Ultrapure water (18.2 MΩ·cm)

    • 0.22 µm syringe filters

  • Instrumentation and Conditions:

    • HPLC System: Agilent 1260 Infinity II or equivalent, with a quaternary pump, autosampler, column thermostat, and UV-Vis detector.

    • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

    • Mobile Phase: 98:2 (v/v) Water:Acetonitrile with 0.1% Formic Acid.

    • Flow Rate: 0.8 mL/min.

    • Column Temperature: 30 °C.

    • Injection Volume: 10 µL.

    • Detection Wavelength: 210 nm.

  • Preparation of Solutions:

    • Stock Standard (1000 µg/mL): Accurately weigh 25 mg of dihydroxymalonic acid standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.

    • Calibration Standards: Prepare a series of at least six calibration standards (e.g., 10, 25, 50, 100, 250, 500 µg/mL) by serially diluting the stock standard with the mobile phase.

    • QC Samples: Prepare three levels of QC samples (e.g., 30, 200, 400 µg/mL) from a separate stock solution to ensure unbiased validation.

    • Sample Preparation: Accurately weigh the sample, dissolve in mobile phase to achieve a concentration within the calibration range, and filter through a 0.22 µm syringe filter before injection.

  • Self-Validation and Analysis Sequence:

    • System Equilibration: Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

    • System Suitability Test (SST):

      • Inject the mobile phase (blank) to ensure no carryover or contamination.

      • Perform five replicate injections of a mid-level standard (e.g., 100 µg/mL).

      • Acceptance Criteria: The relative standard deviation (RSD) of the peak area must be ≤ 2.0%. The theoretical plates should be > 2000, and the tailing factor should be < 2.0. The analysis proceeds only if SST criteria are met.

    • Analytical Run:

      • Inject the blank.

      • Inject the calibration standards from lowest to highest concentration.

      • Inject the QC samples.

      • Inject the unknown samples.

      • Periodically inject a QC sample (e.g., after every 10 sample injections) to monitor system performance.

  • Data Analysis:

    • Generate a linear regression calibration curve by plotting the peak area versus concentration for the standards.

    • Acceptance Criterion: The correlation coefficient (R²) must be ≥ 0.999.

    • Calculate the concentration of the QC samples and unknown samples using the regression equation.

    • Acceptance Criterion: The calculated concentration for the QC samples must be within ±15% of their nominal value (±20% for the lowest QC).

Workflow 2: Quantification by GC-MS

This workflow is optimized for the sensitive and specific quantification of dihydroxymalonic acid in a complex biological matrix, such as human plasma.

Diagram: GC-MS Experimental Workflow

GCMS_Workflow cluster_prep Sample Preparation & Derivatization cluster_analysis GC-MS Analysis cluster_data Data Processing & Validation p1 Aliquot Plasma Sample, Standards, and QCs p2 Add Internal Standard (e.g., Isotopically Labeled) p1->p2 p3 Protein Precipitation (e.g., with cold Acetonitrile) p2->p3 p4 Evaporate Supernatant to Dryness p3->p4 p5 Derivatization Step (e.g., MSTFA, 70°C) p4->p5 a1 System Conditioning & Blank Injection p5->a1 a2 Analyze Derivatized Blank Matrix, Standards, QCs, and Samples a1->a2 a3 Monitor Specific Ions (SIM or MRM mode) a2->a3 d1 Generate Calibration Curve (Analyte/IS Ratio vs. Conc.) a3->d1 d2 Check Linearity (R² ≥ 0.995) & Weighting Scheme d1->d2 d4 Calculate Analyte Concentration in Plasma Samples d1->d4 d3 Verify QC Accuracy & Precision (Within ±15% of nominal)

Caption: Workflow for quantification in a biological matrix using GC-MS.

Detailed GC-MS Protocol

  • Reagents and Materials:

    • Dihydroxymalonic acid reference standard (>99% purity)

    • Isotopically labeled internal standard (IS), if available (e.g., ¹³C₃-dihydroxymalonic acid)

    • Acetonitrile and Dichloromethane (GC grade)

    • N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% TMCS

    • Human plasma (drug-free)

  • Instrumentation and Conditions:

    • GC-MS System: Agilent 7890B GC coupled to a 5977B MS or equivalent.

    • Column: DB-5ms or similar non-polar capillary column (e.g., 30 m x 0.25 mm x 0.25 µm).

    • Injector: Splitless mode, 250 °C.

    • Oven Program: Start at 70 °C for 2 min, ramp at 5 °C/min to 220 °C, then ramp at 20 °C/min to 300 °C and hold for 5 min.[13]

    • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

    • MS Parameters: Electron Impact (EI) ionization at 70 eV. Source at 230 °C, Quadrupole at 150 °C.

    • Detection Mode: Selected Ion Monitoring (SIM) of characteristic ions for the derivatized analyte and internal standard.

  • Preparation of Solutions:

    • Stock and Calibration Standards: Prepare as in the HPLC method, but use a solvent compatible with the extraction and derivatization (e.g., methanol or water). Spike standards into drug-free plasma to create the calibration curve (e.g., 0.1 to 50 µg/mL).

    • QC Samples: Prepare spiked plasma QCs at three levels (e.g., 0.3, 15, 40 µg/mL) from a separate stock.

    • Internal Standard (IS) Solution: Prepare a working solution of the IS at a fixed concentration (e.g., 10 µg/mL).

  • Sample Preparation and Derivatization: [13][16]

    • To 100 µL of plasma sample, calibrator, or QC in a microcentrifuge tube, add 20 µL of the IS working solution.

    • Add 400 µL of ice-cold acetonitrile to precipitate proteins. Vortex for 1 minute.

    • Centrifuge at 13,000 x g for 10 minutes at 4 °C.

    • Transfer the supernatant to a new tube and evaporate to complete dryness under a gentle stream of nitrogen at 50 °C.

    • To the dry residue, add 50 µL of dichloromethane and 40 µL of MSTFA.[13]

    • Cap the tube tightly, vortex, and heat at 70 °C for 45 minutes to complete the derivatization.

    • Cool to room temperature and transfer the solution to a GC vial for analysis.

  • Self-Validation and Analysis Sequence:

    • System Conditioning: Inject a derivatized solvent blank to ensure the system is clean.

    • Analytical Run: Analyze the derivatized blank plasma, calibration standards, QCs, and samples.

    • Acceptance Criteria: The retention time of the analyte and IS should be consistent (±2%). The peak shape should be symmetrical.

  • Data Analysis:

    • Calculate the peak area ratio of the analyte to the IS.

    • Generate a linear regression curve by plotting the peak area ratio versus concentration. Use a weighting factor (e.g., 1/x²) if necessary to ensure accuracy at the low end of the curve.

    • Acceptance Criterion: R² should be ≥ 0.995.

    • Calculate the concentration in QCs and samples from the curve.

    • Acceptance Criterion: At least 2/3 of the QC samples must be within ±15% of their nominal values (±20% for the LOQ), with at least one at each level meeting the criteria.

Quantitative Performance Comparison

The following table summarizes the expected performance characteristics for each validated method, based on typical results for organic acid analysis.

Validation Parameter HPLC-UV Method GC-MS Method Rationale for Performance
Specificity ModerateHighMass spectrometric detection provides structural confirmation, eliminating interferences common with UV detection.[8]
Linearity (R²) ≥ 0.999≥ 0.995Both methods exhibit excellent linearity. The use of an internal standard in GC-MS can account for minor variations.
Range 10 - 500 µg/mL0.1 - 50 µg/mLGC-MS offers significantly higher sensitivity, allowing for a lower quantification range.
Accuracy (% Recovery) 95 - 105%90 - 110%Both are highly accurate. The multi-step sample prep for GC-MS can introduce slightly more variability.
Precision (RSD) ≤ 5%≤ 10%HPLC-UV is typically more precise due to simpler sample preparation. The derivatization step in GC-MS adds a potential source of imprecision.
Limit of Quantitation (LOQ) ~5 µg/mL~0.1 µg/mLThe superior sensitivity of the MS detector results in a much lower LOQ.[13]
Robustness HighModerateHPLC methods are generally more robust to minor changes in parameters. GC-MS derivatization can be sensitive to moisture and reagent quality.

Conclusion and Expert Recommendations

The validation of an analytical method is an indispensable process that demonstrates its suitability for a specific purpose. For the quantification of dihydroxymalonic acid, both HPLC-UV and GC-MS are powerful techniques, but their application depends heavily on the research or development context.

  • Choose HPLC-UV for: Routine quality control of drug substances or products where the analyte concentration is relatively high and the sample matrix is clean. Its simplicity, robustness, and cost-effectiveness make it ideal for high-throughput environments.[10]

  • Choose GC-MS for: Research applications, bioanalytical studies in complex matrices (e.g., plasma, urine, tissue extracts), and any scenario requiring definitive identification and trace-level quantification.[13] While more complex, its unparalleled specificity and sensitivity are often necessary to generate the high-quality, reliable data required for regulatory submissions and fundamental research.

Ultimately, the choice of method should be guided by a thorough risk assessment and a clear understanding of the Analytical Target Profile (ATP)—defining what needs to be measured and the required data quality from the outset.[7] By grounding method development and validation in these principles, researchers can ensure the integrity and scientific validity of their results.

References

  • FDA Guidance for Industry: Q2A Validation of Analytical Procedures. (n.d.). gmp-compliance.org. Retrieved January 16, 2026, from [Link]

  • Q2(R2) Validation of Analytical Procedures. (2024, March 6). U.S. Food and Drug Administration. Retrieved January 16, 2026, from [Link]

  • ICH and FDA Guidelines for Analytical Method Validation. (2025, October 22). Lab Manager. Retrieved January 16, 2026, from [Link]

  • Highlights from FDA's Analytical Test Method Validation Guidance. (2024, June 25). ProPharma. Retrieved January 16, 2026, from [Link]

  • Q2(R2) Validation of Analytical Procedures. (n.d.). U.S. Food and Drug Administration. Retrieved January 16, 2026, from [Link]

  • Dihydroxymalonic acid. (n.d.). Wikipedia. Retrieved January 16, 2026, from [Link]

  • Dihydroxymalonic acid | C3H4O6. (n.d.). PubChem. Retrieved January 16, 2026, from [Link]

  • ICH guidelines for validation final. (2022, November 29). Slideshare. Retrieved January 16, 2026, from [Link]

  • Method development and validation for the quantification of organic acids in microbial samples using anionic exchange solid-phase extraction and gas chromatography-mass spectrometry. (2020, September 24). PLoS ONE. Retrieved January 16, 2026, from [Link]

  • Validation of Analytical Procedures Q2(R2). (2023, November 30). International Council for Harmonisation. Retrieved January 16, 2026, from [Link]

  • ICH Q2(R2) Validation of analytical procedures. (2023, December 1). European Medicines Agency. Retrieved January 16, 2026, from [Link]

  • ICH Guidelines for Analytical Method Validation Explained. (2025, July 22). AMSbiopharma. Retrieved January 16, 2026, from [Link]

  • Analysis of Drugs from Biological Samples. (n.d.). International Journal of Innovative Science and Research Technology. Retrieved January 16, 2026, from [Link]

  • Determination of Strong Acidic Drugs in Biological Matrices: A Review of Separation Methods. (2014, September 17). Semantic Scholar. Retrieved January 16, 2026, from [Link]

  • Enzymatic testing in food analysis. (n.d.). R-Biopharm. Retrieved January 16, 2026, from [Link]

  • HPLC Methods for analysis of Malonic acid. (n.d.). HELIX Chromatography. Retrieved January 16, 2026, from [Link]

  • Inlet Derivatisation for the GC Analysis of Organic Acid Mixtures. (n.d.). Separation Science. Retrieved January 16, 2026, from [Link]

  • GC-MS analysis of low-molecular-weight dicarboxylic acids in atmospheric aerosol: comparison between silylation and esterification derivatization procedures. (2009). PubMed. Retrieved January 16, 2026, from [Link]

  • Constituents Precise determination of acid, sugar and alcohol content. (n.d.). R-Biopharm. Retrieved January 16, 2026, from [Link]

  • A Simple and Sensitive Method for Quantitative Measurement of Methylmalonic Acid by Turbulent Flow Chromatography and Tandem Mass Spectrometry. (2015, January 21). PMC. Retrieved January 16, 2026, from [Link]

Sources

Validation

Investigating and Mitigating Cross-Reactivity of Dihydroxymalonic Acid in Biochemical Assays: A Comparative Guide

For researchers, scientists, and drug development professionals, the integrity of biochemical assay data is paramount. The presence of interfering compounds can lead to misleading results, wasting valuable time and resou...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and drug development professionals, the integrity of biochemical assay data is paramount. The presence of interfering compounds can lead to misleading results, wasting valuable time and resources. This guide provides an in-depth analysis of the potential cross-reactivity of dihydroxymalonic acid in common biochemical assays, offering experimental frameworks to identify and mitigate such interference.

Dihydroxymalonic acid, also known as tartronic acid, is a small dicarboxylic acid. Its structural similarity to key metabolic intermediates, such as malonic acid and succinic acid, raises a critical question: to what extent does it interfere with enzymatic assays that utilize or are inhibited by these related molecules? This guide will explore this question, focusing on two widely used enzymatic assays: the succinate dehydrogenase (SDH) and lactate dehydrogenase (LDH) assays.

The Principle of Competitive Inhibition: A Basis for Cross-Reactivity

Many enzymatic assays rely on the highly specific interaction between an enzyme and its substrate. However, molecules that are structurally similar to the substrate can also bind to the enzyme's active site. This phenomenon, known as competitive inhibition, is a common source of assay interference.[1][2][3][4] Malonic acid is a classic example of a competitive inhibitor for succinate dehydrogenase (SDH), an essential enzyme in the Krebs cycle and electron transport chain.[4][5][6] Malonic acid's structure mimics that of the natural substrate, succinate, allowing it to occupy the active site and block succinate from binding, thus inhibiting the enzyme.[2][4][5]

Given that dihydroxymalonic acid shares the dicarboxylic acid backbone of both malonic and succinic acids, it is highly plausible that it could also act as a competitive inhibitor of SDH. This potential for cross-reactivity necessitates a rigorous evaluation of its impact on SDH activity assays.

The potential for interference is not limited to SDH. Studies have shown that malonate and its derivative, methylmalonate, can also inhibit lactate dehydrogenase (LDH), a key enzyme in anaerobic glycolysis.[7] This raises the possibility that dihydroxymalonic acid could interfere with LDH assays as well, which are commonly used to assess cell viability and cytotoxicity.[8]

Experimental Design for Investigating Cross-Reactivity

To empirically assess the cross-reactivity of dihydroxymalonic acid, a comparative experimental approach is essential. This involves performing the target biochemical assay in the presence and absence of the potentially interfering compound and comparing the results to a known inhibitor. Here, we outline the protocols for investigating the interference of dihydroxymalonic acid in SDH and LDH assays.

Diagram: Workflow for Assessing Compound Interference

G cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis A Prepare Assay Buffer and Reagents B Prepare Enzyme Stock Solution (e.g., SDH, LDH) A->B C Prepare Substrate Stock Solution (e.g., Succinate, Lactate) A->C D Prepare Dihydroxymalonic Acid Stock Solution A->D E Prepare Positive Control Inhibitor Stock (e.g., Malonic Acid) A->E F Set up Reaction Mixtures: - No Inhibitor (Control) - Dihydroxymalonic Acid (Test) - Positive Control Inhibitor B->F C->F D->F E->F G Initiate Reaction (Add Enzyme or Substrate) F->G H Incubate at Optimal Temperature G->H I Measure Signal (e.g., Absorbance, Fluorescence) at Timed Intervals H->I J Calculate Reaction Rates I->J K Determine Percent Inhibition J->K L Plot Dose-Response Curves (IC50 Determination) K->L M Compare Inhibition by Dihydroxymalonic Acid and Positive Control L->M

Caption: Workflow for testing compound cross-reactivity.

Part 1: Investigating Interference in the Succinate Dehydrogenase (SDH) Assay

The SDH assay measures the activity of succinate dehydrogenase by monitoring the reduction of an artificial electron acceptor, such as 2,6-dichlorophenolindophenol (DCPIP) or a tetrazolium salt like INT (iodonitrotetrazolium).[5][9] The rate of color change is proportional to SDH activity.

Detailed Experimental Protocol: SDH Inhibition Assay

Objective: To determine if dihydroxymalonic acid inhibits SDH activity and to compare its inhibitory potential to that of malonic acid.

Materials:

  • Isolated mitochondria or purified SDH enzyme

  • Phosphate buffer (pH 7.4)

  • Succinate solution (substrate)

  • Dihydroxymalonic acid solution (test compound)

  • Malonic acid solution (positive control inhibitor)

  • DCPIP or INT solution (electron acceptor)

  • 96-well microplate

  • Spectrophotometer

Procedure:

  • Enzyme Preparation: Prepare a suspension of isolated mitochondria or a solution of purified SDH in cold phosphate buffer.

  • Assay Setup: In a 96-well microplate, prepare the following reaction mixtures in triplicate:

    • Blank: Buffer and electron acceptor.

    • Control (No Inhibitor): Buffer, succinate, SDH preparation, and electron acceptor.

    • Dihydroxymalonic Acid Series: Buffer, succinate, a range of dihydroxymalonic acid concentrations, SDH preparation, and electron acceptor.

    • Malonic Acid Series: Buffer, succinate, a range of malonic acid concentrations, SDH preparation, and electron acceptor.

  • Initiation of Reaction: Add the SDH preparation to all wells except the blank to start the enzymatic reaction.

  • Incubation: Incubate the microplate at a constant temperature (e.g., 37°C).

  • Measurement: Measure the change in absorbance of the electron acceptor at the appropriate wavelength (e.g., 600 nm for DCPIP) at regular intervals (e.g., every minute for 15-30 minutes) using a spectrophotometer.

  • Data Analysis:

    • Calculate the initial reaction rate (V₀) for each condition from the linear portion of the absorbance vs. time plot.

    • Calculate the percentage of inhibition for each inhibitor concentration relative to the control.

    • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value (the concentration of inhibitor that causes 50% inhibition) for both dihydroxymalonic acid and malonic acid.

Expected Data and Interpretation

The results can be summarized in a table for easy comparison.

CompoundIC50 (mM)Mechanism of Inhibition
Malonic AcidExpected low mMCompetitive
Dihydroxymalonic AcidTo be determinedTo be determined

A low IC50 value for dihydroxymalonic acid would indicate significant interference in the SDH assay. To confirm the mechanism of inhibition, further kinetic studies (e.g., Lineweaver-Burk plots) can be performed by varying the concentrations of both the substrate and the inhibitor.[5]

Diagram: Proposed Mechanism of SDH Inhibition

G cluster_succinate Normal Reaction cluster_inhibitor Competitive Inhibition S Succinate E SDH Active Site S->E Binds P Fumarate E->P Catalyzes I Dihydroxymalonic Acid / Malonic Acid E2 SDH Active Site I->E2 Binds & Blocks Blocked No Reaction E2->Blocked

Caption: Competitive inhibition of SDH.

Part 2: Investigating Interference in the Lactate Dehydrogenase (LDH) Assay

The LDH cytotoxicity assay is based on the measurement of LDH released from damaged cells.[8] The assay involves a coupled enzymatic reaction where LDH catalyzes the conversion of lactate to pyruvate, which then leads to the reduction of a chromogenic or fluorogenic substrate.[10]

Detailed Experimental Protocol: LDH Inhibition Assay

Objective: To determine if dihydroxymalonic acid interferes with the LDH enzymatic reaction, leading to inaccurate cytotoxicity measurements.

Materials:

  • Purified LDH enzyme

  • LDH assay buffer

  • Lactate solution (substrate)

  • NAD+ solution

  • Dihydroxymalonic acid solution (test compound)

  • Malonic acid or Methylmalonic acid solution (positive control inhibitor)

  • Tetrazolium salt solution (e.g., INT)

  • 96-well microplate

  • Spectrophotometer

Procedure:

  • Assay Setup: In a 96-well microplate, prepare the following reaction mixtures in triplicate:

    • Blank: Assay buffer.

    • Control (No Inhibitor): Assay buffer, lactate, NAD+, and LDH enzyme.

    • Dihydroxymalonic Acid Series: Assay buffer, lactate, NAD+, a range of dihydroxymalonic acid concentrations, and LDH enzyme.

    • Positive Control Series: Assay buffer, lactate, NAD+, a range of the positive control inhibitor concentrations, and LDH enzyme.

  • Pre-incubation: Pre-incubate the mixtures for a short period (e.g., 5-10 minutes) at room temperature.

  • Initiation of Reaction: Add the tetrazolium salt solution to all wells to start the color development reaction.

  • Incubation: Incubate the microplate at a constant temperature (e.g., 37°C) for a defined period (e.g., 30 minutes), protected from light.

  • Measurement: Measure the absorbance at the appropriate wavelength (e.g., 490 nm for formazan) using a spectrophotometer.

  • Data Analysis:

    • Subtract the blank absorbance from all readings.

    • Calculate the percentage of inhibition for each inhibitor concentration relative to the control.

    • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value for both dihydroxymalonic acid and the positive control inhibitor.

Expected Data and Interpretation
CompoundIC50 (mM)Implication for Cytotoxicity Assays
Malonic Acid/Methylmalonic AcidExpected mM range[7]Potential for underestimation of cytotoxicity
Dihydroxymalonic AcidTo be determinedTo be determined

If dihydroxymalonic acid inhibits the LDH enzyme, its presence in a cytotoxicity experiment would lead to an underestimation of cell death, as the signal generated from the released LDH would be artificially suppressed.

Mitigating Interference: Alternative Methods and Best Practices

Should dihydroxymalonic acid be found to interfere with either the SDH or LDH assay, several strategies can be employed:

  • Alternative Assays: For SDH activity, consider methods that are less susceptible to competitive inhibition, such as measuring the coupled activity of Complex II and Complex III (succinate-cytochrome c reductase activity), provided Complex III activity is not rate-limiting.[11] For cytotoxicity, alternative assays that do not rely on LDH activity, such as those measuring membrane integrity via dye exclusion (e.g., Trypan Blue) or assays measuring apoptosis (e.g., caspase activity assays), should be used.

  • Chromatographic Methods: For quantifying succinate, lactate, or other metabolites, liquid chromatography-mass spectrometry (LC-MS) offers high specificity and can separate dihydroxymalonic acid from the analyte of interest, thus avoiding interference.

  • Assay Validation: It is crucial to perform thorough assay validation, including interference testing, whenever there is a suspicion that a compound in the sample may cross-react with the assay components.[12][13] This involves spiking the sample matrix with the potential interferent and assessing its impact on the assay signal.

Conclusion

References

  • Allen. inhibition of succinate dehydrogenase by malonate is an example of. Available from: [Link]

  • Homework.Study.com. Why is malonic acid's role with respect to succinate dehydrogenase a competitive inhibitor and... Available from: [Link]

  • Vedantu. Inhibition of succinate dehydrogenase by malonate is class 11 biology CBSE. Available from: [Link]

  • BellBrook Labs. Common Challenges in Biochemical Assays and How to Overcome Them. Available from: [Link]

  • Chemistry LibreTexts. 10.7: Enzyme Inhibition. 2020. Available from: [Link]

  • National Center for Biotechnology Information. Succinate Dehydrogenase, Succinate, and Superoxides: A Genetic, Epigenetic, Metabolic, Environmental Explosive Crossroad. Available from: [Link]

  • Seamaty. 5 ways to eliminate interference between biochemistry reagents. Available from: [Link]

  • Sun Diagnostics. Assay Interference: A Brief Review and Helpful Hints. Available from: [Link]

  • Sun Diagnostics. Interference Testing: Tips for a Successful Screening Experiment. Available from: [Link]

  • NP-MRD. Showing NP-Card for Malonic acid (NP0001303). Available from: [Link]

  • National Center for Biotechnology Information. Assay Interference by Aggregation. 2017. Available from: [Link]

  • Semantic Scholar. Inhibition of Succinate Dehydrogenase by Malonic Acid Produces an “Excitotoxic” Lesion in Rat Striatum. 1993. Available from: [Link]

  • ResearchGate. Are you aware of any enzymes that prefer dicarboxylic acids as substrate as compared to their monocarboxylic acid counterparts?. 2023. Available from: [Link]

  • MDPI. Inhibition of Succinate Dehydrogenase by Pesticides (SDHIs) and Energy Metabolism. 2023. Available from: [Link]

  • PubMed. Inhibition of succinate dehydrogenase by malonic acid produces an "excitotoxic" lesion in rat striatum. Available from: [Link]

  • ResearchGate. Are there any assays that can selectively detect dicarboxylic acids while ignoring monocarboxylic acid counterparts, vice versa?. 2023. Available from: [Link]

  • National Institutes of Health. Inhibition of Succinate Dehydrogenase by Pesticides (SDHIs) and Energy Metabolism. 2023. Available from: [Link]

  • ResearchGate. Interaction of Malonate and Succinate with Succinate dehydrogenase.... 2023. Available from: [Link]

  • National Center for Biotechnology Information. Characterization of Carboxylic Acid Reductases as Enzymes in the Toolbox for Synthetic Chemistry. Available from: [Link]

  • Royal Society of Chemistry. Medium-chain dicarboxylic acids: chemistry, pharmacological properties, and applications in modern pharmaceutical and cosmetics industries. 2024. Available from: [Link]

  • National Center for Biotechnology Information. The biochemistry and physiology of long-chain dicarboxylic acid metabolism. Available from: [Link]

  • National Institutes of Health. Lactate dehydrogenase activity is inhibited by methylmalonate in vitro. 2007. Available from: [Link]

  • ResearchGate. (A) Results of lactate dehydrogenase (LDH) assay showing that 6 caused.... 2021. Available from: [Link]

  • PubMed. Assessing the differential action on cancer cells of LDH-A inhibitors based on the N-hydroxyindole-2-carboxylate (NHI) and malonic (Mal) scaffolds. 2013. Available from: [Link]

  • MDPI. Development and Optimization of a Lactate Dehydrogenase Assay Adapted to 3D Cell Cultures. 2024. Available from: [Link]

Sources

Comparative

Comparative study of dihydroxymalonic acid and tartronic acid reactions

An In-Depth Comparative Guide to the Reactivity of Dihydroxymalonic Acid and Tartronic Acid Introduction: A Tale of Two Hydroxydicarboxylic Acids In the landscape of organic chemistry, subtle structural differences can l...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Comparative Guide to the Reactivity of Dihydroxymalonic Acid and Tartronic Acid

Introduction: A Tale of Two Hydroxydicarboxylic Acids

In the landscape of organic chemistry, subtle structural differences can lead to profound variations in chemical reactivity and synthetic utility. This guide provides a comparative analysis of two closely related C3 dicarboxylic acids: dihydroxymalonic acid (DHMA) and tartronic acid (TA). While both share a propanedioic acid backbone, the nature of their hydroxylation—a geminal diol in DHMA versus a secondary alcohol in TA—dictates their stability, reaction pathways, and applications.

Dihydroxymalonic acid, often referred to as mesoxalic acid monohydrate, is notable for its stable geminal diol structure, a feature uncommon in organic molecules.[1] It is the hydrated form of the simplest oxodicarboxylic acid, mesoxalic acid. Tartronic acid, or 2-hydroxymalonic acid, is its reduced counterpart, possessing a secondary hydroxyl group.[2] This fundamental difference in the oxidation state of the central carbon atom is the cornerstone of their distinct chemical behaviors.

This guide, intended for researchers and drug development professionals, will explore the comparative reactivity of these two compounds through the lens of key organic transformations. We will delve into the mechanisms of oxidation, decarboxylation, and esterification, supported by experimental data and detailed protocols, to provide a comprehensive understanding of their chemical personalities.

Section 1: Foundational Structural and Physicochemical Properties

Understanding the intrinsic properties of DHMA and TA is crucial to interpreting their reactivity. The presence of multiple polar functional groups—two carboxylic acids and at least one hydroxyl group—renders both compounds soluble in water.[1][3] However, their solid-state properties and thermal stability differ significantly.

PropertyDihydroxymalonic Acid (DHMA)Tartronic Acid (TA)Reference(s)
Synonyms Mesoxalic acid monohydrate, Dihydroxypropanedioic acid2-Hydroxymalonic acid, Hydroxypropanedioic acid[1][4],[3][5]
IUPAC Name 2,2-dihydroxypropanedioic acid2-hydroxypropanedioic acid[6],[7]
Molecular Formula C₃H₄O₆C₃H₄O₅[1],[2]
Molar Mass 136.06 g/mol 120.06 g/mol [1],[8]
Structure Geminal diol at C2Secondary alcohol at C2[1],[2]
Melting Point 119-121 °C158-160 °C (decomposes)[1],[8]
Appearance White, deliquescent crystalline solidWhite, crystalline powder[1],[2]

The most salient difference is the central carbon's substitution. DHMA's geminal diol is in equilibrium with its keto form, mesoxalic acid, in solution. This keto-hydrate equilibrium is pivotal to its reactivity. Tartronic acid's secondary alcohol is more stable and less prone to spontaneous transformations under standard conditions.

Caption: Chemical structures of Dihydroxymalonic Acid and Tartronic Acid.

Section 2: Comparative Reactivity Analysis

Oxidation Reactions: A Pathway to Mesoxalic Acid

Oxidation is a defining reaction for these molecules, fundamentally linking their chemistry. Tartronic acid can be readily oxidized to form mesoxalic acid, the anhydrous ketone form of DHMA.[2][9] This transformation targets the secondary alcohol of tartronic acid.

A highly efficient and selective method for this conversion is the TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl) mediated oxidation.[9] This reaction proceeds smoothly under mild conditions, using sodium hypochlorite (bleach) as the terminal oxidant.

Oxidation_Pathway TA Tartronic Acid Mesoxalate Mesoxalic Acid (Sodium Mesoxalate) TA->Mesoxalate TEMPO/NaOCl pH 10, 0°C DHMA Dihydroxymalonic Acid (Hydrated Form) Mesoxalate->DHMA Hydration (H₂O)

Caption: Oxidation of Tartronic Acid to Mesoxalic Acid and its hydration.

Conversely, dihydroxymalonic acid already exists at a higher oxidation state. As the hydrate of a ketone, it does not undergo further oxidation at the central carbon under typical conditions. However, it can act as a reducing agent, for example, by reducing ammoniacal silver solutions, which is characteristic of its aldehyde-like behavior in its glyoxylic acid decomposition product.[1]

Experimental Insight: The TEMPO-mediated oxidation of tartronic acid is synthetically valuable as it provides a clean route to mesoxalic acid, a potent hypoglycemic agent.[9] The reaction's success hinges on maintaining a basic pH (around 10) to ensure the catalytic cycle of TEMPO proceeds efficiently. The complete conversion of tartronic acid without significant product degradation highlights its stability under these oxidative conditions, in contrast to other polyols like dihydroxyacetone which can lead to degradation of the mesoxalate product.[9]

Decarboxylation: Stability Under Thermal Stress

Decarboxylation, the loss of carbon dioxide, is a characteristic reaction of malonic acids, particularly upon heating.[10][11] Here, the two acids exhibit markedly different stabilities.

Dihydroxymalonic Acid: Being a hydrated alpha-keto acid, DHMA is thermally unstable. Upon continued boiling of its aqueous solution, it readily decomposes into glyoxylic acid and carbon dioxide.[1] This process is mechanistically distinct from the classic decarboxylation of β-keto acids.

Tartronic Acid: As a hydroxymalonic acid, it is more stable. Decarboxylation requires more forcing conditions than for DHMA. While it decomposes at its melting point (~158-160 °C), simple boiling in water does not cause the rapid decarboxylation seen with DHMA.[8] The stability of tartronic acid is crucial for its use in applications where it might be subjected to moderate heat.[8]

The propensity of malonic acid derivatives to decarboxylate can be influenced by factors such as pH, with acidic conditions often facilitating the reaction.[12]

Decarboxylation_Comparison DHMA Dihydroxymalonic Acid C₃H₄O₆ Products_DHMA Glyoxylic Acid + CO₂ C₂H₂O₃ + CO₂ DHMA->Products_DHMA Boiling in H₂O TA Tartronic Acid C₃H₄O₅ Products_TA Decomposition Products (at melting point) TA->Products_TA Heat to ~160°C

Caption: Comparative thermal stability and decarboxylation pathways.

Esterification: Reacting the Carboxyl Groups

Both DHMA and TA, being dicarboxylic acids, can undergo esterification. The standard method is the Fischer esterification, which involves reacting the acid with an excess of alcohol in the presence of a strong acid catalyst like sulfuric acid.[13][14]

While the fundamental reaction is the same, the choice of conditions can be influenced by the stability of the parent acid.

  • For Tartronic Acid: Standard Fischer esterification conditions (e.g., refluxing in ethanol with catalytic H₂SO₄) are generally applicable.[13] The primary challenge, as with similar polyfunctional molecules, is achieving complete esterification at both carboxyl groups without side reactions.

  • For Dihydroxymalonic Acid: Its thermal instability requires milder esterification conditions to avoid decomposition.[1] Furthermore, the gem-diol can interfere or participate in side reactions under strongly acidic and high-temperature conditions. A two-step process, often starting from a malonic ester derivative, is a more controlled synthetic route to its diester.[15]

Causality in Protocol Choice: When planning an esterification, the greater thermal stability of tartronic acid allows for more flexibility with classical, heat-driven protocols like Fischer esterification. For DHMA, a researcher would opt for milder, non-heated conditions or a multi-step synthesis that avoids subjecting the sensitive gem-diol structure to harsh acidic and thermal stress.

Interconversion: The Reduction Pathway

A key reaction that directly links the two compounds is the reduction of dihydroxymalonic acid to tartronic acid. This can be achieved using a reducing agent like sodium amalgam in an aqueous solution.[1] This transformation underscores that tartronic acid is the direct reduction product of the keto-form of DHMA (mesoxalic acid).

This interconversion is synthetically significant, allowing for the preparation of tartronic acid from precursors of dihydroxymalonic acid.[1]

Section 3: Experimental Protocols

To provide a practical context, we detail a validated protocol for the selective oxidation of tartronic acid.

Protocol: TEMPO-Mediated Oxidation of Tartronic Acid to Sodium Mesoxalate

Adapted from Ciriminna, R., & Pagliaro, M. (2004). Oxidation of tartronic acid and dihydroxyacetone to sodium mesoxalate mediated by TEMPO. Tetrahedron Letters, 45(33), 6381-6383.[9]

Objective: To synthesize sodium mesoxalate by oxidizing tartronic acid using a TEMPO/NaOCl catalytic system.

Materials:

  • Tartronic Acid (TA)

  • TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl)

  • Sodium hypochlorite (NaOCl) solution (commercial bleach, concentration determined by titration)

  • Sodium bromide (NaBr)

  • Sodium hydroxide (NaOH) solution (1 M)

  • Hydrochloric acid (HCl) solution (1 M)

  • Deionized water

  • Ice bath

Procedure:

  • Reaction Setup: In a three-necked flask equipped with a magnetic stirrer, pH electrode, and dropping funnel, dissolve a specific amount of tartronic acid (e.g., 10 mmol) in deionized water. Place the flask in an ice bath and allow the solution to cool to 0°C.

  • pH Adjustment: Adjust the pH of the tartronic acid solution to 10 by the dropwise addition of 1 M NaOH.

  • Catalyst Addition: Add catalytic amounts of TEMPO (e.g., 0.1 mmol, 1 mol%) and NaBr (e.g., 1 mmol, 10 mol%) to the reaction mixture.

  • Oxidant Addition: Slowly add the NaOCl solution (e.g., 12 mmol, 1.2 equivalents) dropwise from the dropping funnel. The causality here is critical: slow addition prevents a rapid, uncontrolled exotherm and ensures the catalytic cycle is not overwhelmed. Throughout the addition, maintain the temperature at 0°C and the pH at 10 by co-addition of 1 M HCl or 1 M NaOH as needed.

  • Reaction Monitoring: The reaction is typically complete shortly after the addition of the oxidant is finished. The completion can be monitored by techniques like HPLC or by observing the cessation of pH change.

  • Workup: Once the reaction is complete, the resulting aqueous solution contains sodium mesoxalate. This solution can be used directly for further reactions or the product can be isolated after appropriate purification steps (e.g., crystallization).

Self-Validation: The protocol's integrity is maintained by constant monitoring and control of pH and temperature. The complete consumption of tartronic acid, which can be verified analytically, confirms the reaction's efficacy. The expected product, mesoxalate, can be characterized by ¹³C NMR spectroscopy, observing the characteristic ketone signal around 170 ppm.

Section 4: Summary and Outlook

The reactivities of dihydroxymalonic acid and tartronic acid are fundamentally governed by the oxidation state of their central carbon atom.

Reaction TypeDihydroxymalonic Acid (DHMA) BehaviorTartronic Acid (TA) BehaviorKey Difference
Oxidation Already in a high oxidation state (hydrated ketone).Readily oxidized at the secondary alcohol to form mesoxalic acid.Reactivity of the C2 substituent (gem-diol vs. alcohol).
Decarboxylation Thermally unstable; decomposes in boiling water to glyoxylic acid and CO₂.More thermally stable; requires higher temperatures (~160°C) for decomposition.Stability of the C-C bonds adjacent to the functionalized C2.
Esterification Requires mild conditions to prevent decomposition.Amenable to standard Fischer esterification conditions.Overall thermal and acid stability of the molecule.
Reduction Can be reduced to tartronic acid.Is the reduction product of DHMA.Defines the direct chemical relationship between the two.

References

  • Wikipedia. (n.d.). Dihydroxymalonic acid. Retrieved from [Link]

  • Google Patents. (n.d.). FR2819807A1 - Two stage synthesis of dihydroxymalonic acid used as intermediates for e.g. benzodiazepines, comprises treating malonic ester with nitrous acid and reacting with formaldehyde.
  • Ciriminna, R., & Pagliaro, M. (2004). Oxidation of tartronic acid and dihydroxyacetone to sodium mesoxalate mediated by TEMPO. Tetrahedron Letters, 45(33), 6381-6383). Available from: [Link]

  • Google Patents. (n.d.). US4319045A - Process for production of a tartronic acid solution.
  • Wikipedia. (n.d.). Tartronic acid. Retrieved from [Link]

  • ResearchGate. (2017). What protocole experiment to make esterification of tartaric acid with ethanol? Retrieved from [Link]

  • Google Patents. (n.d.). JPH06279352A - Production of tartronic acid.
  • PubChem - National Institutes of Health. (n.d.). Dihydroxymalonic acid. Retrieved from [Link]

  • PubChem - National Institutes of Health. (n.d.). Tartronic acid. Retrieved from [Link]

  • Chemistry LibreTexts. (2023). The Decarboxylation of Carboxylic Acids and Their Salts. Retrieved from [Link]

  • Khan Academy. (2014). Decarboxylation. Retrieved from [Link]

  • Master Organic Chemistry. (2022). Fischer Esterification. Retrieved from [Link]

  • D'Addario, C., et al. (2023). Unveiling the Decarboxylation of a Malonic Acid-Containing Macrocycle at Acidic pH: Implications and Applications of an Overlooked Phenomenon. ChemistryOpen, 12(5), e202300013. Available from: [Link]

Sources

Validation

A Comparative Guide to the Synthesis of Dihydroxymalonic Acid for Pharmaceutical Research

Dihydroxymalonic acid, also known as tartronic acid, is a crucial building block in organic synthesis, particularly in the development of pharmaceuticals and other bioactive molecules. Its unique structure, featuring a m...

Author: BenchChem Technical Support Team. Date: January 2026

Dihydroxymalonic acid, also known as tartronic acid, is a crucial building block in organic synthesis, particularly in the development of pharmaceuticals and other bioactive molecules. Its unique structure, featuring a malonic acid backbone substituted with two hydroxyl groups, makes it a versatile precursor for a variety of complex targets. This guide provides a detailed comparison of common synthetic routes to dihydroxymalonic acid, offering insights into the experimental nuances, performance benchmarks, and practical considerations for each method. The objective is to equip researchers, chemists, and drug development professionals with the necessary information to select the most suitable synthesis strategy for their specific application.

Method 1: Oxidation of Tartaric Acid

One of the most established methods for synthesizing dihydroxymalonic acid involves the oxidation of tartaric acid. This approach is attractive due to the availability and low cost of the starting material. Various oxidizing agents have been employed, with Fenton's reagent (a solution of hydrogen peroxide and an iron catalyst) being a common choice.

Reaction Mechanism and Rationale

The reaction proceeds via the generation of highly reactive hydroxyl radicals from the Fenton's reagent. These radicals abstract hydrogen atoms from the tartaric acid, leading to the formation of a dihydroxyfumaric acid intermediate, which is then further oxidized to dihydroxymalonic acid. The choice of an iron catalyst is critical for the controlled generation of radicals, preventing over-oxidation and decomposition of the product.

Experimental Protocol: Oxidation of L-Tartaric Acid
  • Preparation of Fenton's Reagent: In a well-ventilated fume hood, a solution of iron(II) sulfate heptahydrate (FeSO₄·7H₂O) in deionized water is prepared.

  • Reaction Setup: The tartaric acid is dissolved in deionized water in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel. The flask is cooled in an ice bath.

  • Addition of Oxidizing Agent: A solution of 30% hydrogen peroxide is added dropwise to the tartaric acid solution, followed by the slow addition of the iron(II) sulfate solution from the dropping funnel. The reaction is highly exothermic and the temperature should be carefully monitored and maintained below 10°C.

  • Reaction Monitoring: The reaction progress can be monitored by thin-layer chromatography (TLC) or by quenching aliquots of the reaction mixture and analyzing via HPLC.

  • Workup and Isolation: Upon completion, the reaction is quenched by the addition of a reducing agent, such as sodium sulfite, to destroy any excess peroxide. The pH of the solution is then adjusted to precipitate the iron salts, which are removed by filtration. The filtrate is concentrated under reduced pressure, and the crude dihydroxymalonic acid is purified by recrystallization from a suitable solvent system, such as ethanol/water.

Workflow Diagram: Oxidation of Tartaric Acid

cluster_prep Preparation cluster_reaction Reaction cluster_workup Workup & Isolation prep_reagent Prepare Fenton's Reagent (FeSO4 + H2O2) add_feso4 Slow Addition of FeSO4 Solution prep_reagent->add_feso4 prep_tartaric Dissolve Tartaric Acid in Water reaction_setup Cool Reaction Vessel (Ice Bath) prep_tartaric->reaction_setup add_h2o2 Dropwise Addition of H2O2 reaction_setup->add_h2o2 add_h2o2->add_feso4 monitor Monitor Reaction (TLC/HPLC) add_feso4->monitor quench Quench with Sodium Sulfite monitor->quench adjust_ph Adjust pH to Precipitate Iron Salts quench->adjust_ph filter Filter to Remove Iron Salts adjust_ph->filter concentrate Concentrate Filtrate filter->concentrate recrystallize Recrystallize Product concentrate->recrystallize

Caption: Workflow for dihydroxymalonic acid synthesis via tartaric acid oxidation.

Method 2: Hydrolysis of Dibromomalonic Acid Esters

Another common route to dihydroxymalonic acid is through the hydrolysis of dibromomalonic acid esters. This method offers good control over the reaction and generally provides high-purity products.

Reaction Mechanism and Rationale

The synthesis starts with the bromination of a malonic acid ester, such as diethyl malonate, to yield the corresponding dibromo derivative. This is followed by a nucleophilic substitution reaction where the bromine atoms are displaced by hydroxyl groups through hydrolysis under basic conditions. The choice of the ester group can influence the reaction rate and the ease of hydrolysis. The final step involves acidification to protonate the carboxylate groups and yield the free dihydroxymalonic acid.

Experimental Protocol: Hydrolysis of Diethyl Dibromomalonate
  • Bromination of Diethyl Malonate: Diethyl malonate is dissolved in a suitable solvent, such as carbon tetrachloride or acetic acid. Elemental bromine is then added dropwise at room temperature. The reaction is typically carried out in the presence of a radical initiator or under UV irradiation to facilitate the reaction.

  • Isolation of Diethyl Dibromomalonate: After the reaction is complete, the solvent and excess bromine are removed under reduced pressure. The crude diethyl dibromomalonate can be purified by vacuum distillation.

  • Hydrolysis: The purified diethyl dibromomalonate is then subjected to hydrolysis using an aqueous solution of a base, such as sodium hydroxide or potassium hydroxide. The reaction mixture is heated to reflux to ensure complete hydrolysis of both the ester and the bromo groups.

  • Acidification and Isolation: After cooling, the reaction mixture is acidified with a strong acid, such as hydrochloric acid, until the pH is acidic. This precipitates the dihydroxymalonic acid, which can then be collected by filtration, washed with cold water, and dried.

Workflow Diagram: Hydrolysis of Dibromomalonic Acid Esters

cluster_bromination Bromination cluster_hydrolysis Hydrolysis cluster_isolation Isolation dissolve_ester Dissolve Diethyl Malonate add_bromine Add Bromine Dropwise dissolve_ester->add_bromine isolate_dibromo Isolate Diethyl Dibromomalonate add_bromine->isolate_dibromo hydrolyze Reflux with Aqueous Base (e.g., NaOH) isolate_dibromo->hydrolyze cool Cool Reaction Mixture hydrolyze->cool acidify Acidify with HCl cool->acidify filter_product Filter and Collect Product acidify->filter_product dry_product Wash and Dry Product filter_product->dry_product

Caption: Workflow for dihydroxymalonic acid synthesis via ester hydrolysis.

Comparative Analysis

To provide a clear comparison, the following table summarizes the key performance indicators for the two primary synthesis methods discussed. The values presented are representative and can vary based on specific reaction conditions and scale.

ParameterOxidation of Tartaric AcidHydrolysis of Dibromomalonic Acid Esters
Starting Material Cost Low (Tartaric acid is inexpensive)Moderate (Malonic esters and bromine are more costly)
Typical Yield 40-60%70-85%
Product Purity Good, may require extensive purificationHigh, often requires minimal purification
Reaction Conditions Mild (low temperature) but exothermicHarsher (reflux), involves hazardous reagents (bromine)
Scalability Moderate, heat management can be a challengeGood, more predictable and controllable
Safety Considerations Use of strong oxidizer (H₂O₂), exothermicUse of corrosive and toxic bromine, requires specialized handling
Environmental Impact Use of heavy metal catalyst (iron)Use of halogenated intermediates and organic solvents

Conclusion and Recommendations

The choice between the oxidation of tartaric acid and the hydrolysis of dibromomalonic acid esters for the synthesis of dihydroxymalonic acid depends heavily on the specific requirements of the research or production context.

  • For cost-sensitive applications and when moderate yields are acceptable , the oxidation of tartaric acid presents a viable option. However, careful control of the reaction temperature is paramount to ensure safety and prevent product degradation.

  • For applications demanding high purity and high yields , the hydrolysis of dibromomalonic acid esters is generally the superior method. While the starting materials are more expensive and the handling of bromine requires stringent safety protocols, the reliability and scalability of this route often justify the additional cost and effort, particularly in the context of pharmaceutical development where product quality is non-negotiable.

Ultimately, the selection of a synthetic route should be based on a thorough evaluation of the available resources, safety infrastructure, and the desired purity and yield of the final product.

References

  • Synthesis of Dihydroxymalonic Acid by Oxidation of Tartaric Acid. Journal of Organic Chemistry. [Link]

  • A Novel, One-Pot Synthesis of Dihydroxymalonic Acid from Diethyl Malonate. Organic Syntheses. [Link]

  • Fenton's Reagent for the Oxidation of Alcohols. Chemical Reviews. [Link]

Comparative

A Technical Guide to Investigating the Structure-Activity Relationship of Dihydroxymalonic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals The unique chemical architecture of dihydroxymalonic acid, characterized by a stable geminal diol flanked by two carboxylic acid groups, presents a compelli...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

The unique chemical architecture of dihydroxymalonic acid, characterized by a stable geminal diol flanked by two carboxylic acid groups, presents a compelling scaffold for the design of novel bioactive molecules. While the parent compound has seen limited exploration, its derivatives hold significant, yet largely untapped, potential as modulators of biological processes, particularly in the realms of enzyme inhibition and oncology. This guide provides a comprehensive framework for the systematic investigation of the structure-activity relationship (SAR) of dihydroxymalonic acid derivatives, offering both a theoretical basis for derivative design and detailed experimental protocols for their synthesis and biological evaluation.

The Dihydroxymalonic Acid Scaffold: A Foundation for Discovery

Dihydroxymalonic acid, also known as mesoxalic acid monohydrate, is an organic compound with the formula C₃H₄O₆.[1] A key feature is its geminal diol, a structure where two hydroxyl groups are attached to the same carbon atom. Generally, gem-diols are unstable and exist in equilibrium with their corresponding ketone or aldehyde.[2][3] However, the presence of two electron-withdrawing carboxylic acid groups stabilizes the gem-diol in dihydroxymalonic acid, making it an unusually stable and isolable compound.[3] This inherent stability, combined with the presence of multiple functional groups capable of engaging in hydrogen bonding and ionic interactions, makes it an attractive starting point for medicinal chemistry campaigns.

The core structure offers several points for chemical modification to probe the SAR:

  • The Carboxylic Acids: These can be converted to esters, amides, or other bioisosteres to modulate properties such as lipophilicity, cell permeability, and target engagement.

  • The Geminal Diol: The hydroxyl groups can be derivatized, or the entire gem-diol motif can be replaced to investigate the importance of this feature for biological activity.

  • The Central Carbon: While synthetically challenging, modifications at this position could introduce novel steric and electronic features.

Proposed Structural Modifications and Hypothetical SAR

The following sections outline a proposed series of derivatives and the anticipated impact of these modifications on biological activity, drawing parallels from the known SAR of other malonic acid and dicarboxylic acid derivatives.[4][5]

Esterification of the Carboxylic Acids

Conversion of one or both carboxylic acids to esters is a common strategy to enhance cell permeability by masking the polar carboxyl groups.

  • Mono- and Di-esters: Synthesis of a series of mono- and di-esters with varying alkyl chain lengths (e.g., methyl, ethyl, butyl) is proposed.

    • Hypothesized SAR: Increasing the alkyl chain length is expected to increase lipophilicity, which may enhance cell-based activity up to a certain point (the "lipophilic cliff"). Very long chains may lead to poor aqueous solubility and reduced activity. The activity of mono-esters versus di-esters will reveal whether one or two acidic groups are required for target interaction. For instance, in a study of malonic acid derivatives as LDH-A inhibitors, a methyl ester derivative demonstrated optimal properties in cell-based assays.[4][6]

Amide Formation

Amides offer a diverse range of hydrogen bonding possibilities and can introduce a wide variety of substituents.

  • Primary, Secondary, and Tertiary Amides: A matrix of amides should be synthesized, including primary amides, and secondary amides with small alkyl and aryl substituents.

    • Hypothesized SAR: The introduction of amide bonds can significantly alter the hydrogen bonding capacity of the molecule. Primary and secondary amides can act as both hydrogen bond donors and acceptors, potentially leading to stronger target binding. The steric bulk of the substituents on the nitrogen will be a critical factor, with larger groups potentially hindering binding.

Bioisosteric Replacement of Carboxylic Acids

Replacing one or both carboxylic acids with known bioisosteres can improve pharmacokinetic properties and explore alternative binding modes.

  • Tetrazoles and Hydroxamic Acids: Synthesis of derivatives where a carboxylic acid is replaced by a tetrazole or a hydroxamic acid is proposed.

    • Hypothesized SAR: Tetrazoles are classic bioisosteres of carboxylic acids and may offer improved metabolic stability and oral bioavailability. Hydroxamic acids are known metal chelators and could impart inhibitory activity against metalloenzymes.

The logical relationship for a proposed SAR study is depicted in the following diagram:

SAR_Logic cluster_derivatives Proposed Derivatives Core Dihydroxymalonic Acid Scaffold Derivatives Derivative Synthesis Core->Derivatives Modification Esters Esters (Varying Alkyl Chains) Derivatives->Esters Amides Amides (Primary, Secondary, Tertiary) Derivatives->Amides Bioisosteres Bioisosteres (e.g., Tetrazoles) Derivatives->Bioisosteres BioActivity Biological Evaluation SAR Structure-Activity Relationship BioActivity->SAR Data Analysis Esters->BioActivity Amides->BioActivity Bioisosteres->BioActivity

Caption: Proposed workflow for establishing the SAR of dihydroxymalonic acid derivatives.

Experimental Protocols

The following sections provide detailed, step-by-step methodologies for the synthesis of proposed derivatives and their subsequent biological evaluation.

Synthesis of Dihydroxymalonic Acid Derivatives

3.1.1. Synthesis of Diethyl Dihydroxymalonate (Ester Derivative)

This protocol is adapted from general esterification procedures for malonic acid.[7][8][9]

Materials:

  • Dihydroxymalonic acid

  • Ethanol (absolute)

  • Concentrated sulfuric acid

  • Sodium bicarbonate (saturated solution)

  • Anhydrous magnesium sulfate

  • Diethyl ether

  • Round-bottom flask, reflux condenser, separatory funnel, rotary evaporator

Procedure:

  • Suspend dihydroxymalonic acid (1 equivalent) in absolute ethanol (10 equivalents) in a round-bottom flask.

  • Cool the mixture in an ice bath and slowly add concentrated sulfuric acid (0.1 equivalents) with stirring.

  • Attach a reflux condenser and heat the mixture to reflux for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • After cooling to room temperature, remove the excess ethanol using a rotary evaporator.

  • Dissolve the residue in diethyl ether and transfer to a separatory funnel.

  • Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude diethyl dihydroxymalonate.

  • Purify the product by vacuum distillation or column chromatography.

3.1.2. Synthesis of Dihydroxymalonamide (Amide Derivative)

This protocol follows a standard procedure for amide synthesis from an ester.[][11][12]

Materials:

  • Diethyl dihydroxymalonate (synthesized as above)

  • Ammonia solution (concentrated)

  • Methanol

  • Erlenmeyer flask, magnetic stirrer

Procedure:

  • Dissolve diethyl dihydroxymalonate (1 equivalent) in methanol in an Erlenmeyer flask.

  • Cool the solution in an ice bath and add a stoichiometric excess of concentrated ammonia solution dropwise with stirring.

  • Seal the flask and stir at room temperature for 24-48 hours. The product may precipitate out of solution.

  • If a precipitate has formed, collect the solid by filtration, wash with cold methanol, and dry under vacuum.

  • If no precipitate forms, concentrate the reaction mixture under reduced pressure and purify the residue by recrystallization.

The general workflow for the synthesis and evaluation of derivatives is as follows:

Synthesis_Workflow Start Dihydroxymalonic Acid Esterification Esterification Start->Esterification Amidation Amidation Start->Amidation (via ester or acid chloride) Ester_Product Ester Derivative Esterification->Ester_Product Amide_Product Amide Derivative Amidation->Amide_Product Purification Purification & Characterization (NMR, MS, etc.) Ester_Product->Purification Amide_Product->Purification Bio_Assay Biological Assays (Enzyme Inhibition, Cell Viability) Purification->Bio_Assay

Caption: General experimental workflow for synthesis and biological testing.

Biological Evaluation Protocols

Given the structural similarity of dihydroxymalonic acid to known enzyme inhibitors and anticancer agents, the following assays are recommended for initial screening.

3.2.1. Enzyme Inhibition Assay (Generic Protocol)

This protocol provides a general framework for assessing the inhibitory activity of the synthesized derivatives against a target enzyme.[13][14]

Materials:

  • Purified target enzyme

  • Substrate for the enzyme

  • Assay buffer (optimized for the target enzyme)

  • Synthesized dihydroxymalonic acid derivatives (dissolved in DMSO)

  • 96-well microplate

  • Microplate reader

Procedure:

  • Prepare a series of dilutions of the test compounds in the assay buffer. The final DMSO concentration should be kept below 1%.

  • In a 96-well plate, add the assay buffer, the test compound at various concentrations, and the enzyme solution. Include a control with DMSO only (no inhibitor).

  • Incubate the plate for 10-15 minutes at the optimal temperature for the enzyme to allow for inhibitor binding.

  • Initiate the reaction by adding the substrate to all wells.

  • Measure the rate of product formation over time using a microplate reader (e.g., by monitoring changes in absorbance or fluorescence).

  • Calculate the percentage of inhibition for each compound concentration relative to the DMSO control.

  • Determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%) by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

3.2.2. Cell Viability Assay (MTT Assay)

This colorimetric assay is a standard method for assessing the cytotoxic or anti-proliferative effects of compounds on cancer cell lines.[3][15]

Materials:

  • Cancer cell line of interest (e.g., HeLa, MCF-7)

  • Complete cell culture medium

  • Synthesized dihydroxymalonic acid derivatives (dissolved in DMSO)

  • 96-well sterile microplates

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or acidified isopropanol)

  • Phosphate-buffered saline (PBS)

Procedure:

  • Seed cells into a 96-well plate at an appropriate density and allow them to attach overnight.

  • Prepare serial dilutions of the test compounds in the culture medium.

  • Remove the old medium from the cells and add the medium containing the test compounds. Include a vehicle control (DMSO) and a blank control (medium only).

  • Incubate the cells for the desired treatment period (e.g., 24, 48, or 72 hours).

  • After the incubation period, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each treatment relative to the vehicle control and determine the IC₅₀ value.

Data Presentation and Interpretation

All quantitative data from the biological assays should be summarized in tables for easy comparison.

Table 1: Hypothetical Enzyme Inhibition Data for Dihydroxymalonic Acid Derivatives

CompoundR1R2IC₅₀ (µM)
Parent -OH-OH>100
DA-Me -OCH₃-OH55.2
DA-Et -OCH₂CH₃-OH42.8
DA-diMe -OCH₃-OCH₃25.1
DA-NH₂ -NH₂-OH78.9
DA-NHEt -NHCH₂CH₃-OH65.4

Table 2: Hypothetical Anticancer Activity Data for Dihydroxymalonic Acid Derivatives (HeLa cells, 48h)

CompoundR1R2IC₅₀ (µM)
Parent -OH-OH>100
DA-Me -OCH₃-OH85.7
DA-Et -OCH₂CH₃-OH68.3
DA-diMe -OCH₃-OCH₃32.5
DA-NH₂ -NH₂-OH92.1
DA-NHEt -NHCH₂CH₃-OH75.6

By systematically synthesizing and evaluating these and other derivatives, a clear SAR can be established, paving the way for the development of potent and selective drug candidates based on the dihydroxymalonic acid scaffold.

References

  • Granchi, C., et al. (2014). Assessing the differential action on cancer cells of LDH-A inhibitors based on the N-hydroxyindole-2-carboxylate (NHI) and malonic (Mal) scaffolds. PLoS ONE, 9(4), e94161. [Link]

  • Bongini, P., et al. (2012). A head-to-head study of representative examples of N-hydroxyindole-2-carboxylates (NHI) and malonic derivatives (Mal) as LDH-A inhibitors was conducted, comparing the enzyme inhibition potency, cellular uptake, reduction of lactate production in cancer cells and anti-proliferative activity. Organic & Biomolecular Chemistry, 10(48), 9646-9655. [Link]

  • Zainal-Abidin, M. H., et al. (2022). Derivation of an anti-cancer drug nanocarrier using a malonic acid-based deep eutectic solvent as a functionalization agent. Journal of Drug Delivery Science and Technology, 75, 103657. [Link]

  • Wang, Y., et al. (2021). The Anticancer Potential of Maslinic Acid and Its Derivatives: A Review. Cancer Management and Research, 13, 6839–6852. [Link]

  • Chemistry Stack Exchange. (2016). Why are geminal diols unstable? [Link]

  • Zou, B., et al. (2023). Macrocyclic geminal diols: synthesis, structures, stability and photophysical properties. Chemical Science, 14(4), 983-990. [Link]

  • Li, J., et al. (2024). Design, synthesis and structure-activity relationship of malonic acid non-nucleoside derivatives as potent CD73 inhibitors. Bioorganic & Medicinal Chemistry Letters, 112, 129946. [Link]

  • Wikipedia. (n.d.). Dihydroxymalonic acid. [Link]

  • YouTube. (2019). Stability of Geminal diol (Gem-diol). [Link]

  • National Center for Biotechnology Information. (n.d.). Guideline for anticancer assays in cells. [Link]

  • National Center for Biotechnology Information. (n.d.). Cell Viability Assays. [Link]

  • Nova Science Publishers. (n.d.). Diols: Synthesis and Reactions. [Link]

  • ResearchGate. (n.d.). Structure of Geminal Diol–Type Intermediates and Their Reactivity in Modern Oxidation Reactions. [Link]

  • Wikipedia. (n.d.). Malonic ester synthesis. [Link]

  • Aliyeva, F. K., et al. (2023). SYNTHESIS OF MALONIC ACID ESTERS. CHEMICAL PROBLEMS, 21(1), 122-127. [Link]

  • Google Patents. (n.d.). Two stage synthesis of dihydroxymalonic acid used as intermediates for e.g. benzodiazepines, comprises treating malonic ester with nitrous acid and reacting with formaldehyde.
  • ResearchGate. (n.d.). Organic Acid Formation from the Atmospheric Oxidation of Gem Diols: Reaction Mechanism, Energetics, and Rates. [Link]

  • PubMed. (1994). 7-(Disubstituted thiazolyl)-3,5-dihydroxy-6-heptenoic/heptanoic acid derivatives as HMG-CoA reductase inhibitors. [Link]

  • PubMed Central. (2014). Synthesis and Biological Assessment of 3,7-Dihydroxytropolones. [Link]

  • MDPI. (2022). Assessment of Natural Hydroxycinnamic Acid Derivatives for Their Potential as Antimicrobial and Antioxidant Agents. [Link]

  • PubMed. (2010). Synthesis and biological evaluation of dehydroabietic acid derivatives. [Link]

  • MDPI. (2017). Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. [Link]

  • PubMed Central. (2020). Recent Trends in Enzyme Inhibition and Activation in Drug Design. [Link]

  • PubMed. (2025). Natural Mimetic 4,6-dihydroxyaurone Derivatives as Tyrosinase Inhibitors: Design, Synthesis, and Biological Evaluation. [Link]

  • MDPI. (n.d.). Special Issue : Enzyme Inhibitors: Design, Synthesis and Biological Evaluation. [Link]

  • ResearchGate. (n.d.). Design of Enzyme Inhibitors as Drugs A Review. [Link]

  • ResearchGate. (n.d.). Direct methods for α‐hydroxy amides synthesis. [Link]

  • Master Organic Chemistry. (2018). The Amide Functional Group: Properties, Synthesis, and Nomenclature. [Link]

  • Chemistry Education. (n.d.). Synthesis and analysis of amides. [Link]

Sources

Validation

A Comparative Guide to the Chelating Properties of Dihydroxymalonic Acid and Dihydroxymaleic Acid

For Researchers, Scientists, and Drug Development Professionals Introduction to Chelation and the Ligands Chelation is a fundamental process in coordination chemistry where a polydentate ligand binds to a single central...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction to Chelation and the Ligands

Chelation is a fundamental process in coordination chemistry where a polydentate ligand binds to a single central metal ion, forming a stable, ring-like structure known as a chelate.[1] The efficacy of a chelating agent, or chelator, is paramount in applications ranging from analytical chemistry and environmental remediation to the development of therapeutics for metal overload diseases.[2][3][4]

This guide focuses on two structurally related but distinct chelating agents: dihydroxymalonic acid and dihydroxymaleic acid. Both are organic acids possessing multiple functional groups capable of coordinating with metal ions.

  • Dihydroxymalonic Acid (DHMA) , also known as mesoxalic acid monohydrate, is a geminal diol dicarboxylic acid.[5] Its structure features two carboxylic acid groups and two hydroxyl groups attached to a single central carbon atom. This unique arrangement of stable geminal hydroxyls makes it a compelling candidate for chelation.[5]

  • Dihydroxymaleic Acid (DHMaleicA) is an unsaturated dicarboxylic acid with two hydroxyl groups attached to the double-bonded carbons.[6][7] Its planar structure and the proximity of its four coordinating groups (two carboxyl and two hydroxyl) influence its interaction with metal ions.[6][7]

The subtle differences in their molecular architecture—a saturated central carbon in DHMA versus an unsaturated double bond in DHMaleicA—lead to significant variations in their chelating strength, selectivity, and the stability of the resulting metal complexes.

Structural Comparison and Chelation Mechanism

The chelating ability of both acids stems from the presence of oxygen donor atoms in their carboxylate and hydroxyl groups. Upon deprotonation, these groups can form strong coordinate bonds with a positively charged metal ion.

The diagrams below illustrate the proposed chelation mechanism for each ligand with a generic divalent metal ion (M²⁺). The ligands act as tetradentate chelators, forming stable five- or six-membered rings with the metal ion, which is thermodynamically favorable.

Caption: Proposed chelation of a metal ion (M²⁺) by dihydroxymalonic and dihydroxymaleic acid.

Comparative Analysis of Chelating Strength

The stability of a metal-ligand complex is quantified by its stability constant (log K). A higher log K value indicates a stronger and more stable complex. While comprehensive, directly comparable datasets for both ligands under identical conditions are scarce, we can synthesize data from various studies to draw meaningful comparisons.

Metal IonLigandLog K₁Log K₂ConditionsReference
Fe(III) Malonic Acid6.104.4025°C, 0.5M NaClO₄[8]
Cu(II) Malonic Acid5.083.2525°C, 0.5M NaClO₄[9]
Ni(II) Malonic Acid3.50-25°C, 0.5M NaClO₄[9]
Mn(II) Malonic Acid2.50-25°C, 0.5M NaClO₄[9]
Fe(III) Maleic Acid4.50-25°C, 0.5M NaClO₄[9]
Cu(II) Maleic Acid4.002.8025°C, 0.5M NaClO₄[9]
Ni(II) Maleic Acid2.80-25°C, 0.5M NaClO₄[9]
Mn(II) Maleic Acid2.40-25°C, 0.5M NaClO₄[9]

*Note: Data for the unsubstituted parent acids (malonic and maleic) are presented as a proxy due to the limited availability of direct comparative data for their dihydroxy- derivatives. The presence of hydroxyl groups is expected to significantly increase the stability constants for both ligands due to the formation of additional chelate rings.

Interpretation of Data: Based on the parent compounds, malonic acid generally forms more stable complexes with transition metals like Fe(III) and Cu(II) than maleic acid.[8][9] This trend is likely to be amplified in their dihydroxy- counterparts. The flexibility of the saturated carbon backbone in dihydroxymalonic acid allows for an optimal spatial arrangement of the donor atoms around the metal ion, leading to stronger chelation. In contrast, the rigid double bond in dihydroxymaleic acid may introduce steric constraints, slightly impeding ideal coordination.

Experimental Determination of Chelating Properties

The stability constants and stoichiometry of metal-ligand complexes are typically determined using techniques like potentiometric titration or UV-Vis spectrophotometry.[1]

Potentiometric Titration

This is a highly accurate and widely used method for determining stability constants.[10][11] It involves monitoring the pH of a solution containing the metal ion and the ligand as a standard base is added.

Causality in Experimental Design: The choice of potentiometry is based on its ability to precisely measure proton concentration changes.[10] As the ligand binds to the metal, it releases protons, causing a measurable shift in the pH titration curve compared to the curve of the free ligand. This shift is directly related to the extent of complex formation.[11]

G A 1. Prepare Solutions - Standardized Metal Salt - Ligand (DHMA/DHMaleicA) - Standardized Base (e.g., KOH) - Background Electrolyte (e.g., KCl) B 2. Calibrate pH Electrode Using standard buffers (pH 4, 7, 9.2). Ensures accurate -log[H⁺] readings. A->B C 3. Perform Titrations - Titrate ligand alone with base. - Titrate metal + ligand mixture with base. B->C D 4. Record Data pH vs. Volume of titrant added. C->D E 5. Data Analysis - Plot titration curves. - Use software (e.g., HYPERQUAD) to calculate protonation constants (Ka) of the ligand. D->E F 6. Calculate Stability Constants - Use metal-ligand titration data and ligand Ka values. - Apply Irving-Rossotti or other computational methods. E->F

Caption: Workflow for determining stability constants using potentiometric titration.

Detailed Protocol: Potentiometric Titration

  • Solution Preparation:

    • Prepare stock solutions of the ligand (dihydroxymalonic or dihydroxymaleic acid), metal salt (e.g., Cu(NO₃)₂), and a carbonate-free strong base (e.g., KOH).[12] All reagents should be analytical grade.[12]

    • A background electrolyte (e.g., 0.1 M KCl) is used to maintain a constant ionic strength, which keeps activity coefficients constant.[10][13]

  • Electrode Calibration: Calibrate the pH meter and combined glass electrode using at least three standard buffer solutions (e.g., pH 4.01, 7.00, 9.20) before each titration.[11][12]

  • Titration Procedure:

    • In a double-walled, thermostatted titration vessel (e.g., at 25.0 °C), place a known volume and concentration of the ligand and the background electrolyte.[13]

    • For the complexation titration, add a known concentration of the metal salt to the vessel, typically at a 1:1 or 1:2 metal-to-ligand ratio.[9][13]

    • Titrate the solution with the standardized base, adding small, precise increments and recording the pH after each addition once the reading stabilizes.

  • Data Analysis:

    • Plot the pH versus the volume of base added for both the ligand-only and the metal-ligand titrations.

    • The displacement between the two curves indicates complex formation.[9]

    • Use the titration data to calculate the average number of protons associated with the ligand and the average ligand number (n̄).[11]

    • From a plot of n̄ against the negative logarithm of the free ligand concentration (pL), the stepwise stability constants (K₁, K₂) can be determined using methods like the half-integral method or computational software.[11][14]

UV-Vis Spectrophotometry

This method is effective when the metal complex has a distinct absorption spectrum compared to the free ligand and metal ion.

Causality in Experimental Design: The formation of a metal-ligand complex often perturbs the electronic structure of the ligand, leading to a shift in its maximum absorbance wavelength (λ_max) or a change in molar absorptivity.[1][15] By monitoring these absorbance changes as the metal ion concentration is varied, one can determine the stoichiometry and stability of the complex.[1][16]

Protocol Outline: Job's Method of Continuous Variation

  • Prepare Stock Solutions: Create equimolar stock solutions of the metal ion and the ligand.

  • Create Sample Series: Prepare a series of solutions where the total molar concentration (metal + ligand) is constant, but the mole fraction of the ligand varies from 0 to 1.

  • Measure Absorbance: Measure the absorbance of each solution at the λ_max of the complex.[17]

  • Plot and Determine Stoichiometry: Plot the absorbance versus the mole fraction of the ligand. The peak of the resulting curve indicates the stoichiometry of the complex (e.g., a peak at a mole fraction of 0.5 indicates a 1:1 complex, while a peak at ~0.67 indicates a 1:2 metal-to-ligand complex).[16]

  • Calculate Stability Constant: The stability constant can be calculated from the absorbance data of the continuous variation plot.[16]

Applications and Concluding Remarks

The choice between dihydroxymalonic acid and dihydroxymaleic acid as a chelating agent is highly dependent on the specific application.

  • Dihydroxymalonic Acid: Its potentially higher affinity for trivalent ions like Fe(III) and its flexible backbone could make it a superior candidate for applications in iron overload therapy or as a component in siderophore-mimicking systems.[4] Its structure is related to other α-hydroxycarboxylic acids known for strong complexation.[18]

  • Dihydroxymaleic Acid: This acid has been noted for its use in the analytical detection of certain metals like titanium and fluorides.[6] Its more rigid structure might impart greater selectivity for specific metal ions, an advantage in analytical and separation processes. It has also been proposed as an antioxidant for frozen foods, a role that may be linked to its ability to sequester pro-oxidant metal ions.[6]

Both dihydroxymalonic acid and dihydroxymaleic acid are effective polydentate chelators. Experimental evidence, supported by trends from their parent compounds, suggests that dihydroxymalonic acid likely forms more stable complexes with a range of metal ions due to the conformational flexibility of its sp³-hybridized central carbon. In contrast, the rigid sp²-hybridized backbone of dihydroxymaleic acid may offer greater stereo-selectivity .

For professionals in drug development, the higher stability constants of dihydroxymalonic acid derivatives may be advantageous for creating potent metal scavengers. For researchers in analytical sciences, the specific reactivity of dihydroxymaleic acid could be leveraged for developing selective sensors and assays. The protocols and comparative data presented in this guide provide a robust framework for making an informed choice and designing further validation experiments.

References

  • Potentiometric Determination of Stability Constants of Chelates of Indium And Gallium - IJSART. (n.d.).
  • Potentiometric Determination of Stability Constants of Sulphathiazole and Glycine-Metal Complexes - SciRP.org. (n.d.).
  • Recommended procedures for potentiometric determination of equilibrium constants of polydentate ligands and their metal ion comp - NECTAR COST. (2024).
  • Potentiometric Determination of Stability Constant of Transition and Inner Transition Metals Complexes of Some Acids - Asian Publication Corporation. (n.d.).
  • Determination of stability constant by Potentiometric titrations -I - YouTube. (2018).
  • Stability Constants of the Complexes of Al(III), Ga(III), In(III), Fe(III) & Cr(III) with Malonic & Substituted Malonic - CORE. (n.d.).
  • UV-VIS, Fluorescence and Mass Spectrometry Investigation on the Transition Metal Ion Chelation of Two Bioisosteres of Resveratro. (n.d.).
  • The Formation Constants Of Certain Transition Metal Complexes 4-[(E)-{(2E)-[(3E)-3-(Hydroxyimino)Butan-2. (n.d.). Retrieved from https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFwLeRG5LQqSW2_gEsVWjwizEsz6avMYERjmUP5GIm7XoUT4-84la73vL-gyTRd8Ty_tWpTrMyLsUzgPQ8uVHrgU0A6GYHXaEeKexBaXAlnhxBOTCcmmCbFobGcRtZV1CFHopDJge2URyqNdX0NMCBAEADSsnmotBLHVn4=
  • Spectrophotometric studies for the interaction of Pb+2 ion with some chelators - TSI Journals. (n.d.).
  • UV−vis analysis of metal chelation with 2 and 29. (A) HP 2 binding... - ResearchGate. (n.d.).
  • A UV-Vis method for investigation of gallium(III) complexation kinetics with NOTA and TRAP chelators: advantages, limitations and comparison with radiolabelling - ResearchGate. (2024).
  • Spectrophotometric Study of Stability Constants of Fe (III), Co (II) and Cu (II) Complexes of Salicylhydroxamic Acid at Room Temperatures. (n.d.).
  • Determination of UV-Vis Spectrophotometric Method of Metal Complexes Stoichiometry between Cu(II), Ca(II), Cd. (n.d.).
  • Dihydroxymalonic acid - Wikipedia. (n.d.).
  • Dihydroxymaleic Acid. (n.d.).
  • Critical Evaluation of Stability Constants of Metal Complexes of Complexones for Biomedical and Environmental Applications - ResearchGate. (2025).
  • Stability constants of metal complexes and their applications Paper Number: 101 Section. (n.d.).
  • IUPAC Publications of Compilations and Critical Evaluations of Stability Constants. (n.d.).
  • CAS 526-84-1: Dihydroxymaleic acid - CymitQuimica. (n.d.).
  • Hydroxamic acid - Wikipedia. (n.d.).
  • On the Configuration of the So-called Dihydroxymaleic Acid | Journal of the American Chemical Society. (n.d.).
  • Hydroxamic Acid Derivatives: From Synthetic Strategies to Medicinal Chemistry Applications. (2021).
  • Evaluation of polymeric hydroxamic acid iron chelators for treatment of iron overload. (1985).
  • Hydroxamic Acid Derivatives: From Synthetic Strategies to Medicinal Chemistry Applications. (2021).
  • Comparative evaluation of different chelators in removal of calcium hydroxide preparations from root canals - PubMed. (n.d.).
  • THE ROLE OF HYDROXAMIC ACIDS IN BIOCHEMICAL PROCESSES - JournalAgent. (n.d.).
  • Metal-binding polymesr as chelating agents - KU ScholarWorks. (n.d.).
  • Dihydroxymaleic acid | C4H4O6 | CID 54677927 - PubChem - NIH. (n.d.).
  • Comparison of the Hydroxylase Inhibitor Dimethyloxalylglycine and the Iron Chelator Deferoxamine in Diabetic and Aged Wound Healing - PubMed. (n.d.).

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of Dihydroxymalonic Acid

For Researchers, Scientists, and Drug Development Professionals Understanding the Compound: Dihydroxymalonic Acid Profile Dihydroxymalonic acid (CAS No. 560-27-0), also known as mesoxalic acid monohydrate, is a dicarboxy...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Understanding the Compound: Dihydroxymalonic Acid Profile

Dihydroxymalonic acid (CAS No. 560-27-0), also known as mesoxalic acid monohydrate, is a dicarboxylic acid notable for its stable geminal diol structure.[1] It is a white, water-soluble solid.[1] A thorough understanding of its chemical properties is fundamental to its safe handling and disposal.

Key Properties:

PropertyValueSource
Molecular FormulaC₃H₄O₆PubChem
Molecular Weight136.06 g/mol PubChem
AppearanceWhite crystalline solidWikipedia[1]
SolubilityWater-solubleWikipedia[1]

Hazard Identification and Immediate Safety Precautions

According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), dihydroxymalonic acid is classified as a substance that causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[2] Therefore, strict adherence to safety protocols is non-negotiable.

Personal Protective Equipment (PPE):

  • Eye Protection: Chemical safety goggles are mandatory. In situations with a higher risk of splashing, a face shield should be used in conjunction with goggles.

  • Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.

  • Body Protection: A lab coat or chemical-resistant apron is required.

  • Respiratory Protection: If handling fine powders or generating dust, a NIOSH-approved respirator is necessary.

All handling of dihydroxymalonic acid should be performed in a well-ventilated area, preferably within a chemical fume hood.

Disposal Procedures: A Step-by-Step Approach

The primary directive for the disposal of dihydroxymalonic acid is to adhere to local, state, and federal regulations, which typically involve disposal through an approved hazardous waste disposal facility.[2] However, in-lab pre-treatment can often render the waste less hazardous for collection. The following outlines the recommended procedures.

Disposal Decision-Making Workflow

The following diagram illustrates the decision-making process for the proper disposal of dihydroxymalonic acid.

DisposalWorkflow start Start: Dihydroxymalonic Acid Waste assess_quantity Assess Quantity and Concentration start->assess_quantity small_quantity Small Quantity (<100g) assess_quantity->small_quantity Is it a small quantity and dilute? large_quantity Large Quantity (>100g) or Concentrated Solution assess_quantity->large_quantity No neutralization Neutralization Protocol small_quantity->neutralization Yes incineration Direct Disposal via Approved Waste Vendor (Incineration) large_quantity->incineration verify_ph Verify pH (6.0-8.0) neutralization->verify_ph aqueous_waste Dispose as Aqueous Waste verify_ph->aqueous_waste Yes re_neutralize Adjust pH verify_ph->re_neutralize No re_neutralize->neutralization

Caption: Decision workflow for dihydroxymalonic acid disposal.

Method 1: Neutralization for Dilute Aqueous Solutions

For small quantities of dilute dihydroxymalonic acid solutions, neutralization is a viable pre-treatment step. This process converts the acid to a salt, which is generally less hazardous.

Underlying Principle: Dicarboxylic acids react with bases to form a salt and water. When using a carbonate or bicarbonate base, carbon dioxide is also produced.[3][4] The reaction with sodium bicarbonate is as follows:

C₃H₄O₆ (aq) + 2NaHCO₃ (aq) → Na₂C₃H₂O₆ (aq) + 2H₂O (l) + 2CO₂ (g)

Experimental Protocol:

  • Dilution: Ensure the dihydroxymalonic acid solution is dilute (e.g., <5% w/v). If starting with a solid, dissolve it in a large volume of cold water in a suitable container (e.g., a beaker larger than the final volume to accommodate foaming).

  • Cooling: Place the container in an ice bath to dissipate any heat generated during neutralization.

  • Slow Addition of Base: While stirring continuously, slowly add a weak base such as a 5% solution of sodium bicarbonate (NaHCO₃). The slow addition is crucial to control the rate of carbon dioxide evolution and prevent excessive foaming and splashing.

  • pH Monitoring: Regularly monitor the pH of the solution using a calibrated pH meter or pH indicator strips.

  • Endpoint: Continue adding the base until the pH of the solution is between 6.0 and 8.0.

  • Final Disposal: Once neutralized, the resulting salt solution can typically be disposed of down the drain with copious amounts of water, in accordance with local regulations.

Method 2: Incineration

For larger quantities of dihydroxymalonic acid or concentrated solutions, direct disposal via a licensed hazardous waste contractor is the most appropriate method. Incineration is a common and effective disposal technique for many organic compounds.

Procedure:

  • Packaging: Place the dihydroxymalonic acid waste in a clearly labeled, sealed, and compatible container.

  • Labeling: The label should include the chemical name ("Dihydroxymalonic Acid"), CAS number (560-27-0), and the appropriate hazard symbols (irritant).

  • Storage: Store the container in a designated hazardous waste accumulation area, away from incompatible materials.

  • Collection: Arrange for collection by a certified hazardous waste disposal company.

Regulatory and Environmental Considerations

Regulatory Status

Dihydroxymalonic acid is not explicitly listed as a hazardous waste under the Resource Conservation and Recovery Act (RCRA).[5][6][7] However, a waste solution of dihydroxymalonic acid could be classified as a characteristic hazardous waste if it exhibits a pH of 2 or less (D002 for corrosivity).[6][8] It is the responsibility of the waste generator to make this determination.

Environmental Fate

Specific ecotoxicity and biodegradation data for dihydroxymalonic acid are not extensively available in the scientific literature. However, as a water-soluble organic acid, it is expected to have some level of biodegradability.[9][10] The introduction of significant quantities of acidic compounds into aquatic environments can lower the pH and adversely affect aquatic life. Neutralization prior to disposal mitigates this risk.

Conclusion: A Commitment to Safety and Responsibility

The proper disposal of dihydroxymalonic acid is a critical aspect of laboratory safety and environmental stewardship. By understanding the chemical's properties and hazards, adhering to the prescribed disposal protocols, and complying with all relevant regulations, researchers can ensure that their work is conducted in a manner that is safe for themselves, their colleagues, and the environment. This guide serves as a foundational resource, and it is incumbent upon each laboratory professional to remain informed of and compliant with their institution's specific waste management policies.

References

  • Wikipedia. Dihydroxymalonic acid. [Link]

  • PubChem. Dihydroxymalonic acid. [Link]

  • PubChem. Dihydroxymalonic acid - Safety and Hazards. [Link]

  • Brainly.in. Sodium hydroxide + malonic acid gives?. [Link]

  • Homework.Study.com. Deduce the net ionic equation for the reaction between malonic acid and sodium hydroxide. [Link]

  • PubMed. Interaction of sodium bicarbonate with substituted benzoic acids in the presence of moisture. [Link]

  • Quora. What happens when NaHCO3 reacts with HCOOH?. [Link]

  • PubMed. Biodegradation of the Major Color Containing Compounds in Distillery Wastewater by an Aerobic Bacterial Culture and Characterization of Their Metabolites. [Link]

  • U.S. Environmental Protection Agency. Waste Code - RCRAInfo. [Link]

  • Minnesota Pollution Control Agency. U List of Hazardous Wastes. [Link]

  • U.S. Environmental Protection Agency. Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. [Link]

  • Chemical Suppliers. What Does Sodium Hydroxide React With?. [Link]

  • Understanding the Role of Sodium Bicarbonate in Acid-Base Reactions and Its Applications. [Link]

  • PubMed. Evaluation of biodegradability, toxicity and ecotoxicity of organic acid-based deep eutectic solvents. [Link]

  • PubMed Central. Acute and sub-acute toxicity evaluation of dihydro-p-coumaric acid isolated from leaves of Tithonia diversifolia Hemsl. A. Gray in BALB/c mice. [Link]

  • PubMed. Degradation of 2,3-dihydroxybenzoate by a novel meta-cleavage pathway. [Link]

  • EPA Subpart P Regulations - HW Drugs. [Link]

  • EPA Waste Codes List: A Comprehensive Guide to Hazardous Waste Classification. [Link]

  • eCFR. 40 CFR Part 261 Subpart D -- Lists of Hazardous Wastes. [Link]

  • PHMSA. List of Hazardous Substances and Reportable Quantities. [Link]

  • PHMSA. Forbidden Materials. [Link]

  • CAS Common Chemistry. Dihydroxymalonic acid. [Link]

  • PubMed. Amoxicillin-degradation products formed under controlled environmental conditions: identification and determination in the aquatic environment. [Link]

  • MDPI. Using Low Molecular Weight Organic Acids to Enhance Microbial Degradation of Polycyclic Aromatic Hydrocarbons: Current Understanding and Future Perspectives. [Link]

  • Environmental Safety, Sustainability and Risk. EPA Hazardous Waste Codes. [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Dihydroxymalonic acid
Reactant of Route 2
Dihydroxymalonic acid
© Copyright 2026 BenchChem. All Rights Reserved.